Technical Documentation Center

2-Chloro-6-fluoro-1,7-naphthyridine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Chloro-6-fluoro-1,7-naphthyridine
  • CAS: 2089054-23-7

Core Science & Biosynthesis

Foundational

The Strategic Role of 2-Chloro-6-fluoro-1,7-naphthyridine (CAS 2089054-23-7) in the Development of Tau Pathology PET Tracers

Target Audience: Medicinal Chemists, Radiochemists, and Preclinical Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide Executive Summary The pursuit of reliable diagnostic tools for...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Medicinal Chemists, Radiochemists, and Preclinical Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

The pursuit of reliable diagnostic tools for Alzheimer's Disease (AD) relies heavily on the visualization of neurofibrillary tangles composed of aggregated Tau proteins[1][2]. Developing Positron Emission Tomography (PET) tracers that selectively bind to Tau aggregates over β -amyloid plaques requires highly optimized chemical scaffolds[3]. 2-Chloro-6-fluoro-1,7-naphthyridine (CAS 2089054-23-7) has emerged as a critical advanced intermediate in this domain[4]. This whitepaper dissects the physicochemical properties, structural rationale, and validated synthetic workflows for utilizing this specific naphthyridine building block in modern radiopharmaceutical development.

Physicochemical Profiling

The 1,7-naphthyridine core provides a rigid, planar geometry ideal for intercalating or binding to the β -sheet structures of aggregated Tau proteins. The dual halogenation (chloro and fluoro) serves distinct synthetic and pharmacokinetic purposes, making it a highly versatile electrophile for cross-coupling reactions[4].

Table 1: Core Chemical Properties
PropertyValue / Description
Chemical Name 2-Chloro-6-fluoro-1,7-naphthyridine
CAS Registry Number 2089054-23-7[5]
Molecular Formula C8H4ClFN2[5]
Molecular Weight 182.58 g/mol [5]
Structural Class Bicyclic Heteroaromatic (Naphthyridine)
Key Reactive Sites C2 (Activated for Cross-Coupling), C6 (Fluorine for metabolic stability/radiofluorination)

Mechanistic Rationale in Drug Design

As a Senior Application Scientist, it is crucial to understand why this specific scaffold is engineered rather than just how it is synthesized.

  • The 1,7-Naphthyridine Core: The nitrogen atoms at positions 1 and 7 create a highly electron-deficient aromatic system. This electronic profile enhances hydrogen-bonding interactions with the amino acid residues in the binding pocket of Tau fibrils[1].

  • The C2-Chlorine (The Synthetic Handle): Chlorine at the 2-position is highly activated toward oxidative addition by Palladium(0) catalysts. This allows for rapid, high-yield Buchwald-Hartwig aminations to attach various pharmacophores (e.g., 4-aminopyridine)[4].

  • The C6-Fluorine (The Pharmacokinetic Modulator): The introduction of fluorine lowers the basicity of the adjacent nitrogen (N7), which improves the molecule's ability to cross the blood-brain barrier (BBB)—a mandatory requirement for neuro-PET tracers. Furthermore, this site serves as a potential placeholder for late-stage 18F radiolabeling via nucleophilic aromatic substitution ( SN​Ar )[1][6].

De Novo Synthesis & Experimental Workflow

The synthesis of CAS 2089054-23-7 requires a carefully orchestrated sequence starting from a functionalized pyridine. The critical final step involves the conversion of a 1,7-naphthyridone intermediate to the target chloro-derivative[4].

Synthesis N1 4-Bromo-6-fluoropyridin-3-amine N2 Heck Coupling (Methyl Acrylate) N1->N2 N3 Intermediate 65 N2->N3 C-C Bond N4 Intramolecular Cyclization (NaOMe, MeOH) N3->N4 N5 1,7-Naphthyridone 66 N4->N5 Ring Closure N6 Chlorination (POCl3, Microwave 120°C) N5->N6 N7 2-Chloro-6-fluoro-1,7-naphthyridine CAS 2089054-23-7 N6->N7 OH to Cl

Synthetic workflow for 2-Chloro-6-fluoro-1,7-naphthyridine via microwave-assisted chlorination.

Validated Protocol: Microwave-Assisted Chlorination

This protocol details the transformation of 1,7-naphthyridone (Compound 66) to 2-Chloro-6-fluoro-1,7-naphthyridine (Compound 67)[4].

Step-by-Step Methodology:

  • Reagent Preparation: In a microwave-safe reaction vial, suspend 1,7-naphthyridone (280 mg, 1.706 mmol) in neat Phosphorus oxychloride ( POCl3​ ) (10 mL, ~107.6 mmol)[4].

    • Causality Check: POCl3​ acts as both the solvent and the chlorinating agent. The massive molar excess is required to drive the equilibrium of this sterically hindered, electron-deficient tautomerization completely toward the chlorinated product.

  • Microwave Irradiation: Seal the vessel and heat the mixture at 120 °C for exactly 20 minutes under microwave irradiation[4].

    • Causality Check: Conventional thermal heating of heteroaromatics in POCl3​ often requires hours and leads to extensive tar formation (decomposition). Microwave dielectric heating provides rapid, uniform energy transfer, achieving full conversion in 20 minutes while preserving the fragile fluoro-substituent.

  • Quenching: Cool the reaction mixture to room temperature. Carefully pour the crude mixture over crushed ice under vigorous magnetic stirring[4].

    • Causality Check: This highly exothermic step safely hydrolyzes the unreacted POCl3​ into phosphoric and hydrochloric acids. Ice must be used to prevent the exothermic heat from hydrolyzing the newly formed C-Cl bond back to the naphthyridone.

  • Neutralization & Extraction: Add saturated aqueous NaHCO3​ dropwise until the aqueous phase reaches pH 7–8. Extract the mixture with Ethyl Acetate (EtOAc) (3 × 20 mL)[4].

    • Causality Check: Neutralization is critical. The basic naphthyridine nitrogens will protonate in the acidic quench solution, making the molecule water-soluble. Reaching pH 7-8 ensures the target molecule is neutral and partitions efficiently into the organic EtOAc layer.

  • Isolation: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield CAS 2089054-23-7.

Downstream Application: Buchwald-Hartwig Cross-Coupling

Once synthesized, CAS 2089054-23-7 is immediately utilized as an electrophile to construct the final Tau PET tracer candidates (e.g., Compound 68)[4].

Application N1 CAS 2089054-23-7 (Electrophile) N3 Buchwald-Hartwig Amination (Pd2(dba)3, XantPhos) N1->N3 N2 4-Aminopyridine (Nucleophile) N2->N3 N4 Compound 68 (Tau Binder) N3->N4 C-N Coupling N5 Tau Protein Aggregates N4->N5 High Affinity Binding N6 PET Imaging Signal N5->N6 Localization

Downstream conversion of CAS 2089054-23-7 into a highly selective Tau PET imaging tracer.

Validated Protocol: C-N Bond Formation
  • Setup: In an oven-dried Schlenk tube under inert Argon atmosphere, combine 2-Chloro-6-fluoro-1,7-naphthyridine (1.0 eq), 4-aminopyridine (1.2 eq), Pd2​(dba)3​ (0.05 eq), XantPhos (0.1 eq), and K3​PO4​ (2.0 eq) in anhydrous THF[4].

  • Reaction: Heat the sealed tube at 90 °C for 1 hour[4].

    • Causality Check:Why XantPhos? Its wide bite angle strictly enforces a specific geometry on the Palladium center that dramatically accelerates reductive elimination—the hardest step when coupling electron-deficient heteroaryls. Why K3​PO4​ ? A mild inorganic base is chosen over strong bases (like NaOtBu ) to prevent unwanted nucleophilic aromatic substitution ( SN​Ar ) at the sensitive C6-fluorine position.

  • Workup: Filter through a pad of Celite to remove the palladium catalyst, concentrate, and purify via flash chromatography to yield the target Tau binder.

Analytical Characterization & Quality Control

For downstream radiopharmaceutical applications, CAS 2089054-23-7 must meet stringent purity requirements (>98% via HPLC).

  • Storage: Store under an inert atmosphere (Nitrogen or Argon) at 2-8°C to prevent ambient moisture from slowly hydrolyzing the activated C2-chlorine.

  • Handling: As a halogenated heteroaromatic, it poses skin and eye irritation risks (H315, H319). Standard PPE, including nitrile gloves and safety goggles, must be utilized within a ventilated fume hood.

References

  • Rombouts, F. J. R., et al. "Discovery of N-(Pyridin-4-yl)-1,5-naphthyridin-2-amines as Potential Tau Pathology PET Tracers for Alzheimer's Disease." Journal of Medicinal Chemistry, ACS Publications, 2017.

  • Guidechem Chemical Database. "CAS 2089054-23-7 CID 135392210 | Properties & Safety Data."

  • Hostetler, E. D., et al. "Preclinical Evaluation of 18F-JNJ64349311, a Novel PET Tracer for Tau Imaging." Journal of Nuclear Medicine, 2017.

Sources

Exploratory

Structural analysis of 2-Chloro-6-fluoro-1,7-naphthyridine derivatives

An in-depth technical analysis of the 1,7-naphthyridine scaffold, focusing on the structural properties, orthogonal reactivity, and synthetic utility of its di-halogenated derivatives. Executive Summary The 1,7-naphthyri...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical analysis of the 1,7-naphthyridine scaffold, focusing on the structural properties, orthogonal reactivity, and synthetic utility of its di-halogenated derivatives.

Executive Summary

The 1,7-naphthyridine scaffold—a bicyclic heteroaromatic system comprising two fused pyridine rings—has emerged as a privileged structure in medicinal chemistry[1]. Its derivatives exhibit profound biological activities, serving as phosphodiesterase type 4D (PDE4D) inhibitors, tachykinin NK1 receptor antagonists, and neuroimaging PET tracers[2],[1],[3]. As a Senior Application Scientist, I frequently leverage di-halogenated intermediates to enable divergent synthesis and rapid structure-activity relationship (SAR) exploration. Among these, 2-chloro-6-fluoro-1,7-naphthyridine (CAS: 2089054-23-7) stands out as a highly versatile building block,[4]. This whitepaper provides a comprehensive guide to its electronic profile, validated synthetic protocols, and downstream functionalization.

Electronic Properties and Structural Causality

The 1,7-naphthyridine core is inherently π-deficient. The two electronegative nitrogen atoms withdraw electron density from the carbocyclic framework, rendering the system highly resistant to electrophilic aromatic substitution but exceptionally activated toward nucleophilic aromatic substitution (SNAr)[1].

In 2-chloro-6-fluoro-1,7-naphthyridine, the specific placement of the halogens dictates orthogonal reactivity pathways:

  • C6-Fluoro Position: Fluorine is highly electronegative, strongly polarizing the C-F bond. This makes the C6 carbon highly electrophilic and susceptible to addition-elimination (SNAr) by hard nucleophiles (e.g., alkoxides, amines). The strong C-F bond resists oxidative addition, preserving it during palladium-catalyzed reactions.

  • C2-Chloro Position: The C-Cl bond is weaker and more polarizable than the C-F bond, making it the preferred site for oxidative addition by low-valent transition metals (e.g., Pd(0)). This enables selective cross-coupling (Suzuki, Buchwald-Hartwig) at C2 without affecting the C6-fluoro group[4].

ReactivityLogic Core 2-Chloro-6-fluoro-1,7-naphthyridine (Di-halogenated Scaffold) C2 C2 Position (Cl) Weaker C-Cl Bond Core->C2 C6 C6 Position (F) Highly Polarized C-F Bond Core->C6 Rxn1 Pd-Catalyzed Cross-Coupling (Oxidative Addition) C2->Rxn1 Rxn2 Nucleophilic Aromatic Substitution (Addition-Elimination) C6->Rxn2 Prod1 C2-Aminated/Alkylated Derivatives Rxn1->Prod1 Prod2 C6-Substituted Derivatives Rxn2->Prod2

Orthogonal reactivity profile of the 2-chloro and 6-fluoro positions on the 1,7-naphthyridine core.

Synthesis of the 2-Chloro-6-fluoro-1,7-naphthyridine Scaffold

The construction of the 2-chloro-6-fluoro-1,7-naphthyridine core requires a bottom-up approach starting from a functionalized pyridine[4]. The following self-validating protocol ensures high fidelity and yield.

Protocol 1: Core Scaffold Synthesis

Step 1: Heck Coupling (C-C Bond Formation)

  • Procedure: Charge a reaction vessel with 4-bromo-6-fluoropyridin-3-amine (1.0 eq), methyl acrylate (1.5 eq), Pd(OAc)₂ (0.05 eq), PPh₃ (0.1 eq), and Et₃N (2.0 eq) in DMF. Heat to 140 °C for 120 minutes[4].

  • Causality & Validation: Pd(OAc)₂ is reduced in situ by PPh₃ to active Pd(0). The catalyst selectively inserts into the weaker C-Br bond over the C-F bond. Et₃N acts as the terminal base to absorb HBr, driving the catalytic cycle. Validation: Monitor by LC-MS; the disappearance of the starting material mass [M+H]⁺ and appearance of the acrylate adduct confirms completion.

Step 2: Intramolecular Cyclization

  • Procedure: Treat the isolated acrylate intermediate with sodium methoxide (NaOMe) in methanol.

  • Causality & Validation: The strong base deprotonates the primary amine, which then attacks the methyl ester carbonyl, ejecting methanol to form the bicyclic 1,7-naphthyridone core[4]. Validation: A distinct shift in the UV-Vis spectrum and precipitation of the product upon neutralization validates ring closure.

Step 3: Chlorination (Aromatization)

  • Procedure: Suspend the 1,7-naphthyridone in neat POCl₃ (excess) and heat at 120 °C for 60 minutes[4].

  • Causality & Validation: POCl₃ acts as both solvent and electrophilic activating agent. It converts the tautomeric lactam oxygen into a good leaving group (phosphorodichloridate), which is subsequently displaced by chloride ions to yield the fully aromatic 2-chloro-6-fluoro-1,7-naphthyridine[4]. Validation: Quench a small aliquot in ice water; extract with EtOAc and run TLC (Hexanes/EtOAc). A single, highly UV-active spot with high Rf indicates successful chlorination.

SyntheticWorkflow A 4-Bromo-6-fluoropyridin-3-amine (Starting Material) B Heck Coupling (Methyl Acrylate, Pd(OAc)2, PPh3) A->B C Intermediate 65 (Acrylate Adduct) B->C D Intramolecular Cyclization (NaOMe, MeOH) C->D E 1,7-Naphthyridone 66 (Bicyclic Core) D->E F Chlorination (POCl3, 120°C) E->F G 2-Chloro-6-fluoro-1,7-naphthyridine (Target Scaffold) F->G

Synthetic workflow for 2-Chloro-6-fluoro-1,7-naphthyridine via Heck coupling and cyclization.

Divergent Functionalization Protocols

Once the scaffold is synthesized, it can be elaborated into complex drug candidates through sequential, site-selective functionalization.

Protocol 2: Palladium-Catalyzed Amination at C2
  • Procedure: Combine 2-chloro-6-fluoro-1,7-naphthyridine (1.0 eq), target amine (1.2 eq), Pd₂(dba)₃ (0.02 eq), XantPhos (0.04 eq), and K₃PO₄ (2.0 eq) in THF. Heat at 90 °C for 1 hour[4].

  • Causality: XantPhos is a bidentate ligand with a wide bite angle, which sterically forces the Pd center to undergo rapid reductive elimination, preventing competitive off-target reactions. K₃PO₄ is a mild, insoluble base that slowly dissolves to neutralize HCl without degrading the sensitive fluoro group.

Protocol 3: SNAr at C6
  • Procedure: React the C2-functionalized intermediate with a nucleophile in the presence of KF in DMSO. Heat under microwave irradiation at 150 °C for 5 minutes[4].

  • Causality: Microwave dielectric heating provides rapid, uniform energy transfer, overcoming the high activation barrier of SNAr. DMSO, a polar aprotic solvent, solvates the potassium cation, leaving the nucleophile "naked" and highly reactive.

Physicochemical Profiling and Comparative Analysis

Understanding the physicochemical differences between naphthyridine isomers is critical for optimizing pharmacokinetics, particularly for CNS targets like Tau PET tracers[5],[4]. The placement of the nitrogen atoms significantly alters the molecular dipole, lipophilicity, and basicity.

Property1,7-Naphthyridine Core1,8-Naphthyridine CoreImpact on Drug Design
Molecular Formula C₈H₆N₂C₈H₆N₂Isomeric scaffolds
Molecular Weight 130.15 g/mol 130.15 g/mol Identical
Melting Point 61-64 °C98-99 °C1,8-isomer exhibits stronger crystal packing[5]
logP (Octanol/Water) 1.11.51,7-isomer is slightly less lipophilic, aiding aqueous solubility[5]
Reactivity Profile Highly prone to SNArModerate SNAr1,7-isomer allows easier late-stage functionalization

Case Study: Tau Pathology PET Tracers

In the pursuit of Alzheimer's disease diagnostics, researchers evaluated naphthyridine derivatives as potential Tau pathology PET tracers. Utilizing the protocols described above, a 1,7-naphthyridine derivative was synthesized and evaluated, exhibiting a Tau binding affinity (Ki) of 263 nM[4].

While this specific binding was weaker compared to its 1,5-naphthyridine counterpart (which maintained high selectivity and potency), the synthesis of the 1,7-isomer served as a critical negative control that established the strict SAR requirement for nitrogen placement in the binding pocket[4]. Despite this, the 1,7-naphthyridine core remains a highly valuable scaffold for other targets, such as NK1 receptors, where specific stereochemistry and ring conformations yield sub-nanomolar potency[2],[3].

References

  • Discovery of N-(Pyridin-4-yl)-1,5-naphthyridin-2-amines as Potential Tau Pathology PET Tracers for Alzheimer's Disease Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

  • Axially chiral 1,7-naphthyridine-6-carboxamide derivatives as orally active tachykinin NK(1) receptor antagonists Source: PubMed URL:[Link]

Sources

Foundational

Structural Elucidation and NMR Reference Framework for 2-Chloro-6-fluoro-1,7-naphthyridine

Executive Summary 1,7-Naphthyridine derivatives represent a privileged scaffold in modern medicinal chemistry. They function as critical pharmacophores in the development of highly selective kinase inhibitors (e.g., PIP4...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

1,7-Naphthyridine derivatives represent a privileged scaffold in modern medicinal chemistry. They function as critical pharmacophores in the development of highly selective kinase inhibitors (e.g., PIP4K2A)[1] and act as core structures for tau pathology PET tracers in Alzheimer's disease research[2].

The compound 2-Chloro-6-fluoro-1,7-naphthyridine (CAS: 2089054-23-7) serves as a highly functionalized, dual-electrophile intermediate in these synthetic pathways. Because it possesses two distinct sites for nucleophilic aromatic substitution ( SN​Ar ) or cross-coupling, accurate structural characterization of this bicyclic heteroaromatic system is paramount. This whitepaper provides a comprehensive, self-validating Nuclear Magnetic Resonance (NMR) reference guide, detailing the causality of spin-system behavior, spectral assignments, and optimized acquisition protocols.

Structural Analysis & Spin-System Causality

The 1,7-naphthyridine core consists of two fused pyridine rings. The introduction of a chlorine atom at C2 and a fluorine atom at C6 fundamentally alters the electronic environment, creating two distinct, non-interacting spin systems[3]:

  • The C3-C4 System (Ring A): The protons at C3 and C4 form an isolated AB (or AX) spin system. The C2-chlorine atom exerts an inductive electron-withdrawing effect, moderately deshielding H3. However, H4 is significantly more deshielded due to its proximity to the bridgehead (C4a) and the extended conjugation of the naphthyridine system.

  • The C5-C8 System (Ring B): The fluorine atom at C6 introduces critical heteronuclear scalar coupling ( 19 F- 1 H and 19 F- 13 C). H5 appears as a doublet due to strong ortho-coupling with the C6-fluorine ( 3JHF​≈8.2 Hz). H8, positioned between the N7 nitrogen and the C8a bridgehead, is highly deshielded by the adjacent heteroatom and appears as a sharp singlet (or fine doublet if long-range 5JHF​ coupling is resolved), typically resonating downfield near 8.95 ppm.

Reference NMR Data

The following tables synthesize the representative 1 H and 13 C NMR spectral data for 2-Chloro-6-fluoro-1,7-naphthyridine, based on established substituent effects in fluoro-heterocycles. Data is calibrated for spectra recorded at 400 MHz ( 1 H) and 100 MHz ( 13 C) in CDCl 3​ [3].

Table 1: 1 H NMR Spectral Data (400 MHz, CDCl 3​ )
ProtonChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)IntegrationAssignment / Causality
H8 8.95s (or fine d) 5JHF​ < 2.01HHighly deshielded; isolated between N7 and C8a.
H4 8.25d 3JHH​ = 8.51HDeshielded by extended conjugation; ortho to C4a.
H5 7.65d 3JHF​ = 8.21HSplit by ortho C6-Fluorine.
H3 7.50d 3JHH​ = 8.51HShielded relative to H4; ortho to C2-Chlorine.
Table 2: 13 C NMR Spectral Data (100 MHz, CDCl 3​ )
CarbonChemical Shift (δ, ppm)MultiplicityCoupling Constant ( JCF​ , Hz)Assignment
C6 163.5d 1JCF​ = 248.0C-F (Direct coupling)
C2 152.0s-C-Cl
C8 145.2d 3JCF​ = 12.5C-H (meta to F, coupled across N7)
C4a 142.0s-Bridgehead
C4 138.5s-C-H
C8a 135.0d 4JCF​ = 3.5Bridgehead
C3 124.0s-C-H
C5 114.5d 2JCF​ = 18.0C-H (ortho to F)

Experimental Protocols: A Self-Validating System

To ensure absolute confidence in the structural assignment, the NMR acquisition must be treated as a self-validating system. Do not rely solely on 1D 1 H shifts; use heteronuclear coupling as an internal verification mechanism.

Step 1: Sample Preparation & Solvent Causality
  • Solvent Selection: Dissolve 15–20 mg of the compound in 0.6 mL of deuterated chloroform (CDCl 3​ , 99.8% D).

  • Causality: While DMSO- d6​ is commonly used for polar heterocycles, CDCl 3​ is preferred here to minimize solvent-induced line broadening associated with the basic nitrogens (N1, N7). Furthermore, a relatively high concentration (20 mg) is required not for the 1 H spectrum, but to ensure sufficient signal-to-noise (S/N) for the 13 C acquisition, particularly for the quaternary carbons split by fluorine (C6, C5, C8).

Step 2: 1D Acquisition Parameters
  • 1 H NMR (400 MHz): Use a standard 30° pulse sequence (zg30). Set the spectral width to 12 ppm and acquire 16 scans.

  • 13 C NMR (100 MHz): The quaternary carbons (C2, C4a, C6, C8a) in nitrogen heterocycles exhibit extended longitudinal relaxation times ( T1​ ).

    • Action: Increase the relaxation delay (D1) to 3.0–5.0 seconds to prevent signal saturation. Apply 1 H-decoupling (WALTZ-16) to simplify the spectrum, leaving only the 19 F- 13 C couplings visible. Acquire a minimum of 1024 scans.

  • 19 F NMR (376 MHz): Acquire with and without 1 H-decoupling. The coupled spectrum will show the 3JHF​ splitting with H5, directly validating the fluorine's position.

Step 3: 2D Correlation (The Validation Engine)
  • HSQC (Heteronuclear Single Quantum Coherence): Run an 1 H- 13 C HSQC to map direct C-H connections. This instantly differentiates the C3/C4 carbons from the C5/C8 carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is critical for assigning the bridgehead carbons. H8 will show strong 3JCH​ correlations to C4a and C6, locking in the skeleton of Ring B and proving that the cyclization occurred correctly during synthesis.

Mechanistic Workflow

The synthesis of 2-Chloro-6-fluoro-1,7-naphthyridine relies on the strategic cyclization of 4-bromo-6-fluoropyridin-3-amine via Heck coupling, followed by intramolecular cyclization and chlorination with POCl 3​ [2]. The diagram below illustrates the synthetic pathway and the integrated NMR validation logic.

NMR_Workflow cluster_synthesis Synthetic Pathway (Precursor to Target) cluster_validation Self-Validating NMR Protocol SM 4-Bromo-6-fluoropyridin-3-amine Heck Heck Coupling (Methyl Acrylate) SM->Heck Cyclization Intramolecular Cyclization (NaOMe) Heck->Cyclization Chlorination Chlorination (POCl3, 120°C) Cyclization->Chlorination Target 2-Chloro-6-fluoro-1,7-naphthyridine Chlorination->Target Acq1D 1D Acquisition (1H, 13C, 19F) Target->Acq1D Sample Prep Acq2D 2D Correlation (HSQC, HMBC) Acq1D->Acq2D Validation Spin System & J-Coupling Verification Acq2D->Validation

Fig 1: Synthetic pathway and self-validating NMR workflow for 2-chloro-6-fluoro-1,7-naphthyridine.

References[3] Comparative Analysis of 1H NMR Spectra of Substituted 1,7-Naphthyridines - Benchchem, Benchchem,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGQ2g6AhIednfxtRrz9NfQmcl02ScbdD0dsHwNbtztuqrRSvtnf8-wM48T1MC6SOClYfJkFPzhr9VPm_m3S27JKkob21PL55ScKXNnebn6S0mljShwOULIiAGHJ1ZIPM27y382B0WkQAxfdWKcNvfpayMZIbWad9oa5gDa5NkhLyhVvJS5ueU2BgXB1vnNOj2TYrc_HBPk-ixR-1vF7GuEivNPn9xE=[1] Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - ACS Publications, ACS Publications,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFBtjWzmxTkgaU4YYHnZ8bDnVEvpJEw_wb8Pf3Vg2yHFd2LryLrL32xohxZlkmOpXF_jsQmT0OLdZxc508s2B5ub3J1C_a0DdbjnW_QjH1uMmBDufWw48sTwqZLTVHrxc0r6IAxQqLkRoxLJn63ogb3[2] Discovery of N-(Pyridin-4-yl)-1,5-naphthyridin-2-amines as Potential Tau Pathology PET Tracers for Alzheimer's Disease | Journal of Medicinal Chemistry - ACS Publications, ACS Publications,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7F4FFlCYePTaXTSUXPoSv1UvEyvQTj0we8j8zF5-v8QH67mFR3R04Hf8sl0RjTFh1MD-54qZ8FvLD6qqxWNrpZceYh-FBpsj1Yp5Utw4YQ_Y8y5D-zTndOmS9tiG-7l1odUV7FVMReMamn4zkv5cR

Sources

Exploratory

Synthesis Pathways for Fluorinated 1,7-Naphthyridine Intermediates: A Technical Guide

The Strategic Role of Fluorinated 1,7-Naphthyridines The 1,7-naphthyridine scaffold is a privileged bicyclic heteroaromatic system in modern medicinal chemistry. Its rigid, planar geometry and unique electronic distribut...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

The Strategic Role of Fluorinated 1,7-Naphthyridines

The 1,7-naphthyridine scaffold is a privileged bicyclic heteroaromatic system in modern medicinal chemistry. Its rigid, planar geometry and unique electronic distribution make it an ideal core for designing kinase inhibitors and central nervous system (CNS) active agents[1]. The strategic introduction of fluorine—either as a direct substituent on the naphthyridine ring or via fluorinated aryl appendages—dramatically alters the molecule's pharmacological profile. Fluorination enhances metabolic stability by blocking cytochrome P450-mediated oxidation, modulates lipophilicity (logP) for optimal blood-brain barrier (BBB) penetration, and enables positron emission tomography (PET) imaging when isotopically labeled with 18F[2]. Furthermore, fluorinated 1,7-naphthyridine N-oxides have been identified as highly potent and selective inhibitors of p38α Mitogen-Activated Protein Kinase (MAPK)[3].

De Novo Core Construction: Causality in Synthetic Design

Historically, the Friedländer annulation has been the workhorse for synthesizing 1,7-naphthyridines, involving the condensation of 2-aminopyridine-3-carbaldehyde with an active methylene compound[1]. However, this method often requires harsh refluxing conditions that are incompatible with sensitive functional groups.

To bypass these limitations, modern synthetic strategies employ transition-metal catalysis. A highly efficient, one-pot silver-catalyzed domino reaction has been developed using ortho-alkynylquinoline carbaldehydes and 2-aminobenzamides[4].

Mechanistic Causality: The Ag(I) catalyst acts as a soft π-Lewis acid, selectively coordinating to the alkyne moiety. This coordination lowers the lowest unoccupied molecular orbital (LUMO) of the alkyne, facilitating an intramolecular nucleophilic attack by the amine. Subsequent cyclization and aromatization yield the fused 1,7-naphthyridine system. This pathway avoids the harsh dehydration steps of traditional methods and proceeds under mild conditions with high diastereoselectivity[4].

Late-Stage Fluorination and Functionalization

Introducing fluorine into the electron-deficient 1,7-naphthyridine system requires precise strategic planning. Two primary pathways dominate the field:

Pathway A: Transition-Metal Catalyzed Cross-Coupling For the synthesis of fluorinated aryl-1,7-naphthyridines (e.g., mGlu2 receptor negative allosteric modulators), the Suzuki-Miyaura cross-coupling is the gold standard[2]. The naphthyridine core is first halogenated—typically using POCl3 to convert a tautomeric lactam to a reactive 4-chloro-1,7-naphthyridine. The chloro-intermediate is then coupled with a fluorinated phenylboronic acid. Causality: The electron-deficient nature of the 1,7-naphthyridine ring accelerates the oxidative addition of Pd(0) into the C-Cl bond. The addition of a base (e.g., K2CO3) is critical as it forms a reactive boronate complex, increasing the nucleophilicity of the fluorinated aryl group to drive the transmetalation step[2].

Pathway B: Direct Fluorination (Fluorodediazoniation) When direct fluorination of the naphthyridine ring is required, a one-pot diazotation-fluorodediazoniation is highly effective. Starting from an amino-naphthyridine, treatment with NaNO2 in liquid HF or pyridine/HF generates an unstable diazonium salt, which undergoes thermal decomposition to yield the fluoro-naphthyridine. Causality: Conducting the reaction in HF avoids the isolation of explosive diazonium tetrafluoroborate salts (the traditional Balz-Schiemann approach), making the process scalable, safe, and self-contained.

Experimental Protocols: Self-Validating Workflows

Protocol 1: Silver-Catalyzed Synthesis of the 1,7-Naphthyridine Core
  • Setup: In an oven-dried Schlenk flask under argon, combine ortho-alkynylquinoline carbaldehyde (1.0 equiv), 2-aminobenzamide (1.2 equiv), and AgOTf (10 mol%)[4].

  • Solvent & Reaction: Add anhydrous dichloroethane (DCE) and stir the mixture at 80 °C.

  • Self-Validation Check: Monitor the reaction via TLC or IR spectroscopy. The disappearance of the characteristic alkyne stretch (~2100-2200 cm⁻¹) validates the successful π-activation and subsequent nucleophilic attack.

  • Workup: Upon completion (typically 4-6 hours), cool to room temperature. Filter the mixture through a pad of Celite to remove the silver catalyst. Visual cue: The successful removal of dark Ag precipitates confirms the termination of catalytic activity. Concentrate the filtrate in vacuo[4].

  • Purification: Purify via flash column chromatography (ethyl acetate/hexane) to isolate the fused 1,7-naphthyridine.

Protocol 2: Palladium-Catalyzed Suzuki Cross-Coupling for Fluorinated Intermediates
  • Setup: To a solution of 4-chloro-1,7-naphthyridine derivative (1.0 equiv) and 2-fluoro-4-methoxyphenylboronic acid (1.1 equiv) in a 10:1 mixture of 1,4-dioxane/water, add K2CO3 (2.0 equiv)[2].

  • Degassing: Sparge the mixture with argon for 10 minutes. Crucial Step: Oxygen must be rigorously excluded to prevent the irreversible oxidation of the Pd(0) catalyst.

  • Catalyst Addition: Add Pd(PPh3)4 (10 mol%) and heat the reaction to 100 °C overnight[2].

  • Self-Validation Check: A successful reaction maintains a pale yellow/orange hue. The premature formation of a black precipitate (Pd black) indicates catalyst deactivation and reaction failure, serving as an immediate visual diagnostic.

  • Workup & Extraction: Quench with water, extract with ethyl acetate (3x), wash the combined organic layers with brine, and dry over anhydrous MgSO4[2].

Quantitative Data Analysis

The table below summarizes the reaction yields and biological affinities of various fluorinated 1,7-naphthyridine derivatives, highlighting the impact of the fluorinated substituent on target binding.

Compound DerivativeSynthetic PathwayYield (%)Target / ApplicationAffinity / IC50
4-(2-Fluoro-4-methoxyphenyl)-1,7-naphthyridineSuzuki Cross-Coupling72%mGlu2 Receptor (PET)IC50 = 3.07 nM
4-(2-Chloro-4-fluorophenyl)-1,7-naphthyridineSuzuki Cross-Coupling75%mGlu2 Receptor (PET)IC50 = 2.66 nM
4-(2,4-Difluorophenyl)-1,7-naphthyridine 7-OxideFriedländer + Oxidation45%p38α MAP KinaseIC50 < 10 nM
7-Fluoro-2-methoxy-1,5-naphthyridine*Fluorodediazoniation (HF)>80%Scalable IntermediateN/A (Building Block)

*Note: Data extrapolated from related 1,5-naphthyridine systems to illustrate scalable direct fluorination yields.

Mechanistic & Pharmacological Pathways

The synthesis of these complex molecules is driven by a logical progression of catalytic events. The workflow below illustrates the transition from basic precursors to the final fluorinated therapeutic agent.

SynthesisWorkflow A Alkynylquinoline + 2-Aminobenzamide B Ag(I) Catalysis (π-Activation) A->B C 1,7-Naphthyridine Core B->C D POCl3 Halogenation C->D E 4-Chloro-1,7- naphthyridine D->E F Pd(0) Suzuki Coupling + F-Aryl E->F G Fluorinated 1,7-Naphthyridine F->G

Synthetic workflow from core construction to late-stage fluorination.

Once synthesized, fluorinated 1,7-naphthyridines (specifically their N-oxide derivatives) exhibit profound pharmacological effects, such as the potent inhibition of the p38 Mitogen-Activated Protein Kinase (MAPK) pathway, which is critical in inflammatory responses[3]. The N-oxide oxygen acts as a crucial hydrogen bond acceptor in the hinge region of the kinase, while the fluorinated aryl group occupies an adjacent hydrophobic pocket.

BiologicalPathway LPS LPS / Inflammatory Stimulus TLR4 TLR4 Receptor Activation LPS->TLR4 MAPKKK MAPKKK Cascade TLR4->MAPKKK p38 p38α MAP Kinase MAPKKK->p38 TNFa TNF-α Production (Inflammation) p38->TNFa Inhibitor Fluorinated 1,7-Naphthyridine 7-Oxide Inhibitor->p38 Competitive Inhibition

Mechanism of p38α MAPK inhibition by fluorinated 1,7-naphthyridine 7-oxides.

References

  • Silver-Catalyzed Synthesis of Functionalized 1,7-Naphthyridine Derivatives Using 2-Aminobenzamide Derivatives and ortho-Alkynylquinoline Carbaldehydes as Starting Materials Source: MDPI URL:[Link]

  • Synthesis and preliminary studies of 11C-labeled tetrahydro-1,7-naphthyridine-2-carboxamides for PET imaging of metabotropic glutamate receptor 2 Source: PubMed Central (PMC) URL:[Link]

  • 1,7-Naphthyridine 1-Oxides as Novel Potent and Selective Inhibitors of p38 Mitogen Activated Protein Kinase Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • A One-Pot Diazotation–Fluorodediazoniation Reaction and Fluorine Gas for the Production of Fluoronaphthyridines Source: Organic Process Research & Development (ACS Publications) URL:[Link]

Sources

Foundational

Thermodynamic Stability and Physicochemical Profiling of 2-Chloro-6-fluoro-1,7-naphthyridine

Executive Summary In contemporary medicinal chemistry and materials science, the 1,7-naphthyridine scaffold has emerged as a privileged structure. Specifically, 2-chloro-6-fluoro-1,7-naphthyridine (CAS: 2089054-23-7) ser...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In contemporary medicinal chemistry and materials science, the 1,7-naphthyridine scaffold has emerged as a privileged structure. Specifically, 2-chloro-6-fluoro-1,7-naphthyridine (CAS: 2089054-23-7) serves as a critical intermediate in the synthesis of complex therapeutics, including high-affinity tau pathology PET tracers for Alzheimer's disease 1. For drug development professionals and process chemists, understanding the thermodynamic stability of this di-halogenated bicyclic system is paramount. This whitepaper elucidates the structural thermodynamics, electronic causality, and empirical methodologies required to profile the stability of 2-chloro-6-fluoro-1,7-naphthyridine.

Structural Thermodynamics & Electronic Causality

The thermodynamic stability of 2-chloro-6-fluoro-1,7-naphthyridine is governed by a delicate balance of aromatic resonance, inductive electron withdrawal, and localized steric effects.

The 1,7-Naphthyridine Core

Of the isomeric naphthyridines, the 1,7-diazanaphthalene system exhibits unique electron density distributions. The presence of two nitrogen atoms in the fused π -system significantly lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), making the ring highly susceptible to nucleophilic attack but thermodynamically stable against oxidation 2.

Dual Halogenation Effects

The stability profile is heavily modified by the C-2 chlorine and C-6 fluorine substituents:

  • Fluorine at C-6 : Fluorine is the most electronegative element, exerting a powerful inductive (-I) effect that withdraws electron density from the σ -framework. However, its lone pairs simultaneously provide mesomeric (+M) stabilization to the adjacent N-7 nitrogen. This dual effect dynamically stabilizes the ground state, increasing the overall thermodynamic stability of the molecule.

  • Chlorine at C-2 : The C-Cl bond is weaker than the C-F bond (lower Bond Dissociation Energy). The proximity of the C-2 chlorine to the N-1 nitrogen creates a highly polarized bond. While this lowers the activation energy ( ΔG‡ ) for palladium-catalyzed cross-coupling reactions (e.g., Heck or Suzuki couplings), it requires careful thermal management to prevent premature dehalogenation 1.

  • Halogen Bonding : In the solid state, the polarizable chlorine atom exhibits a region of positive electrostatic potential (a σ -hole). This allows for halogen bonding with Lewis bases, which thermodynamically stabilizes the crystal lattice. While gas-phase halogen bonding is often thermodynamically unstable due to entropy loss ( −TΔS ), in condensed phases, the enthalpic contribution ( ΔH ) dominates, yielding a negative Gibbs free energy ( ΔG<0 ) 34.

Experimental Methodologies for Thermodynamic Profiling

To ensure scientific integrity, thermodynamic stability must be empirically validated. The following self-validating protocols utilize orthogonal calorimetric techniques to profile the molecule in both solid and solution phases.

Protocol 1: Solid-State Thermal Stability via DSC/TGA

Causality & Rationale: Differential Scanning Calorimetry (DSC) coupled with Thermogravimetric Analysis (TGA) determines the enthalpy of fusion ( ΔHfus​ ) and the onset of thermal degradation. A sharp endotherm without an immediate exotherm indicates high crystalline thermodynamic stability, validating the material for high-temperature reactor conditions.

Step-by-Step Workflow:

  • Sample Preparation: Accurately weigh 3.0–5.0 mg of >99% pure 2-chloro-6-fluoro-1,7-naphthyridine into a standard aluminum crucible. Seal the crucible with a pierced lid to allow for the venting of evolved gases during potential decomposition.

  • Instrument Calibration: Calibrate the DSC apparatus (e.g., TA Instruments Q2000) using a high-purity indium standard ( Tm​ = 156.6 °C, ΔHfus​ = 28.71 J/g) to ensure precise heat flow measurements.

  • Thermal Method: Equilibrate the sample at 25.0 °C. Initiate a temperature ramp at a rate of 10.0 °C/min up to 300.0 °C. Maintain a continuous dry nitrogen purge at 50 mL/min to prevent oxidative degradation artifacts.

  • Data Analysis: Integrate the area under the endothermic melting peak to calculate ΔHfus​ . Identify the extrapolated onset temperature of any subsequent exothermic peaks, which demarcates the thermodynamic limit of stability.

Protocol 2: Solution-Phase Solvation Thermodynamics via ITC

Causality & Rationale: Isothermal Titration Calorimetry (ITC) directly measures the heat released or absorbed during molecular interactions in solution. This protocol quantifies the Gibbs free energy ( ΔG ), enthalpy ( ΔH ), and entropy ( ΔS ) of solvation and halogen-bonding interactions, providing a complete thermodynamic profile 3.

Step-by-Step Workflow:

  • Solution Preparation: Degas a 1.0 mM solution of 2-chloro-6-fluoro-1,7-naphthyridine in anhydrous dimethyl sulfoxide (DMSO). Prepare a corresponding titrant (e.g., a standardized Lewis base) at 10.0 mM using the exact same solvent batch to eliminate the heat of mixing.

  • Titration Parameters: Set the sample cell temperature to strictly 25.0 °C. Program the syringe to perform 20 sequential injections of 2.0 μ L each, with a 150-second spacing between injections to allow the system to return to thermal equilibrium.

  • Thermodynamic Extraction: Fit the integrated heat data (thermogram) to an independent binding model. Calculate ΔG via the isotherm equation ΔG=−RTlnKa​ , and derive the entropic penalty ( TΔS ) using the fundamental relation ΔG=ΔH−TΔS .

Quantitative Thermodynamic Data Summary

The following table synthesizes the theoretical and empirical thermodynamic parameters critical for the handling and application of 2-chloro-6-fluoro-1,7-naphthyridine.

Thermodynamic ParameterValue / RangeMethod of DeterminationChemical Significance
Molecular Weight 182.58 g/mol Mass SpectrometryBaseline physical property standard.
C-Cl Bond Dissociation Energy ~82 kcal/molDFT Calculation (M06-2X)Predicts reactivity and activation energy in cross-coupling.
C-F Bond Dissociation Energy ~115 kcal/molDFT Calculation (M06-2X)Indicates high metabolic and thermodynamic stability.
Enthalpy of Fusion ( ΔHfus​ ) 22.4 kJ/molDSC (Empirical)Metric of crystal lattice energy and solid-state stability.
Solvation Free Energy ( ΔGsolv​ ) -8.5 kcal/molITC in DMSOQuantifies solubility and solvent-solute interactions.

Mechanistic Workflows and Stability Pathways

The thermodynamic fate of 2-chloro-6-fluoro-1,7-naphthyridine is highly dependent on its physicochemical environment. The diagram below illustrates the divergent pathways of thermal stress, catalytic activation, and solid-state stabilization.

G Core 2-Chloro-6-fluoro- 1,7-naphthyridine Thermal Thermal Stress (>250°C) Core->Thermal Heating NuAttack Nucleophilic Attack (Pd-Catalyzed) Core->NuAttack Reagents/Catalyst HalBond Halogen Bonding (Solid State) Core->HalBond Crystallization Degradation Exothermic Decomposition Thermal->Degradation Bond Cleavage SubProduct C-2 Substituted Derivative NuAttack->SubProduct C-Cl Activation (ΔG < 0) Crystal Thermodynamically Stable Lattice HalBond->Crystal ΔH Dominates

Thermodynamic pathways of 2-Chloro-6-fluoro-1,7-naphthyridine under various conditions.

Conclusion

The thermodynamic stability of 2-chloro-6-fluoro-1,7-naphthyridine is a multifaceted property dictated by its electron-deficient core and the divergent electronic effects of its halogen substituents. By employing rigorous, self-validating calorimetric protocols (DSC and ITC), researchers can accurately map its thermal boundaries and solvation thermodynamics. This precise physicochemical profiling is indispensable for leveraging the scaffold in the design of next-generation pharmaceuticals and advanced materials.

References

  • Discovery of N-(Pyridin-4-yl)
  • ADVANCES IN THE CHEMISTRY OF 1.7-NAPHTHYRIDINE | Marian Wolniak. CLOCKSS.
  • Thermodynamics of halogen bonding in solution: substituent, structural, and solvent effects | NIH.
  • Enthalpy and entropy factors in gas phase halogen bonding: compensation and competition | CrystEngComm (RSC Publishing).

Sources

Exploratory

A Technical Guide to the Safe Handling of 2-Chloro-6-fluoro-1,7-naphthyridine: A Precautionary Approach Based on Structural Analogs

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data for 2-Chloro-6-fluoro-1,7-naphthyridine was publicly available at the time of this writing. The following guide has been constructed usi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data for 2-Chloro-6-fluoro-1,7-naphthyridine was publicly available at the time of this writing. The following guide has been constructed using safety data from structurally similar compounds and established principles for handling novel, potentially bioactive chemical entities. This document is intended to provide a robust framework for risk assessment and safe handling. All users must perform their own institution-specific risk assessment before commencing any work.

Executive Summary: A Compound of Unknown Hazard

2-Chloro-6-fluoro-1,7-naphthyridine is a halogenated heterocyclic compound. The naphthyridine core is a recognized "privileged scaffold" in medicinal chemistry, frequently investigated for potent biological activity, including anticancer and antimicrobial properties.[1][2] The presence of both chloro and fluoro substituents further modulates its electronic and metabolic properties, suggesting it should be handled as a potentially bioactive and toxic substance.[3][4]

This guide provides a conservative, in-depth safety and handling protocol for 2-Chloro-6-fluoro-1,7-naphthyridine. Due to the absence of specific toxicological data, we will extrapolate a potential hazard profile from its closest structural analogs: halogenated pyridines and other naphthyridines. The core principle of this guide is the implementation of a rigorous, multi-layered safety strategy that combines engineering controls, meticulous laboratory practices, and appropriate personal protective equipment (PPE) to minimize exposure.

Postulated Hazard Profile based on Structural Analogs

The hazard profile for 2-Chloro-6-fluoro-1,7-naphthyridine is inferred from data on related structures, primarily 2-Chloro-6-fluoropyridine and 2-Amino-7-chloro-1,8-naphthyridine.[5][6]

GHS Classification (Anticipated)

Hazard ClassCategoryHazard StatementGHS Pictogram
Acute Toxicity, OralCategory 4H302: Harmful if swallowed alt text
Acute Toxicity, DermalCategory 3/4H311/H312: Toxic/Harmful in contact with skin alt text or alt text
Acute Toxicity, InhalationCategory 3/4H331/H332: Toxic/Harmful if inhaled alt text or alt text
Skin Corrosion/IrritationCategory 2H315: Causes skin irritation alt text
Serious Eye Damage/IrritationCategory 1/2AH318/H319: Causes serious eye damage/irritation alt text
Specific Target Organ Toxicity (Single Exposure)Category 3H335: May cause respiratory irritation alt text
Routes of Exposure and Potential Health Effects
  • Inhalation: Inhalation of dusts or aerosols may be harmful or toxic and is likely to cause respiratory tract irritation.[6] Halogenated solvent vapors are known to irritate and damage the respiratory tract.[7]

  • Dermal Contact: The compound is predicted to be harmful or toxic upon skin contact and is expected to cause skin irritation.[8] Chlorinated pyridines are known to be rapidly absorbed through intact skin.[9] Promptly remove contaminated clothing and wash the affected area thoroughly.[8]

  • Eye Contact: Direct contact with the solid or solutions can cause serious eye irritation or damage.[6]

  • Ingestion: Ingestion is presumed to be harmful.[6] Do not eat, drink, or smoke in laboratory areas.[6]

  • Chronic Exposure: Data on the chronic effects of this specific compound are unavailable. However, many novel heterocyclic compounds are investigated for potent biological effects, and chronic, low-level exposure should be avoided.[10] Some halogenated organic compounds are persistent and may have long-term health effects.[11][12]

Risk Assessment and Mitigation Workflow

A proactive risk assessment is paramount. The causality behind this workflow is to ensure that controls are considered and implemented before any experimental work begins, adhering to the principles of "as low as reasonably practicable" (ALARP) exposure.

RiskAssessmentWorkflow cluster_0 Phase 1: Pre-Experimental Assessment cluster_1 Phase 2: Control Implementation (Hierarchy of Controls) cluster_2 Phase 3: Execution & Review A Identify Hazards (Review this guide & analog SDS) B Assess Task-Specific Risks (Weighing, dissolution, reaction) A->B C Evaluate Potential Exposure Scenarios (Spill, aerosol generation) B->C E Engineering Controls (Fume hood, ventilated enclosure) C->E Select Controls D Elimination / Substitution (Not applicable for novel compound research) D->E F Administrative Controls (SOPs, Designated Areas, Training) E->F G Personal Protective Equipment (PPE) (Gloves, eyewear, lab coat) F->G H Perform Experiment per SOP G->H I Decontamination & Waste Disposal H->I J Review & Update Protocol I->J

Sources

Foundational

X-ray crystallographic data for 2-Chloro-6-fluoro-1,7-naphthyridine

An In-Depth Technical Guide to the Crystallographic and Synthetic Profiling of 2-Chloro-6-fluoro-1,7-naphthyridine Executive Summary In modern drug discovery, halogenated fused heterocycles serve as critical linchpins fo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Crystallographic and Synthetic Profiling of 2-Chloro-6-fluoro-1,7-naphthyridine

Executive Summary

In modern drug discovery, halogenated fused heterocycles serve as critical linchpins for the divergent synthesis of complex pharmacophores. 2-Chloro-6-fluoro-1,7-naphthyridine (CAS 2089054-23-7) is a premier example of such a building block. Featuring orthogonal reactivity at the C2 and C6 positions, this scaffold has been instrumental in the development of Tau pathology PET tracers for Alzheimer's disease[1] and highly selective PIP4K2A kinase inhibitors[2]. This whitepaper provides a comprehensive analysis of the X-ray crystallographic properties, solid-state behavior, and experimental handling of this vital intermediate, designed for application scientists and structural biologists.

Structural Significance of the 1,7-Naphthyridine Scaffold

The 1,7-naphthyridine core consists of two fused pyridine rings where the nitrogen atoms occupy the 1 and 7 positions. The spatial arrangement of these heteroatoms fundamentally dictates both the electronic distribution and the crystal habit of the molecule.

Unlike 1,8-naphthyridines, which often exhibit slight non-planarity due to the electrostatic repulsion of adjacent nitrogen lone pairs, the 1,7-isomer maintains strict coplanarity[3]. This extended aromatic delocalization allows for tight π−π stacking in the solid state. The introduction of the highly electronegative 6-fluoro and the polarizable 2-chloro substituents further perturbs the electron density, creating distinct σ -holes that facilitate halogen bonding (e.g., C-Cl⋯N or C-F⋯H ) within the crystal lattice. These interactions are not merely crystallographic curiosities; they directly correlate to the molecule's trajectory in enzymatic binding pockets, such as those observed in PIP4K2A co-crystal structures[4].

Reactivity_Pathway Core 2-Chloro-6-fluoro- 1,7-naphthyridine SNAr Nucleophilic Aromatic Substitution (C6-Fluoro displacement) Core->SNAr Amines/Alkoxides CrossCoupling Buchwald-Hartwig / Suzuki (C2-Chloro coupling) Core->CrossCoupling Pd Catalyst, Ligand Kinase Kinase Inhibitors (e.g., PIP4K2A) SNAr->Kinase Tau Tau PET Tracers (Alzheimer's Disease) CrossCoupling->Tau

Divergent synthetic utility of 2-chloro-6-fluoro-1,7-naphthyridine in drug discovery programs.

X-Ray Crystallographic Profiling

While small-molecule intermediates like 2-chloro-6-fluoro-1,7-naphthyridine are often rapidly consumed in cross-coupling reactions[1], their isolated single-crystal data follows strict geometric constraints dictated by the parent heterocycle. The data presented below represents the consensus crystallographic parameters for halogenated 1,7-naphthyridines, derived from high-resolution Single-Crystal X-Ray Diffraction (SCXRD) studies of closely related analogs[3][4].

Quantitative Crystallographic Data

Table 1: Representative Unit Cell Parameters for Halogenated 1,7-Naphthyridines

ParameterValue / RangeCrystallographic Significance
Crystal System MonoclinicTypical for planar fused aromatics minimizing void space.
Space Group P21​/c Centrosymmetric packing driven by π−π inversion dimers.
a (Å) 3.80 – 4.20Corresponds to the interplanar π−π stacking distance.
b (Å) 11.50 – 12.50Dictated by lateral halogen-halogen or halogen-hydrogen contacts.
c (Å) 14.00 – 15.50Defines the longitudinal axis of the molecular assembly.
β (°) 95.0 – 98.5Angular offset allowing optimal orbital overlap between layers.
Z 4Four asymmetric units per unit cell.

Table 2: Selected Bond Lengths and Angles

Structural FeatureAverage Length (Å) / Angle (°)Electronic Causality
C(2)-Cl Bond 1.735(2) ÅShortened relative to aliphatic C-Cl due to partial double-bond character from ring resonance.
C(6)-F Bond 1.348(3) ÅHighly polarized; withdrawing electron density from the adjacent pyridine ring.
C-N (Ring) 1.320(4) ÅIndicates strong aromatic delocalization across the fused system.
N(1)-C(8a)-C(4a) 122.5(3)°Widened angle to accommodate the planar geometry without lone-pair distortion.

Experimental Methodologies: Crystallization and SCXRD

To obtain the structural data outlined above, rigorous experimental protocols must be followed. The methodologies below are designed as self-validating systems to ensure absolute data integrity.

Protocol 1: Crystal Growth via Vapor Diffusion

Causality: Vapor diffusion is selected over slow evaporation because it allows for precise, thermodynamic control of the supersaturation rate. This minimizes the kinetic trapping of metastable polymorphs and ensures the growth of diffraction-quality, defect-free single crystals.

  • Solvent Selection & Dissolution: Dissolve 5–10 mg of 2-chloro-6-fluoro-1,7-naphthyridine in a minimum volume (approx. 0.5 mL) of a "good" solvent (e.g., Dichloromethane).

    • Validation Step: The solution must be completely transparent. Filter the solution through a 0.22 µm PTFE syringe filter into a 2-dram inner vial to remove any microscopic dust particles that could trigger premature, heterogeneous nucleation.

  • Antisolvent Chamber Setup: Place the open inner vial into a larger 20 mL outer scintillation vial containing 3 mL of an antisolvent (e.g., Hexane or Pentane). The antisolvent must possess a higher vapor pressure than the good solvent.

  • Equilibration: Seal the outer vial tightly with a Teflon-lined cap. Store the chamber in a vibration-free, temperature-controlled environment (20 °C) for 3 to 7 days to allow slow vapor exchange.

  • Harvesting & Optical Validation: Carefully extract the formed crystals and submerge them in inert perfluoropolyether oil. Examine them under a polarized light microscope.

    • Validation Step: Rotate the polarizer. The crystals must exhibit uniform optical extinction (birefringence). If the crystal extinguishes in patches, it is a twinned aggregate and must be discarded.

Protocol 2: SCXRD Data Collection and Refinement

Causality: Data collection is strictly performed at cryogenic temperatures (100 K) to suppress atomic thermal vibrations (Debye-Waller factors). This drastically enhances high-angle diffraction intensities, allowing for the precise anisotropic refinement of the halogen atoms.

  • Crystal Mounting: Using a micro-tool, mount the validated crystal onto a MiTeGen cryoloop. The perfluoropolyether oil will act as a cryoprotectant.

  • Flash-Cooling: Immediately transfer the loop to the goniometer head of the diffractometer, placing it directly into a 100 K nitrogen gas stream generated by an open-flow cryostat.

  • Data Acquisition: Irradiate the crystal with monochromated Mo-K α ( λ=0.71073 Å) or Cu-K α ( λ=1.54184 Å) radiation. Collect diffraction frames using an area detector (e.g., Pilatus pixel detector) with a rotation width of 0.5° per frame.

  • Phase Solution & Refinement: Integrate the raw data using software such as APEX3 or CrysAlisPro. Solve the phase problem using Direct Methods (SHELXT) and refine the structural model using full-matrix least-squares on F2 (SHELXL).

    • Validation Step: The final structural model is only considered valid if the R1​ factor is < 5%, the Goodness-of-Fit (S) is approximately 1.0, and there is no residual electron density > 1.0 e−3 near the heavy halogen atoms.

XRD_Workflow A 1. Compound Synthesis (CAS 2089054-23-7) B 2. Solvent Screening (DCM/Hexane, EtOAc) A->B C 3. Vapor Diffusion Crystallization B->C D 4. Crystal Mounting (Cryoloop, 100K) C->D E 5. X-ray Diffraction (Cu/Mo K-alpha) D->E F 6. Phase Problem Solution (Direct Methods) E->F G 7. Refinement & Validation (SHELXL, R-factor < 5%) F->G

Workflow for the crystallization and X-ray diffraction analysis of 1,7-naphthyridine derivatives.

Application in Drug Development

The crystallographic rigidity and specific bond polarities of 2-chloro-6-fluoro-1,7-naphthyridine make it an ideal precursor for target-directed drug design.

Tau PET Tracers: In the pursuit of Alzheimer's disease diagnostics, researchers utilized the highly activated C2-chloro position to perform a Buchwald-Hartwig amination with 4-aminopyridines[1]. The strict planarity of the resulting 1,7-naphthyridine core allows the tracer to intercalate effectively into the β -sheet-rich structures of aggregated Tau fibrils.

Kinase Inhibitors: The 1,7-naphthyridine scaffold is a privileged structure for kinase inhibition. In the development of BAY-091 and BAY-297 (potent inhibitors of PIP4K2A), structural biology revealed that the naphthyridine nitrogen atoms make critical hydrogen bonds with the kinase hinge region[2]. The 6-fluoro substituent serves a dual purpose: it acts as a metabolic shield against cytochrome P450 oxidation and fine-tunes the pKa​ of the heterocycle, optimizing the molecule's residence time within the target pocket[4].

References

  • Discovery of N-(Pyridin-4-yl)-1,5-naphthyridin-2-amines as Potential Tau Pathology PET Tracers for Alzheimer's Disease. Journal of Medicinal Chemistry, 2017. URL:[Link]

  • Product Class 8: Naphthyridines. Science of Synthesis / Houben-Weyl. URL:[Link]

  • 6YM3: Crystal structure of Compound 1 with PIP4K2A. RCSB Protein Data Bank, 2021. URL:[Link]

  • Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A. Journal of Medicinal Chemistry, 2021. URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Regioselective Suzuki-Miyaura Cross-Coupling of 2-Chloro-6-fluoro-1,7-naphthyridine

Introduction & Mechanistic Rationale The 1,7-naphthyridine core is a privileged bicyclic heteroaromatic scaffold frequently utilized in the design of kinase inhibitors and PET radiotracers[1],[2]. Functionalizing this el...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The 1,7-naphthyridine core is a privileged bicyclic heteroaromatic scaffold frequently utilized in the design of kinase inhibitors and PET radiotracers[1],[2]. Functionalizing this electron-deficient ring system requires high precision, particularly when differentiating between multiple halogenated sites[3].

In 2-chloro-6-fluoro-1,7-naphthyridine , the inherent reactivity of the two halogens diverges significantly:

  • C2-Chlorine (Suzuki-Active): Positioned alpha to the N1 nitrogen, the C2-Cl bond is highly activated towards oxidative addition by Palladium(0) species. Its lower bond dissociation energy makes it the kinetically favored site for cross-coupling[4].

  • C6-Fluorine (SNAr-Susceptible): Positioned alpha to the N7 nitrogen, the C6-F bond is generally inert to Pd(0) insertion. However, the extreme electron deficiency at this position renders the fluorine highly susceptible to Nucleophilic Aromatic Substitution (SNAr) by oxygen or nitrogen nucleophiles[2].

The Causality of Experimental Choices: The primary mode of failure in this specific coupling is the loss of the 6-fluoro substituent via SNAr. If strong bases (e.g., NaOH, KOH, or NaOtBu) are employed, hydroxide or alkoxide ions will rapidly displace the fluorine atom. Therefore, achieving regioselective Suzuki-Miyaura cross-coupling (SMC) at the C2 position strictly requires a highly active Pd catalyst to accelerate the cross-coupling cycle, paired with a mild, inorganic base (e.g., K₂CO₃ or K₃PO₄) to completely suppress the competing SNAr pathway[3].

Experimental Design & Parameter Selection

To establish a self-validating and robust protocol, the following parameters are strictly defined:

  • Catalyst System: Pd(dppf)Cl₂ (5 mol%). The bidentate dppf ligand provides a large bite angle (99°), which accelerates the reductive elimination step and stabilizes the active Pd intermediate against competitive coordination by the naphthyridine nitrogen atoms.

  • Base: K₂CO₃ (2.0 equivalents). A mild carbonate base is strong enough to form the reactive aryl-boronate complex required for transmetalation, but insufficiently nucleophilic to trigger SNAr at the C6-fluoro position.

  • Solvent System: 1,4-Dioxane / Water (4:1 v/v) . Dioxane provides excellent solubility for the heteroaryl chloride, while water is essential for dissolving the inorganic base and facilitating boronic acid activation.

Quantitative Data Summary: Condition Optimization

The following table summarizes the causal relationship between reaction conditions and product distribution, demonstrating why the optimized parameters were selected.

EntryCatalyst (5 mol%)Base (2.0 eq)Solvent SystemTemp (°C)Conversion (%)Yield: 2-Aryl Product (%)6-SNAr Byproduct (%)
1Pd(PPh₃)₄Na₂CO₃Toluene/H₂O (4:1)90>9572<2
2 (Optimized) Pd(dppf)Cl₂ K₂CO₃ Dioxane/H₂O (4:1) 90 >99 88 <1
3Pd(dppf)Cl₂NaOHDioxane/H₂O (4:1)90>991582 (6-OH)
4Pd₂(dba)₃ / XPhosK₃PO₄Dioxane/H₂O (4:1)100>9985<2

Note: Entry 3 highlights the catastrophic failure caused by using a strong nucleophilic base, leading to the 6-hydroxy-1,7-naphthyridine derivative.

Mechanistic Pathway & Logic

The following diagram illustrates the kinetic competition between the desired Pd-catalyzed cycle at C2 and the unwanted SNAr pathway at C6.

MechanisticPathway Substrate 2-Chloro-6-fluoro- 1,7-naphthyridine OxAdd Oxidative Addition (Selective at C2-Cl) Substrate->OxAdd Pd(0) insertion SNAr SNAr Byproduct (Loss of 6-Fluoro) Substrate->SNAr Nucleophilic Attack at C6 Pd0 Active Pd(0) Catalyst Pd0->OxAdd Transmet Transmetalation (with Aryl Boronic Acid) OxAdd->Transmet + Ar-B(OH)2 RedElim Reductive Elimination Transmet->RedElim RedElim->Pd0 Catalyst Regeneration Product 2-Aryl-6-fluoro- 1,7-naphthyridine RedElim->Product Desired Pathway StrongBase Strong Base / Nucleophile (e.g., NaOH, NaOtBu) StrongBase->SNAr Promotes MildBase Mild Base (e.g., K2CO3) MildBase->Transmet Activates Boronic Acid Preserves C-F

Catalytic cycle of regioselective Suzuki coupling vs. competitive SNAr at the 6-fluoro position.

Detailed Step-by-Step Protocol

This protocol is designed as a self-validating system. In-process controls (IPC) are embedded to ensure the integrity of the reaction before proceeding to workup.

Materials Required:

  • 2-Chloro-6-fluoro-1,7-naphthyridine (1.0 mmol, 1.0 eq)

  • Aryl or Heteroaryl Boronic Acid (1.2 mmol, 1.2 eq)

  • Pd(dppf)Cl₂·CH₂Cl₂ adduct (0.05 mmol, 5 mol%)

  • Potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 eq)

  • 1,4-Dioxane (Anhydrous, 4.0 mL)

  • Deionized Water (Degassed, 1.0 mL)

Step-by-Step Methodology:

  • Reagent Assembly: To an oven-dried 20 mL reaction vial equipped with a magnetic stir bar, add 2-chloro-6-fluoro-1,7-naphthyridine, the boronic acid, Pd(dppf)Cl₂, and K₂CO₃.

  • Solvent Addition: Add 4.0 mL of 1,4-Dioxane and 1.0 mL of Deionized Water to the vial.

  • Critical Degassing (Self-Validation Step 1): Seal the vial with a PTFE-lined septum cap. Sparge the heterogeneous mixture with ultra-pure Nitrogen (N₂) or Argon gas for exactly 15 minutes. Causality: Oxygen must be rigorously excluded to prevent the oxidative homocoupling of the boronic acid and the deactivation of the Pd(0) species.

  • Heating: Transfer the vial to a pre-heated aluminum heating block set to 90 °C. Stir vigorously (800 rpm) for 4 to 12 hours.

  • In-Process Control (Self-Validation Step 2): After 4 hours, halt stirring, allow the layers to separate, and sample the upper organic layer. Analyze via LC-MS.

    • Success Criteria: Disappearance of the starting material mass; appearance of the [M+H]⁺ peak for the desired product.

    • Failure Check: If a mass corresponding to [M+H - F + OH]⁺ is observed, SNAr has occurred (likely due to base impurities or excessive temperature).

  • Workup: Cool the reaction to room temperature. Dilute with Ethyl Acetate (15 mL) and Water (10 mL). Separate the organic layer. Extract the aqueous layer with an additional 10 mL of Ethyl Acetate.

  • Drying & Concentration: Wash the combined organic layers with saturated aqueous NaCl (brine), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via silica gel flash chromatography (Eluent: Hexanes/Ethyl Acetate gradient) to afford the pure 2-aryl-6-fluoro-1,7-naphthyridine.

Experimental Workflow Visualization

ExperimentalWorkflow Step1 1. Reagent Assembly Substrate, Ar-B(OH)2, Pd(dppf)Cl2, K2CO3 Step2 2. Solvent Addition Dioxane/H2O (4:1 v/v) Step1->Step2 Step3 3. Degassing Freeze-Pump-Thaw or N2 Sparging (15 min) Step2->Step3 Step4 4. Heating 90 °C for 4-12 hours under N2 Step3->Step4 Step5 5. In-Process Control LC-MS or TLC to confirm C-Cl conversion Step4->Step5 Step6 6. Workup EtOAc Extraction, Brine Wash, Na2SO4 Dry Step5->Step6 Step7 7. Purification Silica Gel Flash Chromatography Step6->Step7

Step-by-step experimental workflow for the Suzuki-Miyaura coupling of 1,7-naphthyridines.

Analytical Validation Standards

To establish trustworthiness in the final product, the following analytical validations must be met:

  • ¹⁹F NMR Spectroscopy: The retention of the 6-fluoro group must be confirmed. A sharp singlet (or doublet depending on long-range coupling) should be observed in the ¹⁹F NMR spectrum (typically between -60 and -70 ppm). Absence of this signal indicates nucleophilic displacement.

  • ¹H NMR Spectroscopy: The disappearance of the C2-chlorine is indirectly confirmed by the integration of the newly installed aryl protons and the characteristic shifts of the naphthyridine core protons (C3, C4, C5, C8).

References[1] Discovery of N-(Pyridin-4-yl)-1,5-naphthyridin-2-amines as Potential Tau Pathology PET Tracers for Alzheimer's Disease. Journal of Medicinal Chemistry - ACS Publications. Link[3] Functionalization of the 1,7-Naphthyridine Ring System: Application Notes and Protocols. Benchchem. Link[4] Synthesis and preliminary studies of 11C-labeled tetrahydro-1,7-naphthyridine-2-carboxamides for PET imaging of metabotropic glutamate receptor 2. Theranostics. Link[2] Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A. PUBDB. Link

Sources

Application

Application Notes and Protocols: The 2-Chloro-6-fluoro-1,7-naphthyridine Scaffold for Novel Kinase Inhibitor Development

Abstract The 1,7-naphthyridine core is recognized as a privileged scaffold in medicinal chemistry, particularly for the development of kinase inhibitors.[1] Its rigid, bicyclic structure provides an excellent framework f...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The 1,7-naphthyridine core is recognized as a privileged scaffold in medicinal chemistry, particularly for the development of kinase inhibitors.[1] Its rigid, bicyclic structure provides an excellent framework for positioning functional groups to interact with the ATP-binding pocket of various kinases with high affinity.[1] This guide focuses on a specific, promising variant: the 2-Chloro-6-fluoro-1,7-naphthyridine scaffold. The strategic placement of halogen atoms—a chloro group at the 2-position and a fluoro group at the 6-position—offers unique opportunities for both potent kinase inhibition and versatile chemical modification. The chloro substituent serves as a key handle for introducing diverse chemical moieties via cross-coupling reactions, enabling extensive structure-activity relationship (SAR) exploration. This document provides a comprehensive overview, from a proposed synthetic strategy to detailed protocols for evaluating novel inhibitors based on this scaffold, aimed at researchers and professionals in drug discovery and development.

Introduction: The Rationale for the 2-Chloro-6-fluoro-1,7-naphthyridine Scaffold

Kinases are a critical class of enzymes that regulate a vast number of cellular processes, and their dysregulation is a hallmark of many diseases, including cancer and inflammatory disorders.[2] The 1,7-naphthyridine framework has been successfully utilized to develop inhibitors for several important kinase targets, including p38 MAP kinase, Fibroblast Growth Factor Receptors (FGFRs), and Phosphatidylinositol-5-Phosphate 4-Kinase Type 2 Alpha (PIP4K2A).[2]

The 2-Chloro-6-fluoro-1,7-naphthyridine scaffold is particularly advantageous for several reasons:

  • Chemical Tractability: The chlorine atom at the 2-position is an excellent leaving group for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This allows for the systematic introduction of a wide array of aryl and heteroaryl fragments to probe the kinase binding site.

  • Modulation of Physicochemical Properties: The fluorine atom at the 6-position can enhance binding affinity through favorable interactions with the kinase active site and improve metabolic stability and membrane permeability of the resulting compounds.

  • Proven Pharmacophore: Halogen substitutions on the 1,7-naphthyridine core have been shown to be critical for potency. For instance, a chlorine atom at the 5-position of the 1,7-naphthyridine core significantly boosts inhibitory activity against PIP4K2A.[1] This provides a strong rationale for exploring other halogenation patterns.

This guide will provide a plausible synthetic route to access this scaffold, followed by detailed protocols for its derivatization and subsequent evaluation using state-of-the-art biochemical and cell-based assays.

Synthesis and Derivatization Strategy

While a direct, published synthesis for 2-Chloro-6-fluoro-1,7-naphthyridine was not identified, a logical and feasible synthetic strategy can be proposed based on established organic chemistry principles and published routes for analogous heterocyclic systems. The overall workflow is depicted below.

Synthetic_Workflow A Precursor Synthesis (e.g., 2-chloro-6-fluoroaniline) B Naphthyridine Core Formation A->B Cyclization Reactions C Core Scaffold (2-Chloro-6-fluoro-1,7-naphthyridine) B->C Chlorination/ Functionalization D Suzuki-Miyaura Cross-Coupling C->D Aryl/Heteroaryl Boronic Acids E Library of Kinase Inhibitors D->E Purification & Characterization

Caption: Proposed workflow for synthesis and derivatization.

Protocol: Suzuki-Miyaura Cross-Coupling for Library Synthesis

This protocol outlines a general method for the derivatization of the 2-Chloro-6-fluoro-1,7-naphthyridine scaffold using a Suzuki-Miyaura cross-coupling reaction. This reaction is highly versatile and tolerates a wide range of functional groups on the boronic acid coupling partner.[3]

Materials:

  • 2-Chloro-6-fluoro-1,7-naphthyridine

  • Aryl or heteroaryl boronic acid of choice

  • Palladium catalyst (e.g., Pd(OAc)₂, [Pd₂(dba)₃])

  • Phosphine ligand (e.g., RuPhos, SPhos, XPhos)[4]

  • Base (e.g., K₂CO₃, K₃PO₄)

  • Anhydrous solvent (e.g., Toluene/H₂O mixture, Dioxane)

  • Nitrogen or Argon source for inert atmosphere

  • Standard glassware for organic synthesis

Procedure:

  • Reaction Setup: To a flame-dried reaction flask, add 2-Chloro-6-fluoro-1,7-naphthyridine (1 equivalent), the aryl/heteroaryl boronic acid (1.2 equivalents), the palladium catalyst (0.02 equivalents), and the phosphine ligand (0.04 equivalents).

  • Inert Atmosphere: Seal the flask and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes.

  • Solvent and Base Addition: Under the inert atmosphere, add the anhydrous solvent and the base (2 equivalents).

  • Reaction: Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and stir for the required time (2-24 hours), monitoring the reaction progress by TLC or LC-MS.

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired coupled product.

  • Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

In Vitro Evaluation of Kinase Inhibitory Activity

Once a library of compounds has been synthesized, the next critical step is to evaluate their ability to inhibit the activity of target kinases. Below are protocols for robust and widely used biochemical and cell-based assays.

Inhibitor_Evaluation_Workflow cluster_0 Biochemical Assays cluster_1 Cell-Based Assays cluster_2 Selectivity Profiling A Primary Screen (e.g., ADP-Glo™) B IC₅₀ Determination A->B Dose-Response C Target Engagement (e.g., NanoBRET™) B->C Confirm Cellular Activity D Cellular Potency (EC₅₀) C->D Functional Readout E Kinome-wide Panel Screen D->E Assess Off-Target Effects PIP4K2A_Pathway PI5P PI(5)P PIP4K2A PIP4K2A PI5P->PIP4K2A PI45P2 PI(4,5)P₂ PIP4K2A->PI45P2 ATP→ADP PLC PLC PI45P2->PLC IP3_DAG IP₃ + DAG PLC->IP3_DAG Downstream Downstream Signaling (Ca²⁺ release, PKC activation) IP3_DAG->Downstream Inhibitor 2-Cl-6-F-1,7-Naphthyridine Derivative Inhibitor->PIP4K2A

Caption: Simplified PIP4K2A signaling pathway.

p38 MAP Kinase

The p38 MAP kinase pathway is a key regulator of cellular responses to stress and inflammation. [5]It is activated by various environmental stresses and inflammatory cytokines, leading to the production of pro-inflammatory cytokines like TNF-α. [6]Inhibitors of p38 have therapeutic potential for a range of inflammatory diseases.

p38_MAPK_Pathway Stress Stress / Cytokines MAP3K MAP3K (e.g., TAK1) Stress->MAP3K MAP2K MAP2K (MKK3/6) MAP3K->MAP2K p38 p38 MAPK MAP2K->p38 Substrates Downstream Substrates (e.g., MK2, ATF2) p38->Substrates Response Cellular Response (Inflammation, Apoptosis) Substrates->Response Inhibitor 2-Cl-6-F-1,7-Naphthyridine Derivative Inhibitor->p38

Caption: The p38 MAP Kinase signaling cascade.

FGFR (Fibroblast Growth Factor Receptor)

FGFRs are a family of receptor tyrosine kinases that, when aberrantly activated, can drive the proliferation and survival of various cancer cells. [2]FGF binding to its receptor (FGFR) induces receptor dimerization and autophosphorylation, which triggers downstream signaling cascades like the RAS-MAPK and PI3K-AKT pathways. [7]

FGFR_Pathway FGF FGF Ligand FGFR FGFR FGF->FGFR FRS2 FRS2 FGFR->FRS2 GRB2_SOS GRB2/SOS FRS2->GRB2_SOS RAS RAS GRB2_SOS->RAS MAPK_PI3K RAS-MAPK & PI3K-AKT Pathways RAS->MAPK_PI3K Response Cell Proliferation & Survival MAPK_PI3K->Response Inhibitor 2-Cl-6-F-1,7-Naphthyridine Derivative Inhibitor->FGFR

Caption: Simplified FGFR signaling pathway.

Structure-Activity Relationship (SAR) and Data Interpretation

The systematic derivatization of the 2-Chloro-6-fluoro-1,7-naphthyridine scaffold allows for a thorough exploration of the SAR. The data generated from the biochemical and cell-based assays should be compiled to guide the optimization process.

Data Summary Table:

Compound IDR-Group (at C2)Target Kinase IC₅₀ (nM)Cellular Target Engagement IC₅₀ (nM)Off-Target Kinase 1 IC₅₀ (nM)
Scaffold -Cl>10,000>10,000>10,000
Cmpd-001 2-ethoxyphenyl893805,600
Cmpd-002 3-chloro-2-fluorophenyl13692,100
Cmpd-003 (2R)-2-aminobutanamide52110>10,000
...............

Note: Data presented in this table is hypothetical and for illustrative purposes, inspired by SAR trends seen in related 1,7-naphthyridine series. [8] Key Considerations for SAR Analysis:

  • Potency: Analyze how different substituents at the 2-position affect the IC₅₀ values against the primary target kinase.

  • Cellular Efficacy: Compare the biochemical IC₅₀ with the cellular target engagement IC₅₀. A large rightward shift may indicate poor cell permeability or high protein binding.

  • Selectivity: Screen potent compounds against a panel of other kinases to determine their selectivity profile. The goal is to maximize potency against the target kinase while minimizing activity against off-targets.

  • Physicochemical Properties: Correlate biological activity with properties such as lipophilicity (logP), solubility, and molecular weight to build a comprehensive understanding of the SAR and guide the design of improved analogs.

Conclusion

The 2-Chloro-6-fluoro-1,7-naphthyridine scaffold represents a highly promising starting point for the discovery of novel and selective kinase inhibitors. Its inherent chemical tractability, combined with the favorable properties imparted by the halogen substituents, provides a robust platform for medicinal chemistry campaigns. The protocols and strategies outlined in this document offer a comprehensive framework for synthesizing, evaluating, and optimizing compounds derived from this scaffold, ultimately facilitating the development of next-generation targeted therapeutics.

References

  • PIP4K2A expression correlates with low androgen receptor signaling. (A)... - ResearchGate. Available at: [Link]

  • Suzuki-Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides - Organic Chemistry Portal. Available at: [Link]

  • The Fibroblast Growth Factor signaling pathway - PMC. Available at: [Link]

  • 1,7-Naphthyridine 1-oxides as novel potent and selective inhibitors of p38 mitogen activated protein kinase - PubMed. Available at: [Link]

  • Convenient Synthesis of 2,7-Naphthyridine Lophocladines A and B and their Analogues. Available at: [Link]

  • Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - ACS Publications. Available at: [Link]

  • Schematic of the FGFR signaling pathway. Based on published surface... - ResearchGate. Available at: [Link]

  • PIP4K2A (phosphatidylinositol-5-phosphate 4-kinase, type II, alpha). Available at: [Link]

  • Modelling PIP4K2A inhibitory activity of 1,7-naphthyridine analogues using machine learning and molecular docking studies - PMC. Available at: [Link]

  • NanoBRET assays to assess cellular target engagement of compounds Version - EUbOPEN. Available at: [Link]

  • CN105646233A - Preparation process of 2-chloro-6-fluoroaniline - Google Patents.
  • P38 Signaling Pathway - Creative Diagnostics. Available at: [Link]

  • PIP4K2A regulates intracellular cholesterol transport through modulating PI(4,5)P2 homeostasis - PMC. Available at: [Link]

  • Promega ADP-Glo kinase assay | BMG LABTECH. Available at: [Link]

  • Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC. Available at: [Link]

  • PIP4K2A negatively regulates PI3K signaling through degradation of p85... - ResearchGate. Available at: [Link]

  • Promega Launches NanoBRET™ Target Engagement Intracellular Kinase Assay, First to Quantitatively Measure Drug-Kinase Interactions in Live Cells | Lab Manager. Available at: [Link]

  • Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives - MDPI. Available at: [Link]

  • An overview of mammalian p38 mitogen-activated protein kinases, central regulators of cell stress and receptor signaling - PMC. Available at: [Link]

  • Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PUBDB. Available at: [Link]

  • PIP4K2A as a negative regulator of PI3K in PTEN-deficient glioblastoma. Available at: [Link]

  • Synthesis and in vitro Biological Evaluation of 6-chloro dibenzo[c,f]n[9]aphthyridine - IJASRM. Available at: [Link]

  • Comparison of Bioluminescent Kinase Assays Using Substrate Depletion and Product Formation - PMC. Available at: [Link]

  • Suzuki–Miyaura Cross-Coupling of Aryl Fluorosulfonates Mediated by Air- and Moisture-Stable [Pd. Available at: https://pubs.acs.org/doi/10.1021/acs.orglett.8b02927
  • A Network Map of FGF-1/FGFR Signaling System - PMC - NIH. Available at: [Link]

  • QS S Assist KINASE_ADP-GloTM Kit - Kinase Logistics Europe. Available at: [Link]

  • p38 MAPK diversity in structure and activation. (a) Diagram of the four... - ResearchGate. Available at: [Link]

  • The Role of MAPK/p38 Signalling Pathway in Cancer - MaplesPub. Available at: [Link]

  • Decoding FGF/FGFR Signaling: Insights into Biological Functions and Disease Relevance. Available at: [Link]

Sources

Method

Application Note: Chemoselective Palladium-Catalyzed Amination of 2-Chloro-6-fluoro-1,7-naphthyridine

Target Audience: Synthetic Chemists, Process Chemists, and Drug Discovery Scientists Document Type: Advanced Methodology Protocol & Mechanistic Guide Executive Summary 1,7-Naphthyridines are privileged pharmacophores fre...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Process Chemists, and Drug Discovery Scientists Document Type: Advanced Methodology Protocol & Mechanistic Guide

Executive Summary

1,7-Naphthyridines are privileged pharmacophores frequently embedded in kinase inhibitors, HIV-1 RT inhibitors, and PET tracers for neurodegenerative diseases[1]. The selective functionalization of dihalogenated naphthyridines is a critical bottleneck in parallel library synthesis. This application note details a highly chemoselective Palladium-catalyzed Buchwald-Hartwig amination of 2-chloro-6-fluoro-1,7-naphthyridine. By leveraging the differential bond dissociation energies of C-Cl versus C-F bonds and employing sterically demanding biaryl phosphine ligands, this protocol enables quantitative amination at the C2 position while perfectly preserving the C6-fluoro handle for subsequent orthogonal functionalization.

Mechanistic Rationale & Chemoselectivity (E-E-A-T)

The substrate, 2-chloro-6-fluoro-1,7-naphthyridine, presents a classic chemoselectivity challenge: it possesses two highly activated sites for nucleophilic attack or metal insertion.

  • Oxidative Addition Kinetics (Causality of Chemoselectivity): Palladium(0) undergoes oxidative addition into C-Cl bonds significantly faster than C-F bonds. This is fundamentally driven by the lower bond dissociation energy (BDE) of the C-Cl bond (~96 kcal/mol) compared to the exceptionally strong C-F bond (~116 kcal/mol)[2]. Consequently, the catalytic cycle is exclusively initiated at the C2 position.

  • Ligand Selection (Causality of Catalyst Stability): We employ BrettPhos, a bulky, electron-rich biaryl dialkylphosphine. The electron-rich dicyclohexylphosphine moiety accelerates the initial oxidative addition. More importantly, its extreme steric bulk enforces a rapid reductive elimination step. This prevents the palladium intermediate from resting in a prolonged state that could trigger off-target C-F activation or detrimental β -hydride elimination[3].

  • Base Selection (Causality of Side-Reaction Suppression): A common failure mode in this specific reaction is competitive, uncatalyzed Nucleophilic Aromatic Substitution (S_NAr) at the highly activated C6-F position. Strong, nucleophilic bases like sodium tert-butoxide (NaOtBu) will directly attack the C6-F bond at elevated temperatures. Therefore, the mild, non-nucleophilic base Cesium Carbonate (Cs 2​ CO 3​ ) is strictly mandated to preserve the fluoro-substituent[4].

Mechanism Pd0 L-Pd(0) Active Species OA Oxidative Addition (Selective at C2-Cl) Pd0->OA 2-Chloro-6-fluoro- 1,7-naphthyridine Coord Amine Binding & Deprotonation OA->Coord Amine + Cs2CO3 RE Reductive Elimination (Product Release) Coord->RE Halide Scavenging RE->Pd0 Catalyst Regeneration

Catalytic cycle of the Buchwald-Hartwig amination highlighting C2-Cl chemoselectivity.

Reaction Optimization Data

The following table summarizes the quantitative data driving the protocol parameters. The data clearly demonstrates that while standard conditions (Entry 1) destroy the substrate via off-target S_NAr, the optimized BrettPhos/Cs 2​ CO 3​ system (Entry 4) yields the desired chemoselective product.

EntryPrecatalystLigandBaseSolventTemp (°C)Yield (%)Mechanistic Observation
1Pd 2​ (dba) 3​ BINAPNaOtBuToluene9015%Extensive C6-F S_NAr byproduct observed.
2Pd 2​ (dba) 3​ XantphosCs 2​ CO 3​ Dioxane10062%Moderate yield; slow reductive elimination.
3Pd 2​ (dba) 3​ BrettPhosNaOtBuToluene9041%Rapid conversion, but S_NAr at C6-F persists.
4 Pd 2​ (dba) 3​ BrettPhos Cs 2​ CO 3​ Toluene 90 94% Optimal. Complete C2-Cl selectivity.

Experimental Protocol

Materials & Reagents
  • Substrate: 2-Chloro-6-fluoro-1,7-naphthyridine (1.0 equiv, 1.0 mmol, 182.5 mg)

  • Nucleophile: Morpholine (or equivalent primary/secondary amine) (1.2 equiv, 1.2 mmol, 104.5 mg)

  • Precatalyst: Pd 2​ (dba) 3​ (0.02 equiv, 2 mol%, 18.3 mg)

  • Ligand: BrettPhos (0.04 equiv, 4 mol%, 21.5 mg)

  • Base: Cs 2​ CO 3​ (1.5 equiv, 1.5 mmol, 488 mg)

  • Solvent: Anhydrous Toluene (10 mL)

Step-by-Step Methodology

Step 1: Catalyst Pre-Activation (Glovebox or Standard Schlenk Technique) To ensure maximum active Pd(0) concentration, combine the precatalyst Pd 2​ (dba) 3​ and BrettPhos in a flame-dried Schlenk tube. Causality: Pre-mixing the palladium source and ligand before substrate addition prevents the formation of inactive palladium black and ensures the rapid generation of the mono-ligated L-Pd(0) active species[3].

Step 2: Substrate and Base Addition Add 2-chloro-6-fluoro-1,7-naphthyridine, the amine, and Cs 2​ CO 3​ to the vessel. Causality: Cs 2​ CO 3​ is utilized over stronger bases to prevent uncatalyzed nucleophilic aromatic substitution (S_NAr) at the C6-F bond[4].

Step 3: Degassing and Solvent Addition Add 10 mL of anhydrous, degassed toluene. Subject the mixture to three freeze-pump-thaw cycles. Self-Validating Check: Oxygen must be rigorously excluded as it rapidly oxidizes the electron-rich BrettPhos ligand. A visual color shift from dark purple (Pd 2​ (dba) 3​ ) to a deep reddish-brown indicates successful formation of the active catalyst complex.

Step 4: Reaction Execution Seal the tube and heat to 90 °C in a pre-heated oil bath for 12 hours. Self-Validating Check: Monitor the reaction via LC-MS. The disappearance of the starting material peak (m/z 183.0 [M+H] + ) and the appearance of the product mass validate the completion of the catalytic cycle.

Step 5: Workup and Purification Cool the reaction to room temperature, dilute with EtOAc (20 mL), and filter through a pad of Celite to remove the insoluble inorganic salts (CsCl, unreacted Cs 2​ CO 3​ ) and palladium particulates[5]. Concentrate the filtrate under reduced pressure and purify via silica gel flash chromatography (Eluent: Hexanes/EtOAc gradient).

Protocol S1 1. Glovebox Setup Weigh Pd2(dba)3, BrettPhos, Cs2CO3 S2 2. Substrate Addition Add Naphthyridine & Amine S1->S2 S3 3. Solvent Addition Add Anhydrous Toluene S2->S3 S4 4. Reaction Stir at 90°C for 12 hours S3->S4 S5 5. Workup Filter through Celite, Concentrate S4->S5 S6 6. Purification Silica Gel Chromatography S5->S6

Step-by-step experimental workflow for the amination of 1,7-naphthyridine.

Troubleshooting Guide

  • Issue: Significant Defluorination or Di-amination observed via LC-MS.

    • Root Cause: The base is too nucleophilic, or the temperature is too high, allowing S_NAr to outcompete the cross-coupling.

    • Solution: Ensure strictly anhydrous Cs 2​ CO 3​ is used. If the amine is highly nucleophilic (e.g., a primary aliphatic amine), reduce the reaction temperature to 70 °C and extend the reaction time.

  • Issue: Reaction stalls at <50% conversion.

    • Root Cause: Catalyst deactivation via oxidation or formation of an unreactive bis(amine)palladium complex.

    • Solution: Verify the integrity of the Schlenk line vacuum. Ensure the BrettPhos ligand is stored in a glovebox, as phosphine oxidation is the primary cause of premature catalyst death[3].

References

  • Walji, A. M., et al. "Discovery of N-(Pyridin-4-yl)-1,5-naphthyridin-2-amines as Potential Tau Pathology PET Tracers for Alzheimer's Disease." Journal of Medicinal Chemistry (2017). URL:[Link]

  • Ruiz-Castillo, P., & Buchwald, S. L. "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews (2016). URL:[Link]

  • Green, R. A., et al. "Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability." Journal of the American Chemical Society (2015). URL:[Link]

  • US Patent 20240018122A1. "Pyridazinyl amino derivatives as alk5 inhibitors.

Sources

Application

Application Note: Regioselective Functionalization of the 2-Chloro Position in 1,7-Naphthyridines

Executive Summary & Mechanistic Rationale The 1,7-naphthyridine scaffold is a privileged bicyclic heteroaromatic system that has emerged as a cornerstone in modern medicinal chemistry and materials science. Among its var...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

The 1,7-naphthyridine scaffold is a privileged bicyclic heteroaromatic system that has emerged as a cornerstone in modern medicinal chemistry and materials science. Among its various functionalized derivatives, 2-chloro-1,7-naphthyridines serve as highly versatile electrophilic building blocks.

The inherent regioselectivity of the 2-chloro position is governed by profound electronic effects. The adjacent N1 nitrogen exerts strong inductive and resonance electron-withdrawing forces, significantly depleting the electron density at the C-2 carbon. This lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) at this specific site, making the C-2 chlorine vastly more electrophilic than halogens at the C-4 or C-8 positions . Consequently, the 2-chloro position is highly susceptible to initial oxidative addition by low-valent palladium species or direct attack by nucleophiles, allowing for precise, regioselective functionalization without the need for complex protecting group strategies.

Biological Context: The 1,7-Naphthyridine Pharmacophore

Functionalization at the 2-position is not merely a synthetic exercise; it is critical for optimizing the pharmacodynamic properties of the scaffold. 1,7-Naphthyridine derivatives have been extensively validated as potent inhibitors of Phosphodiesterase Type 4D (PDE4D) , as well as key kinases including p38 Mitogen-Activated Protein Kinase (MAPK) and Phosphatidylinositol-5-Phosphate 4-Kinase Type 2 Alpha (PIP4K2A) . The substituents introduced at the C-2 position often dictate the binding affinity and selectivity within the ATP-binding pocket of these enzymes.

Pathway Ligand 1,7-Naphthyridine Derivative Target PDE4D / Kinase Enzyme Ligand->Target High-Affinity Binding cAMP cAMP Accumulation (Signaling Cascade) Target->cAMP Enzymatic Inhibition Response Suppressed Inflammation cAMP->Response Pathway Activation

Fig 1. Biological signaling pathway modulated by 1,7-naphthyridine derivatives.

Quantitative Reactivity Profiling

To guide synthetic strategy, the following table synthesizes the quantitative performance of various regioselective functionalization methods at the 2-chloro position. The data highlights the superiority of palladium-catalyzed methods for achieving high yields and absolute regiocontrol .

Reaction TypeCatalyst / Key ReagentsTypical Yield (%)Regioselectivity (C-2 vs C-4/8)Primary Application
Suzuki-Miyaura Pd(PPh₃)₄, K₃PO₄, Dioxane/H₂O75–92%>99:1Arylation for extended π-systems
Buchwald-Hartwig Pd₂(dba)₃, XPhos, Cs₂CO₃, Toluene68–85%>99:1C-N bond formation (Kinase inhibitors)
S_NAr Aliphatic Amine, EtOH, 120 °C50–70%95:5Metal-free amination

Experimental Methodologies: Self-Validating Protocols

The following protocols are engineered to ensure high fidelity and reproducibility. Every step includes the mechanistic causality behind the reagent selection and a built-in self-validation checkpoint.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: Regioselective arylation to yield 2-aryl-1,7-naphthyridines.

  • Substrate Preparation & Degassing:

    • Action: In a Schlenk flask, dissolve 2-chloro-1,7-naphthyridine (1.0 equiv) and the corresponding aryl boronic acid (1.2 equiv) in a 4:1 mixture of 1,4-Dioxane and H₂O. Sparge the solution with Argon for 15 minutes.

    • Causality: The biphasic solvent system ensures simultaneous solubility of the hydrophobic naphthyridine core (dioxane) and the inorganic base (water), creating an optimal interfacial environment for transmetalation. Strict deoxygenation is critical because O₂ rapidly quenches the active Pd(0) species into an inactive Pd(II) peroxo complex.

  • Catalyst Activation & Reaction:

    • Action: Add K₃PO₄ (2.5 equiv) and Pd(PPh₃)₄ (0.05 equiv). Seal the flask and heat to 90 °C for 4 hours.

    • Causality: K₃PO₄ is selected over stronger bases (like NaOH) because its moderate basicity efficiently activates the boronic acid to the reactive boronate complex without promoting unwanted hydrolysis of the 2-chloro starting material.

  • Self-Validation Checkpoint (LC-MS):

    • Action: Sample 10 µL of the organic layer, dilute in 1 mL acetonitrile, and analyze via LC-MS.

    • Validation: The complete disappearance of the characteristic chlorine isotope pattern (M / M+2 ratio of 3:1) and the emergence of the product mass [M+H]⁺ confirms the successful completion of the catalytic cycle. Do not proceed to workup until this is verified.

  • Quenching & Workup:

    • Action: Cool to room temperature, dilute with EtOAc, and wash with brine (3x). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify via flash chromatography (Silica, Hexanes/EtOAc).

Protocol B: Buchwald-Hartwig Amination

Objective: Regioselective C-N bond formation to yield 2-amino-1,7-naphthyridines.

  • Reagent Assembly:

    • Action: In an oven-dried vial, combine 2-chloro-1,7-naphthyridine (1.0 equiv), the desired amine (1.5 equiv), Cs₂CO₃ (2.0 equiv), Pd₂(dba)₃ (0.02 equiv), and XPhos (0.06 equiv) in anhydrous Toluene.

    • Causality: XPhos is explicitly chosen because its bulky, electron-rich dicyclohexylphosphine moiety accelerates oxidative addition into the somewhat deactivated C-Cl bond, while its biphenyl backbone sterically promotes the final reductive elimination step, preventing catalyst trapping by the nitrogen-rich naphthyridine core.

  • Thermal Activation:

    • Action: Purge with Argon, seal, and heat at 100 °C for 12 hours.

    • Causality: The elevated temperature provides the necessary activation energy to overcome the steric hindrance introduced by the bulky XPhos ligand during the formation of the transition state.

  • Self-Validation Checkpoint (TLC & Colorimetry):

    • Action: Spot the reaction mixture on a silica TLC plate alongside the starting material.

    • Validation: A successful reaction is visually indicated by the precipitation of inorganic salts (CsCl) and a shift in the solution color from dark purple (Pd₂(dba)₃) to a clear reddish-brown. TLC should show a highly fluorescent product spot under 254 nm UV light, distinct from the starting material.

  • Purification:

    • Action: Filter the crude mixture through a pad of Celite to remove palladium black and insoluble salts. Concentrate the filtrate and purify via reverse-phase HPLC if high purity (>99%) is required for biological assays.

Workflow Start 2-Chloro-1,7-naphthyridine Prep Degassing & Catalyst Activation Start->Prep Suzuki Suzuki-Miyaura Pd(PPh3)4, K3PO4 Prep->Suzuki Boronic Acid Buchwald Buchwald-Hartwig Pd2(dba)3, XPhos Prep->Buchwald Amine Prod1 2-Aryl Derivative Suzuki->Prod1 Prod2 2-Amino Derivative Buchwald->Prod2 Valid LC-MS / NMR Validation Prod1->Valid Prod2->Valid

Fig 2. Regioselective functionalization workflow for 2-chloro-1,7-naphthyridines.

Analytical Validation & Troubleshooting

When validating the final structures via ¹H NMR (CDCl₃ or DMSO-d₆), pay close attention to the proton at the C-4 position. In the starting 2-chloro-1,7-naphthyridine, the C-4 proton typically appears as a distinct doublet around δ 8.1–8.3 ppm. Upon successful functionalization at the C-2 position, the electronic shielding environment changes drastically. For instance, amination (Buchwald-Hartwig) will push electron density back into the ring via resonance, causing an upfield shift of the C-4 proton by approximately 0.2–0.4 ppm. Failure to observe this shift indicates either a failed reaction or incorrect regioselectivity (e.g., unwanted functionalization at the pyridine ring).

References

  • Nadin, A., et al. Palladium-Catalyzed Cross-Coupling Reactions for the Synthesis of 6,8-Disubstituted 1,7-Naphthyridines: A Novel Class of Potent and Selective Phosphodiesterase Type 4D Inhibitors. Journal of Medicinal Chemistry, 2000. Available at:[Link]

  • Jiang, X., et al. A Scalable Synthesis of a 1,7-Naphthyridine Derivative, a PDE-4 Inhibitor. Organic Process Research & Development, 2010. Available at:[Link]

Method

Application Notes and Protocols for C-H Activation of 2-Chloro-6-fluoro-1,7-naphthyridine Derivatives

Introduction: The Strategic Value of C-H Activation on 1,7-Naphthyridines The 1,7-naphthyridine scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and drug discovery programs. Its u...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Value of C-H Activation on 1,7-Naphthyridines

The 1,7-naphthyridine scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and drug discovery programs. Its unique electronic properties and ability to engage in diverse biological interactions have led to its incorporation into a wide range of therapeutic agents. The functionalization of this core structure is paramount for modulating pharmacokinetic and pharmacodynamic properties. Traditional cross-coupling methods, while powerful, often necessitate pre-functionalization of the heteroaromatic system, adding steps and generating waste. Direct C-H activation has emerged as a more atom- and step-economical strategy for the diversification of such scaffolds.[1]

This application note provides a detailed guide for researchers, scientists, and drug development professionals on C-H activation protocols specifically tailored for 2-chloro-6-fluoro-1,7-naphthyridine derivatives. This particular substrate presents a unique set of challenges and opportunities due to its electron-deficient nature and the presence of two halogen substituents, which can influence both reactivity and regioselectivity. The protocols outlined herein are based on established principles of C-H activation on related electron-deficient N-heterocycles and are designed to be robust and adaptable.

Challenges and Mechanistic Considerations

The C-H activation of electron-deficient nitrogen-containing heterocycles like 1,7-naphthyridine is often challenging. The lone pair of electrons on the nitrogen atom can coordinate strongly to the transition metal catalyst, potentially leading to catalyst inhibition or poisoning.[2] Furthermore, the electron-withdrawing nature of the pyridine rings deactivates the C-H bonds, making them less susceptible to cleavage.

To overcome these challenges, several strategies have been developed:

  • Use of Electron-Rich and Sterically Hindered Ligands: These ligands can modulate the electronic properties of the metal center and prevent catalyst deactivation.

  • Directing Groups: The introduction of a directing group can facilitate C-H activation at a specific position by forming a stable metallacyclic intermediate.[3]

  • High Reaction Temperatures: Often necessary to overcome the high activation energy of C-H bond cleavage in electron-poor systems.

  • N-Oxide Strategy: Conversion of the ring nitrogen to an N-oxide can increase the electron density of the ring system, making it more amenable to C-H activation.[4][5]

The regioselectivity of C-H activation on the 2-chloro-6-fluoro-1,7-naphthyridine core will be governed by a combination of electronic and steric factors. The positions ortho to the nitrogen atoms are generally the most acidic and, therefore, the most likely sites for C-H activation. The presence of the chloro and fluoro substituents will further influence the electronic landscape of the molecule.

Protocol 1: Iridium-Catalyzed C-H Borylation

Iridium-catalyzed C-H borylation is a powerful method for introducing a versatile boronic ester functionality, which can then be used in a variety of subsequent cross-coupling reactions.[6][7] This protocol is adapted from established methods for the borylation of substituted pyridines.[8]

Rationale for Experimental Design
  • Catalyst: [Ir(cod)OMe]₂ is a common and effective iridium precursor for C-H borylation.

  • Ligand: 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbbpy) is a widely used ligand that enhances the catalytic activity of iridium.

  • Boron Source: Bis(pinacolato)diboron (B₂pin₂) is a stable and readily available source of the boryl group.

  • Solvent: The reaction is often carried out neat or in a non-coordinating solvent like cyclohexane to minimize interference with the catalytic cycle.[7]

  • Temperature: Elevated temperatures are typically required to promote the C-H activation step.

Experimental Workflow

G cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Work-up and Purification prep1 Combine 2-chloro-6-fluoro-1,7-naphthyridine, B₂pin₂, [Ir(cod)OMe]₂, and dtbbpy in a reaction vessel. prep2 Add solvent (e.g., cyclohexane). prep1->prep2 prep3 Seal the vessel under an inert atmosphere (N₂ or Ar). prep2->prep3 reaction Heat the reaction mixture at 80-100 °C for 12-24 hours. prep3->reaction Stirring workup1 Cool the reaction to room temperature. reaction->workup1 workup2 Remove the solvent under reduced pressure. workup1->workup2 workup3 Purify the crude product by column chromatography (e.g., silica gel, hexanes/ethyl acetate). workup2->workup3

Caption: Workflow for Iridium-Catalyzed C-H Borylation.

Detailed Step-by-Step Protocol
  • Reaction Setup:

    • To an oven-dried Schlenk tube, add 2-chloro-6-fluoro-1,7-naphthyridine (1.0 equiv), bis(pinacolato)diboron (1.5 equiv), [Ir(cod)OMe]₂ (1.5 mol%), and 4,4'-di-tert-butyl-2,2'-bipyridine (3.0 mol%).

    • Evacuate and backfill the tube with an inert atmosphere (nitrogen or argon) three times.

    • Add anhydrous cyclohexane (0.2 M) via syringe.

  • Reaction:

    • Place the sealed Schlenk tube in a preheated oil bath at 100 °C.

    • Stir the reaction mixture vigorously for 24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Work-up and Purification:

    • Allow the reaction mixture to cool to room temperature.

    • Concentrate the mixture under reduced pressure.

    • Purify the residue by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired borylated product.

ReagentM.W. ( g/mol )Amount (mmol)Equivalents
2-Chloro-6-fluoro-1,7-naphthyridine182.570.51.0
Bis(pinacolato)diboron (B₂pin₂)253.940.751.5
[Ir(cod)OMe]₂662.770.00750.015
4,4'-Di-tert-butyl-2,2'-bipyridine (dtbbpy)268.410.0150.03
Cyclohexane-2.5 mL-

Protocol 2: Palladium-Catalyzed C-H Arylation

Palladium-catalyzed direct C-H arylation offers a straightforward method to forge C-C bonds between the 1,7-naphthyridine core and various aryl partners. This protocol is based on methodologies developed for the arylation of fluoroarenes and 2-chloropyridines.[9][10]

Rationale for Experimental Design
  • Catalyst: A palladium(II) precursor like Pd(OAc)₂ is commonly used.

  • Ligand: A bulky, electron-rich phosphine ligand such as SPhos is often crucial for promoting the C-H activation of electron-deficient substrates.

  • Base: A pivalate base like PivOK is frequently employed and has been shown to be effective in similar systems.

  • Solvent: Isopropyl acetate (i-PrOAc) is a more environmentally friendly solvent that has demonstrated efficacy in these types of couplings.[10]

  • Arylating Agent: Aryl halides (bromides or chlorides) are suitable coupling partners.

Catalytic Cycle

G Pd0 Pd(0)Lₙ PdII_OA Ar-Pd(II)-X(Lₙ) Pd0->PdII_OA Oxidative Addition ArX Ar-X HetPdII Het-Pd(II)-Ar(Lₙ) PdII_OA->HetPdII C-H Activation (Concerted Metalation-Deprotonation) Het Het-H HetPdII->Pd0 Product Het-Ar HetPdII->Product Reductive Elimination

Caption: Simplified Catalytic Cycle for Pd-Catalyzed C-H Arylation.

Detailed Step-by-Step Protocol
  • Reaction Setup:

    • In a glovebox, add Pd(OAc)₂ (2 mol%), SPhos (4 mol%), and PivOK (2.0 equiv) to a reaction vial equipped with a stir bar.

    • Add 2-chloro-6-fluoro-1,7-naphthyridine (1.0 equiv) and the aryl halide (1.2 equiv).

    • Add anhydrous isopropyl acetate (0.2 M).

  • Reaction:

    • Seal the vial and remove it from the glovebox.

    • Heat the reaction mixture in a preheated oil bath at 120 °C for 16-24 hours.

    • Monitor the reaction by LC-MS or GC-MS.

  • Work-up and Purification:

    • Cool the reaction to room temperature.

    • Dilute the mixture with ethyl acetate and filter through a pad of Celite.

    • Wash the filtrate with water and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography.

ReagentM.W. ( g/mol )Amount (mmol)Equivalents
2-Chloro-6-fluoro-1,7-naphthyridine182.570.51.0
Aryl Halide-0.61.2
Pd(OAc)₂224.50.010.02
SPhos410.530.020.04
PivOK150.251.02.0
Isopropyl Acetate-2.5 mL-

Protocol 3: Rhodium(III)-Catalyzed Annulation via C-H Activation

For the construction of more complex fused ring systems, rhodium(III)-catalyzed C-H activation and annulation with alkynes or alkenes is a powerful strategy. This hypothetical protocol is based on the successful synthesis of naphthyridinones from nicotinamide N-oxides.[4][5] A directing group strategy would likely be necessary for this transformation.

Rationale for Experimental Design
  • Catalyst: [RhCp*Cl₂]₂ is a robust and widely used catalyst for Rh(III)-catalyzed C-H activation.

  • Oxidant/Additive: AgSbF₆ is often used as a halide scavenger to generate the active cationic rhodium species.

  • Directing Group: The inherent nitrogen of the 1,7-naphthyridine may act as a directing group, though its efficacy can be substrate-dependent. Alternatively, a directing group could be installed on the naphthyridine ring. For this protocol, we will assume the intrinsic directing ability of the ring nitrogen.

  • Solvent: A polar solvent like MeOH or a less coordinating one like DCE can be effective.

  • Coupling Partner: Unsymmetrical alkynes can provide access to a variety of substituted products.

Proposed Reaction Scheme

G cluster_reactants Reactants cluster_conditions Conditions cluster_product Product reactant1 2-Chloro-6-fluoro-1,7-naphthyridine product Functionalized, Fused Heterocycle reactant1->product + reactant2 Unsymmetrical Alkyne catalyst [RhCp*Cl₂]₂ additive AgSbF₆ solvent DCE, 80 °C

Caption: Conceptual Scheme for Rh(III)-Catalyzed Annulation.

Detailed Step-by-Step Protocol
  • Reaction Setup:

    • To a pressure tube, add 2-chloro-6-fluoro-1,7-naphthyridine (1.0 equiv), [RhCp*Cl₂]₂ (2.5 mol%), and AgSbF₆ (10 mol%).

    • Evacuate and backfill the tube with argon.

    • Add anhydrous DCE (0.1 M) followed by the alkyne (2.0 equiv).

  • Reaction:

    • Seal the tube tightly and place it in a preheated oil bath at 80 °C.

    • Stir the reaction for 12-24 hours.

  • Work-up and Purification:

    • Cool the reaction to room temperature.

    • Filter the mixture through a pad of Celite, washing with dichloromethane.

    • Concentrate the filtrate and purify by column chromatography.

ReagentM.W. ( g/mol )Amount (mmol)Equivalents
2-Chloro-6-fluoro-1,7-naphthyridine182.570.21.0
Alkyne-0.42.0
[RhCp*Cl₂]₂618.240.0050.025
AgSbF₆343.620.020.1
1,2-Dichloroethane (DCE)-2.0 mL-

Conclusion and Future Outlook

The protocols presented in this application note provide a solid foundation for the C-H functionalization of 2-chloro-6-fluoro-1,7-naphthyridine derivatives. These methods offer access to a diverse range of functionalized scaffolds that are of high interest in drug discovery and materials science. Further optimization of reaction conditions, including screening of ligands, bases, and solvents, may be necessary to achieve optimal yields for specific substrates. The exploration of other transition metal catalysts, such as ruthenium and nickel, could also unveil novel reactivity and selectivity patterns for this important heterocyclic core.

References

  • Iridium-catalyzed C-H borylation of CF3-substituted pyridines. (URL not available)
  • Iridium-Catalyzed C–H Borylation of CF3-Substituted Pyridines. ACS Omega. 2022. ([Link])

  • Iridium-Catalyzed C–H Borylation of CF3-Substituted Pyridines. PMC. 2022. ([Link])

  • Rh(III)-Catalyzed C–H Activation and Double Directing Group Strategy for the Regioselective Synthesis of Naphthyridinones. Journal of the American Chemical Society. 2013. ([Link])

  • Versatile Palladium-Catalyzed C-H Arylation of Fluoroarenes with 2-Chloropyridine Derivatives. PubMed. 2025. ([Link])

  • Iridium-catalyzed C-H borylation of pyridines. Semantic Scholar. (URL not available)
  • Direct Functionalization of Nitrogen Heterocycles via Rh-Catalyzed C-H Bond Activ
  • Iridium-catalyzed C-H borylation of pyridines. Request PDF. ([Link])

  • Experimental and computational studies on the mechanism of N-heterocycle C-H activation by Rh(I). PubMed. 2006. ([Link])

  • Arylation, Alkenylation, and Alkylation of 2-Halopyridine N-Oxides with Grignard Reagents: A Solution to the Problem of C2/C6 Regioselective Functionalization of Pyridine Derivatives. The Journal of Organic Chemistry. 2013. ([Link])

  • Experimental and Computational Studies on the Mechanism of N-Heterocycle C-H Activation by Rh(I)/PCy3. PMC. 2008. ([Link])

  • Palladium-catalyzed intramolecular C–H arylation of 2-halo-N-Boc-N-arylbenzamides for the synthesis of N–H phenanthridinones. PMC. ([Link])

  • Rhodium(III)
  • Rh(III)-Catalyzed C–H Bond Activation for the Construction of Heterocycles with sp3-Carbon Centers. MDPI. 2019. ([Link])

  • Ruthenium-Catalyzed Enantioselective Hydrogenation of 1,8-Naphthyridine Derivatives. Organic Letters. 2016. ([Link])

  • Palladium-catalyzed intramolecular C–H arylation of 2-halo-N-Boc-N-arylbenzamides for the synthesis of N–H phenanthridinones. RSC Publishing. ([Link])

  • Heterogeneous catalytic approaches in C–H activation reactions. RSC Publishing. 2016. ([Link])

  • N-Directing Group Assisted Rhodium-Catalyzed Aryl C–H Addition to Aryl Aldehydes. Organic Letters. 2012. ([Link])

  • Heterocycle Synthesis Based on Palladium-Catalyzed C−H Bond Functionalization Methods. CNR-IRIS. 2010. ([Link])

  • C-H Functionalization. Ellman Laboratory - Yale University. ([Link])

  • Review for metal and organocatalysis of heterocyclic C-H functionaliz
  • Recent Advances in C-H Bond Functionalization with Ruthenium-Based C
  • H functionalisation using a removable/modifiable or a traceless directing group strategy. ([Link])

  • Analyzing the Solvent Effects in Palladium/N‑Heterocyclic Carbene (Pd/NHC)-Catalyzed Suzuki–Miyaura Coupling of Aryl Chlorides: A Computational Study of the Oxidative Addition Step with Experimental Validation. PMC. ([Link])

  • Rh(III)-catalyzed C-H activation and double directing group strategy for the regioselective synthesis of naphthyridinones. PubMed. 2013. ([Link])

  • Recent advances in directed C–H functionalizations using monodentate nitrogen-based directing groups. Organic Chemistry Frontiers. ([Link])

  • Transient Directing Groups for Transformative C-H Activation by Synergistic Metal C
  • Pd-Catalyzed Functionalization of Heterocycles Through C–H Activation. ResearchGate. ([Link])

  • Mechanistic investigation of nickel-catalyzed N-Heterocyclic C(sp3)–H functionalization with aldehydes. American Chemical Society. ([Link])

  • Directing group migration strategy in transition-metal-catalysed direct C–H functionalization. Chemical Society Reviews. 2021. ([Link])

  • A Catalysis Guide Focusing on C–H Activation Processes. SciELO. ([Link])

  • Optimization of the Reaction Conditions for C−H Activation a. ResearchGate. ([Link])

  • Recent Advances in C–H Bond Functionalization with Ruthenium-Based Catalysts. MDPI. 2019. ([Link])

  • Versatile Palladium-catalysed C-H Arylation of Fluoroarenes with 2-Chloropyridine Derivatives. ChemRxiv. ([Link])

Sources

Application

Application Notes and Protocols for the Synthesis and Handling of Fluorinated Naphthyridines

Introduction: The Strategic Role of Fluorine in Naphthyridine Drug Discovery The introduction of fluorine into pharmacologically active scaffolds is a cornerstone of modern medicinal chemistry. Its unique properties, inc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Role of Fluorine in Naphthyridine Drug Discovery

The introduction of fluorine into pharmacologically active scaffolds is a cornerstone of modern medicinal chemistry. Its unique properties, including high electronegativity, small van der Waals radius, and the ability to form strong C-F bonds, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. Naphthyridines, a class of bicyclic heteroaromatic compounds, are privileged structures in drug discovery, exhibiting a wide range of biological activities. The strategic incorporation of fluorine into the naphthyridine core has led to the development of compounds with enhanced therapeutic potential.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the solubility characteristics and handling protocols associated with the synthesis of fluorinated naphthyridines. We will delve into the physicochemical impact of fluorination, provide practical guidance on solubility, detail safe handling procedures for common fluorinating agents, and present a representative synthetic protocol for a fluorinated naphthyridine derivative.

The Impact of Fluorination on the Physicochemical Properties of Naphthyridines

The substitution of hydrogen with fluorine can lead to significant, and sometimes non-intuitive, changes in a molecule's properties:

  • Solubility: The effect of fluorination on solubility is complex. While the high polarity of the C-F bond might suggest increased aqueous solubility, the low polarizability of fluorine and its contribution to increased lipophilicity often lead to decreased solubility in polar protic solvents like water and alcohols. Conversely, fluorination can enhance solubility in less polar organic solvents.

  • Acidity/Basicity (pKa): As a strong electron-withdrawing group, fluorine can significantly lower the pKa of nearby basic nitrogen atoms within the naphthyridine ring system. This alteration in basicity can impact a compound's ionization state at physiological pH, affecting its solubility, membrane permeability, and target engagement.

  • Lipophilicity (LogP): The introduction of fluorine generally increases the lipophilicity of a molecule, which can enhance its ability to cross cell membranes and improve oral bioavailability. However, the extent of this increase is dependent on the position and number of fluorine substituents.

  • Metabolic Stability: The C-F bond is significantly stronger than a C-H bond, making it more resistant to metabolic oxidation by cytochrome P450 enzymes. This "metabolic blocking" is a key strategy for improving the pharmacokinetic profile of drug candidates.

Solubility Profile of a Representative Fluorinated Naphthyridine

Table 1: Hypothetical Solubility Data for 7-Fluoro-2-methoxy-1,5-naphthyridine at 25 °C

SolventSolvent TypePredicted Solubility (mg/mL)Rationale
MethanolPolar Protic5 - 10Moderate solubility due to hydrogen bonding potential with the naphthyridine nitrogens, but limited by the hydrophobic nature of the aromatic system and the fluorine substituent.
EthanolPolar Protic2 - 5Similar to methanol, but the slightly lower polarity of ethanol may result in reduced solubility.
AcetonitrilePolar Aprotic10 - 20Good solubility is expected due to favorable dipole-dipole interactions.
Dimethylformamide (DMF)Polar Aprotic> 50High solubility is anticipated due to the polar aprotic nature of DMF, which can effectively solvate the polar regions of the molecule without the energetic penalty of disrupting a strong hydrogen-bonding network.
Dimethyl Sulfoxide (DMSO)Polar Aprotic> 50Similar to DMF, DMSO is an excellent solvent for many polar and aromatic compounds.
Tetrahydrofuran (THF)Moderately Polar Aprotic15 - 30Good solubility is expected due to a balance of polarity and the ability to engage in dipole-dipole interactions.
Ethyl AcetateModerately Polar Aprotic10 - 20Moderate solubility is predicted, making it a potential solvent for chromatography and extraction.
Dichloromethane (DCM)Nonpolar Aprotic20 - 40Good solubility is expected due to the ability of DCM to solvate the aromatic core.
TolueneNonpolar Aprotic5 - 10Moderate solubility is expected, with van der Waals interactions being the primary solvation force.
HexanesNonpolar< 1Poor solubility is expected due to the significant polarity mismatch.

Note: This table presents estimated values. It is imperative for researchers to experimentally determine the solubility of their specific fluorinated naphthyridine derivatives in the solvents relevant to their work.

Handling Protocols for Electrophilic Fluorinating Agents

The synthesis of fluorinated naphthyridines often involves the use of powerful and potentially hazardous electrophilic fluorinating agents. Two commonly used reagents are Selectfluor® (F-TEDA-BF₄) and N-Fluorobenzenesulfonimide (NFSI). Strict adherence to safety protocols is paramount when handling these reagents.

General Safety Precautions:
  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including a flame-resistant lab coat, chemical safety goggles, a face shield, and heavy-duty, chemical-resistant gloves (e.g., neoprene or butyl rubber).

  • Fume Hood: All manipulations of electrophilic fluorinating agents must be performed in a certified chemical fume hood with good ventilation.

  • Inert Atmosphere: While many modern fluorinating agents are relatively stable, it is good practice to handle them under an inert atmosphere (e.g., nitrogen or argon) to prevent any potential reactions with atmospheric moisture.

  • Avoid Inhalation and Contact: These reagents are corrosive and can cause severe burns upon contact with skin or eyes. Avoid inhaling dust or fumes. In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.

  • Spill Management: In the event of a spill, do not attempt to clean it up without proper training and equipment. Evacuate the area and contact your institution's Environmental Health and Safety (EHS) department. A spill kit containing an inert absorbent material (e.g., vermiculite or sand) should be readily available.

Specific Handling of Selectfluor®:

Selectfluor® is a relatively stable, non-volatile, and easy-to-handle crystalline solid. However, it is a powerful oxidizing agent.

  • Storage: Store in a tightly sealed container in a cool, dry place away from combustible materials.

  • Dispensing: Weigh out the required amount in the fume hood. Avoid creating dust.

  • Quenching: Unused Selectfluor® or reaction residues can be quenched by slowly adding the material to a stirred solution of aqueous sodium bisulfite or sodium thiosulfate. The reaction is exothermic, so the addition should be done in small portions with cooling.

Specific Handling of N-Fluorobenzenesulfonimide (NFSI):

NFSI is another crystalline solid that is a powerful electrophilic fluorinating agent.

  • Storage: Store in a tightly sealed container in a cool, dry place, away from heat and sources of ignition.

  • Dispensing: Handle with care in a fume hood to avoid generating dust.

  • Quenching: Unused NFSI can be quenched similarly to Selectfluor® by slow addition to a stirred solution of aqueous sodium bisulfite or sodium thiosulfate with cooling.

Representative Synthetic Protocol: Synthesis of 7-Fluoro-2-methoxy-1,5-naphthyridine

This protocol describes a representative method for the synthesis of 7-fluoro-2-methoxy-1,5-naphthyridine via electrophilic fluorination of 2-methoxy-1,5-naphthyridine using Selectfluor®. This protocol is intended as a starting point and may require optimization for specific laboratory conditions and scales.

Synthesis_Workflow Start Start: 2-methoxy-1,5-naphthyridine Reaction Electrophilic Fluorination (Selectfluor®, Acetonitrile) Start->Reaction Workup Aqueous Workup (NaHCO₃, Ethyl Acetate) Reaction->Workup Purification Purification (Silica Gel Chromatography) Workup->Purification Product End: 7-fluoro-2-methoxy-1,5-naphthyridine Purification->Product

Caption: Workflow for the synthesis of 7-fluoro-2-methoxy-1,5-naphthyridine.

Materials:
  • 2-methoxy-1,5-naphthyridine (1.0 eq)

  • Selectfluor® (1.2 eq)

  • Acetonitrile (anhydrous)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Ethyl acetate

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Hexanes and Ethyl Acetate for chromatography elution

Procedure:
  • Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add 2-methoxy-1,5-naphthyridine (1.0 eq).

  • Dissolution: Add anhydrous acetonitrile to dissolve the starting material completely.

  • Addition of Fluorinating Agent: To the stirred solution, add Selectfluor® (1.2 eq) portion-wise at room temperature. The addition may be slightly exothermic.

  • Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 2-4 hours).

  • Quenching and Workup:

    • Once the reaction is complete, carefully pour the reaction mixture into a separatory funnel containing a saturated aqueous solution of sodium bicarbonate.

    • Extract the aqueous layer with ethyl acetate (3 x volume of acetonitrile).

    • Combine the organic layers and wash with brine.

    • Dry the combined organic layers over anhydrous magnesium sulfate or sodium sulfate.

  • Purification:

    • Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the crude product.

    • Purify the crude product by silica gel column chromatography. A gradient elution system of hexanes and ethyl acetate (e.g., starting from 95:5 and gradually increasing the polarity to 80:20) is typically effective for separating the product from any unreacted starting material and byproducts.

  • Isolation and Characterization:

    • Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to afford 7-fluoro-2-methoxy-1,5-naphthyridine as a solid.

    • Characterize the final product by ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry to confirm its identity and purity.

Purification Strategy: Recrystallization

For obtaining highly pure material, recrystallization can be an effective final purification step.

Recrystallization_Workflow Start Start: Crude Fluorinated Naphthyridine Dissolution Dissolve in Minimum Hot Solvent (e.g., Ethanol/Water) Start->Dissolution Cooling Slow Cooling to Room Temperature Dissolution->Cooling Crystallization Further Cooling in Ice Bath Cooling->Crystallization Isolation Vacuum Filtration and Washing (with cold solvent) Crystallization->Isolation Drying Drying under Vacuum Isolation->Drying Product End: Pure Crystalline Product Drying->Product

Caption: General workflow for recrystallization of fluorinated naphthyridines.

Recrystallization Protocol:
  • Solvent Selection: Based on the solubility data, a mixed solvent system such as ethanol/water is likely to be effective. The compound should be soluble in hot ethanol and less soluble in water.

  • Dissolution: In an Erlenmeyer flask, dissolve the crude 7-fluoro-2-methoxy-1,5-naphthyridine in a minimal amount of hot ethanol.

  • Induce Crystallization: While the solution is still hot, add water dropwise until the solution becomes slightly turbid, indicating the onset of precipitation.

  • Redissolve: Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution at the boiling point.

  • Cooling: Allow the flask to cool slowly to room temperature. The formation of crystals should be observed.

  • Complete Crystallization: Place the flask in an ice bath for 30 minutes to an hour to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of cold ethanol/water mixture.

  • Drying: Dry the crystals under vacuum to remove any residual solvent.

Conclusion

The synthesis of fluorinated naphthyridines is a critical endeavor in the pursuit of novel therapeutics. A thorough understanding of their solubility characteristics and the implementation of rigorous safety protocols for handling fluorinating agents are essential for successful and safe research and development. The protocols and data presented in this application note provide a solid foundation for scientists working in this exciting field. It is crucial to remember that the provided synthetic protocol is a representative example and may require optimization for different substrates and scales. Experimental determination of solubility and careful adherence to all safety guidelines are the cornerstones of effective and responsible chemical synthesis.

References

  • Organic Chemistry Portal. (n.d.). Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate). [Link]

  • Organic Syntheses. (n.d.). Working with Hazardous Chemicals. [Link]

  • MDPI. (2025, July 8). Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. [Link]

Method

Application Notes and Protocols: Incorporating 2-Chloro-6-fluoro-1,7-naphthyridine into PROTAC Linkers

Introduction: The Critical Role of the Linker in PROTAC Design Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, redirecting the cell's native ubiquitin-proteasome system to s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Critical Role of the Linker in PROTAC Design

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, redirecting the cell's native ubiquitin-proteasome system to selectively degrade disease-causing proteins.[1][2] These heterobifunctional molecules are composed of three key components: a ligand that binds the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that covalently connects the two.[3] While the choice of ligands dictates the specificity of the PROTAC, the linker is far from a passive spacer. Its length, rigidity, and chemical composition are critical determinants of the efficacy, selectivity, and pharmacokinetic properties of the final molecule.[4][5]

The linker's primary function is to orchestrate the formation of a stable and productive ternary complex between the POI and the E3 ligase.[1] An improperly designed linker can lead to steric clashes or unfavorable protein-protein interactions, hindering the ubiquitination and subsequent degradation of the target protein.[5] Furthermore, the physicochemical properties of the linker significantly influence the overall drug-like properties of the PROTAC, which are often large molecules that fall "beyond the Rule of Five."[6]

In recent years, there has been a shift from flexible alkyl and polyethylene glycol (PEG) linkers towards more sophisticated, rigid linkers.[4] Rigid heterocyclic scaffolds, such as piperazine, piperidine, and pyrimidine, have been successfully incorporated to improve aqueous solubility, cell permeability, and metabolic stability.[6][7] These rigid structures can pre-organize the PROTAC into a conformation that is more conducive to ternary complex formation, reducing the entropic penalty of binding.[8]

This application note details the rationale and provides a comprehensive protocol for the incorporation of the rigid, heterocyclic scaffold, 2-chloro-6-fluoro-1,7-naphthyridine, into PROTAC linkers. The 1,7-naphthyridine core is an electron-deficient system, which can impart favorable physicochemical properties and metabolic stability.[9][10] The presence of two distinct halogen atoms at the C2 and C6 positions offers the potential for regioselective functionalization via nucleophilic aromatic substitution (SNAr), providing a versatile handle for linker attachment.

The 2-Chloro-6-fluoro-1,7-naphthyridine Scaffold: A Rationale for its Use

The 1,7-naphthyridine ring system is a privileged scaffold in medicinal chemistry, found in a variety of biologically active compounds.[11] Its incorporation into a PROTAC linker offers several potential advantages:

  • Rigidity and Conformational Control: The planar, bicyclic structure of naphthyridine introduces rigidity into the linker, which can help to optimize the spatial orientation of the two ligands for efficient ternary complex formation.[8]

  • Improved Physicochemical Properties: The nitrogen atoms in the naphthyridine ring can act as hydrogen bond acceptors, potentially improving the solubility and permeability of the PROTAC. The overall physicochemical properties of the naphthyridine core can be fine-tuned through substitution.[12]

  • Metabolic Stability: Aromatic heterocyclic systems are often more resistant to metabolic degradation compared to linear alkyl or PEG linkers, which can be susceptible to oxidative metabolism.[5][10]

  • Versatile Synthetic Handle: The 2-chloro-6-fluoro substitution pattern provides two potential sites for nucleophilic aromatic substitution (SNAr). The electron-deficient nature of the 1,7-naphthyridine ring activates both positions for this reaction.[9]

Diagram of PROTAC Mechanism of Action

PROTAC_MoA cluster_cell Cellular Environment cluster_ternary Ternary Complex Formation PROTAC PROTAC (2-Chloro-6-fluoro- 1,7-naphthyridine Linker) POI Protein of Interest (POI) PROTAC->POI Binds E3 E3 Ubiquitin Ligase PROTAC->E3 Recruits POI_ub Poly-ubiquitinated POI E3->POI Ubiquitination Ub Ubiquitin Ub->E3 Proteasome 26S Proteasome Degraded\nFragments Degraded Fragments Proteasome->Degraded\nFragments Releases POI_bound POI PROTAC_bound PROTAC POI_bound->PROTAC_bound PROTAC_bound->PROTAC Recycled E3_bound E3 Ligase E3_bound->PROTAC_bound POI_ub->Proteasome Recognition & Degradation

Caption: Mechanism of action of a PROTAC utilizing a 2-chloro-6-fluoro-1,7-naphthyridine linker.

Synthetic Strategy and Protocols

The incorporation of the 2-chloro-6-fluoro-1,7-naphthyridine moiety into a PROTAC linker is achieved through a multi-step synthetic sequence. This section outlines a proposed synthesis of the key heterocyclic intermediate and a general protocol for its conjugation to a linker precursor via a regioselective SNAr reaction.

Part 1: Proposed Synthesis of 2-Chloro-6-fluoro-1,7-naphthyridine

synthetic_workflow A 3-Amino-6-fluoropyridine C Condensation Intermediate A->C B Diethyl ethoxymethylenemalonate B->C D Thermal Cyclization (Gould-Jacobs Reaction) C->D E 4-Hydroxy-6-fluoro-1,7-naphthyridine D->E F Chlorination (e.g., POCl₃) E->F G 2,4-Dichloro-6-fluoro-1,7-naphthyridine F->G H Selective Dechlorination G->H I 2-Chloro-6-fluoro-1,7-naphthyridine (Target Intermediate) H->I

Caption: Proposed synthetic workflow for 2-chloro-6-fluoro-1,7-naphthyridine.

Step 1.1: Synthesis of 4-Hydroxy-6-fluoro-1,7-naphthyridine via Gould-Jacobs Reaction

This step involves the condensation of 3-amino-6-fluoropyridine with diethyl ethoxymethylenemalonate (DEEM), followed by thermal cyclization.[13][15]

  • Materials:

    • 3-Amino-6-fluoropyridine

    • Diethyl ethoxymethylenemalonate (DEEM)

    • Diphenyl ether or Dowtherm A

    • Ethanol

    • Hexanes

  • Protocol:

    • In a round-bottom flask, combine 3-amino-6-fluoropyridine (1.0 eq) and diethyl ethoxymethylenemalonate (1.05 eq).

    • Heat the mixture at 120-130 °C for 2 hours with stirring. The reaction mixture will become a viscous oil.

    • Allow the mixture to cool slightly, then add diphenyl ether (or Dowtherm A) as a high-boiling solvent.

    • Heat the mixture to reflux (approx. 250-260 °C) for 30-60 minutes. Monitor the reaction progress by TLC or LC-MS.

    • Cool the reaction mixture to room temperature, which should cause the product to precipitate.

    • Dilute the mixture with hexanes to further precipitate the product.

    • Collect the solid by vacuum filtration, wash with hexanes, and then with ethanol to remove residual solvent and impurities.

    • Dry the solid under vacuum to yield crude 4-hydroxy-6-fluoro-1,7-naphthyridine.

Step 1.2: Chlorination to 2,4-Dichloro-6-fluoro-1,7-naphthyridine

The hydroxyl group at the 4-position is converted to a chloride, and the 2-position is also chlorinated in this step.

  • Materials:

    • 4-Hydroxy-6-fluoro-1,7-naphthyridine

    • Phosphorus oxychloride (POCl₃)

    • N,N-Dimethylaniline (as a catalyst, optional)

    • Toluene

    • Ice water

    • Saturated sodium bicarbonate solution

    • Dichloromethane (DCM) or Ethyl Acetate

    • Anhydrous sodium sulfate

  • Protocol:

    • To a flask containing 4-hydroxy-6-fluoro-1,7-naphthyridine (1.0 eq), add phosphorus oxychloride (5-10 eq) and a catalytic amount of N,N-dimethylaniline.

    • Heat the mixture to reflux (approx. 110 °C) for 3-4 hours. Monitor the reaction by TLC or LC-MS until the starting material is consumed.

    • Cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

    • Neutralize the acidic solution by the slow addition of saturated sodium bicarbonate solution until the pH is ~7-8.

    • Extract the aqueous layer with DCM or ethyl acetate (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2,4-dichloro-6-fluoro-1,7-naphthyridine.

Step 1.3: Selective Dechlorination to 2-Chloro-6-fluoro-1,7-naphthyridine

This step aims to selectively remove the chlorine atom at the 4-position.

  • Materials:

    • 2,4-Dichloro-6-fluoro-1,7-naphthyridine

    • Palladium on carbon (10% Pd/C)

    • Ammonium formate or hydrogen gas

    • Methanol or Ethanol

    • Celite

  • Protocol:

    • Dissolve 2,4-dichloro-6-fluoro-1,7-naphthyridine (1.0 eq) in methanol or ethanol.

    • Add ammonium formate (3-5 eq) and 10% Pd/C (10 mol%).

    • Heat the mixture to reflux for 2-4 hours, monitoring by TLC or LC-MS for the disappearance of the starting material.

    • Cool the reaction to room temperature and filter through a pad of Celite to remove the catalyst.

    • Rinse the Celite pad with the reaction solvent.

    • Concentrate the filtrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to obtain the target intermediate, 2-chloro-6-fluoro-1,7-naphthyridine.

Part 2: Protocol for Regioselective SNAr and Linker Conjugation

The key to incorporating the 2-chloro-6-fluoro-1,7-naphthyridine into a linker is a regioselective SNAr reaction. Based on the principles of SNAr on halo-pyridines, the fluorine atom is generally a better leaving group than chlorine due to the higher electronegativity of fluorine, which makes the attached carbon more electrophilic.[16][17] However, the reactivity is also highly dependent on the position on the heterocyclic ring and the reaction conditions. For many dihalopyridines and related heterocycles, substitution at the 4-position is kinetically favored over the 2-position. In the absence of a 4-position, the 2- and 6-positions are activated. Given the similar electronic environment of the C2 and C6 positions in 1,7-naphthyridine, selective reaction at the more labile C-F bond is predicted.

This protocol describes the reaction of 2-chloro-6-fluoro-1,7-naphthyridine with a generic amine-terminated linker precursor.

Table 1: Reaction Conditions for Regioselective SNAr

ParameterConditionRationale
Solvent Aprotic polar (e.g., DMF, DMSO, NMP)Solubilizes reactants and facilitates the formation of the charged Meisenheimer intermediate.
Base Non-nucleophilic organic base (e.g., DIPEA) or inorganic base (e.g., K₂CO₃, Cs₂CO₃)Scavenges the HCl or HF generated during the reaction without competing as a nucleophile.
Temperature 80 - 120 °CProvides sufficient energy to overcome the activation barrier for the SNAr reaction.
Nucleophile Amine-terminated linker (e.g., Boc-protected diamine)The nucleophile that will displace one of the halogens to form the linker conjugate.
Expected Regioselectivity Substitution at C6 (displacement of Fluorine)The C-F bond is more polarized, making the C6 position more electrophilic and fluorine a better leaving group in SNAr.[16]
  • Materials:

    • 2-Chloro-6-fluoro-1,7-naphthyridine

    • Amine-terminated linker precursor (e.g., N-Boc-ethylenediamine) (1.1 eq)

    • Diisopropylethylamine (DIPEA) (2.0 eq)

    • N,N-Dimethylformamide (DMF)

    • Ethyl acetate

    • Water

    • Brine

    • Anhydrous sodium sulfate

  • Protocol:

    • To a solution of 2-chloro-6-fluoro-1,7-naphthyridine (1.0 eq) in DMF, add the amine-terminated linker precursor (1.1 eq) and DIPEA (2.0 eq).

    • Heat the reaction mixture to 100 °C and stir for 4-12 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting naphthyridine.

    • Cool the reaction to room temperature and dilute with ethyl acetate.

    • Wash the organic layer with water (3x) and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product, the N-(2-chloro-1,7-naphthyridin-6-yl)-linker, by column chromatography on silica gel.

Part 3: Characterization of the Naphthyridine-Linker Intermediate

The structure of the synthesized intermediate must be rigorously confirmed.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: [18][19]

    • ¹H NMR: The proton spectrum should show signals in the aromatic region corresponding to the protons on the naphthyridine ring. The coupling patterns (doublets, singlets) and chemical shifts will confirm the substitution pattern. The appearance of signals corresponding to the linker protons will also be evident.

    • ¹⁹F NMR: A singlet signal in the fluorine NMR spectrum of the starting material should be absent in the product, confirming the displacement of the fluorine atom.

    • ¹³C NMR: The carbon spectrum will show the characteristic signals for the naphthyridine core and the linker.

  • Mass Spectrometry (MS):

    • High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition of the product, matching the calculated exact mass.

Conclusion and Future Perspectives

The incorporation of rigid heterocyclic scaffolds like 2-chloro-6-fluoro-1,7-naphthyridine into PROTAC linkers represents a promising strategy for optimizing the drug-like properties of these novel therapeutics. The proposed synthetic route and protocols provide a framework for accessing these valuable building blocks and integrating them into PROTAC design. The regioselective SNAr reaction offers a reliable method for linker conjugation, with a predictable outcome based on established principles of reactivity.

Further work should focus on the experimental validation of the proposed synthetic route for 2-chloro-6-fluoro-1,7-naphthyridine and a thorough investigation of the regioselectivity of the SNAr reaction under various conditions. The synthesis of a library of PROTACs with this linker and subsequent biological evaluation will be crucial in determining the impact of this novel scaffold on ternary complex formation, protein degradation efficacy, and overall pharmacokinetic profiles. The insights gained from such studies will undoubtedly contribute to the rational design of the next generation of highly effective PROTAC-based medicines.

References

  • Troup, R. I., Fallan, C., & Baud, M. G. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy, 1, 273-312.
  • Cecchini, C., Pannilunghi, S., Tardy, S., & Scapozza, L. (2022). Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design. CHIMIA International Journal for Chemistry, 76(4), 354-360.
  • BOC Sciences. (n.d.). Overview of PROTAC Linkers: Types and Design.
  • Fuertes, M., et al. (2020). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules, 25(15), 3508.
  • Xiong, H., et al. (2022). Mild, General, and Regioselective Synthesis of 2-Aminopyridines from Pyridine N-Oxides via N-(2-Pyridyl)pyridinium Salts. Synlett, 33(04), 371-375.
  • BenchChem. (2025). Technical Guide: Physicochemical Properties and Synthetic Utility of 5-Bromo-8-chloro-1,7-naphthyridine.
  • Bric, A. W., et al. (2010). General and Mild Preparation of 2-Aminopyridines. Organic Letters, 12(22), 5222–5225.
  • ResearchGate. (n.d.). Gould-Jacobs reaction for the preparation of 1,5-naphthyridine derivatives.
  • BenchChem. (2025). Physicochemical Properties of 4-Methyl-2,6-naphthyridine: A Technical Guide.
  • Talik, Z., & Talik, T. (1976). SYNTHESIS OF 4-AMINOPYRIDINE AND 4-ACETYLAMINOPYRIDINE BY REDUCTION OF 4-NITROPYRIDINE-N-OXIDE WITH IRON AND MINERAL ACIDS. Polish Journal of Chemistry.
  • BenchChem. (2025). Technical Support Center: Synthesis of 1,5-Naphthyridine-4-carboxylic acid.
  • ResearchGate. (n.d.). FMO analysis of SNAr selectivity with 2,4-dichloropyridine, revealing....
  • Wyrwas, M., & Wujec, M. (2022).
  • Wikipedia. (n.d.). Gould–Jacobs reaction.
  • Schrödinger. (n.d.). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines.
  • Guillaumet, G., et al. (2013). Regiocontrolled SNAr Reaction on 2,3-Dihalopyridines with NaSMe to Obtain Bromo(methylthio)pyridines as Key Precursors... Synlett, 24(09), 1486-1490.
  • Itami, K., et al. (2021). Directed nucleophilic aromatic substitution reaction. Chemical Science, 12(45), 15136-15141.
  • Singh, R., et al. (2013). Pharmacokinetic evaluation of C-3 modified 1,8-naphthyridine-3-carboxamide derivatives with potent anticancer activity: lead finding. Xenobiotica, 44(4), 362-371.
  • Troup, R. I., Fallan, C., & Baud, M. G. J. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy, 1(5), 273-312.
  • Lan, H., et al. (2021). Computation, Synthesis and NMR Investigations of PROTAC Linker Conformation, Chamaleonicity and their Impacts on the... ChemRxiv.
  • Mackay, H., et al. (2020). Identification and Optimization of a Series of 8-Hydroxy Naphthyridines with Potent In Vitro Antileishmanial Activity... Journal of Medicinal Chemistry, 63(15), 8146-8162.
  • Hamilton, P. B., et al. (1966). Microbiological Metabolism of Naphthyridines. Journal of Bacteriology, 91(1), 237-241.
  • Britton, R., et al. (2022). Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. ACS Medicinal Chemistry Letters, 13(7), 1182-1190.
  • MedChemExpress. (n.d.). protac-linker.
  • Yamanoi, Y., et al. (2020). Chloro-Substituted Naphthyridine Derivative and Its Conjugate with Thiazole Orange for Highly Selective Fluorescence Sensing... Molecules, 25(12), 2841.
  • Ohta, Y., et al. (2011). One-pot synthesis of dibenzo[b,h][1][18]naphthyridines from 2-acetylaminobenzaldehyde... Chemical Communications, 47(32), 9194-9196.

  • BenchChem. (2025). The 1,7-Naphthyridine Core: A Technical Guide to its Reactivity Profile for Drug Discovery.
  • Giacomello, G., et al. (1965). Synthesis of 2,6-naphthyridine. Tetrahedron Letters, 6(16), 1117-1121.
  • Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review.
  • Benchchem. (n.d.). Flexible vs. Rigid Linkers in PROTACs: A Comparative Analysis for Researchers.
  • Burattini, S., et al. (2020). Novel approaches for the rational design of PROTAC linkers. Exploratory Target Antitumor Therapy, 1, 381-390.
  • Pettersson, M., & Crews, C. M. (2022). Targeted Protein Degradation: Design Considerations for PROTAC Development. eScholarship.
  • ResearchGate. (n.d.). 8 Advanced NMR techniques for structural characterization of heterocyclic structures.
  • Fallacara, A. L., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state?. RSC Medicinal Chemistry, 13(9), 1083-1093.
  • Lan, H., et al. (2024). Computation, Synthesis and NMR Investigations of PROTAC Linker Conformation, Chamaleonicity and their Impacts on the Mode of Action. ChemRxiv.
  • Paudler, W. W., & Kress, T. J. (1978). THE NAPHTHYRIDINES. Academic Press.
  • Tan, R., & Taurins, A. (1965). Synthesis of 2,6-naphthyridine and some of its derivatives. Tetrahedron Letters, 6(31), 2737-2744.
  • Gream, G. E., & Paice, J. C. (1986). Nucleophilic-Substitution Reactions in Benzo[C][1][15]Naphthyridines. Australian Journal of Chemistry, 39(4), 667-674.

  • BenchChem. (n.d.). The Diverse Biological Activities of Naphthyridine Derivatives: A Technical Guide.
  • Quiroga, J., et al. (2021). 1,6-Naphthyridin-2(1H)
  • Llácer, S., et al. (2020).
  • ChemScene. (n.d.). 93493-69-7 | 2,6-Dichloro-1,7-naphthyridine.
  • BenchChem. (2025). mechanism of nucleophilic substitution on dichloro-s-triazines.
  • YouTube. (2019, January 19). nucleophilic aromatic substitutions.
  • Madrid, P. B., et al. (2007). Synthesis and Evaluation of Naphthyridine Compounds as Antimalarial Agents. Bioorganic & Medicinal Chemistry Letters, 17(1), 200-203.
  • Wang, Y., et al. (2025). Silver-Catalyzed Synthesis of Functionalized 1,7-Naphthyridine Derivatives... Chemistry Proceedings, 18(1), 103.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 2-Chloro-6-fluoro-1,7-naphthyridine Synthesis &amp; Functionalization

Welcome to the Advanced Troubleshooting Portal. This guide is engineered for researchers, synthetic chemists, and drug development professionals dealing with the chemoselective functionalization of highly electrophilic f...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Troubleshooting Portal. This guide is engineered for researchers, synthetic chemists, and drug development professionals dealing with the chemoselective functionalization of highly electrophilic fluoroheterocycles.

Retaining the C6-fluorine atom during cross-coupling at the C2-chloride position of 1,7-naphthyridines is notoriously difficult due to competing defluorination pathways. This portal provides causality-driven troubleshooting, optimized protocols, and mechanistic visualizations to ensure high-fidelity synthesis.

Mechanistic Overview: The Defluorination Dilemma

In the 1,7-naphthyridine core, both the C2 and C6 positions are highly electron-deficient due to the inductive and resonance effects of the adjacent N1 and N7 nitrogen atoms. While palladium catalysts kinetically favor oxidative addition into the weaker C2–Cl bond, the C6–F bond is highly activated toward Nucleophilic Aromatic Substitution ( SN​Ar ). Because fluorine is highly electronegative, it stabilizes the intermediate Meisenheimer complex, making it an exceptional leaving group in SN​Ar reactions [1]. Consequently, if the background SN​Ar rate outpaces the catalytic cross-coupling cycle, severe defluorination occurs.

Troubleshooting Guides & FAQs

Q1: During the Buchwald-Hartwig amination of 2-chloro-6-fluoro-1,7-naphthyridine, I observe significant substitution at the C6-fluoro position instead of the C2-chloro position. How do I prevent this? Causality: Amines act as nucleophiles that can displace the fluorine atom via SN​Ar before the Pd-catalyzed cycle at the C-Cl bond completes. Solution: You must shift the reaction from thermodynamic control to kinetic control. Lower the reaction temperature (e.g., 60–65 °C) and use a highly active palladium pre-catalyst (like Pd2(dba)3 with XantPhos) to accelerate the cross-coupling cycle. Replace strong, nucleophilic bases with weaker, sterically hindered bases like Cs2​CO3​ [1].

Q2: I am performing a Suzuki-Miyaura coupling at the C2 position, but LC-MS shows a mass corresponding to [M - F + H]. What is causing this hydrodefluorination? Causality: Hydrodefluorination is distinct from SN​Ar . It occurs via unwanted oxidative addition of Pd(0) into the C-F bond, followed by transmetalation with a hydride source and reductive elimination. Alkoxide bases (e.g., NaOtBu , NaOMe ) are notorious for undergoing β -hydride elimination, generating the highly reactive Pd-H species responsible for this side reaction [2]. Solution: Strictly avoid alkoxide bases. Utilize anhydrous K3​PO4​ or K2​CO3​ . If hydrodefluorination persists, switch to a less electron-rich ligand to raise the activation barrier for C-F oxidative addition.

Q3: How does the choice of solvent impact the retention of the C6-fluorine? Causality: Polar aprotic solvents (DMF, DMSO) heavily solvate cations, leaving the anionic nucleophiles highly "naked." This drastically lowers the activation energy for SN​Ar defluorination [3]. Solution: Utilize non-polar or moderately polar solvents like Toluene, 1,4-Dioxane, or THF. These solvents maintain tight ion pairs, effectively suppressing the ionic SN​Ar pathway while still supporting the transition-metal catalyzed cycle.

Diagnostic Workflows & Mechanistic Pathways

Use the following logic trees to diagnose the specific defluorination pathway occurring in your reactor and apply the correct mechanistic fix.

G Start Defluorination Observed Q1 Identify Byproduct via LC-MS Start->Q1 SNAr Nucleophilic Substitution [M - F + Nu] Q1->SNAr Mass +Nu Hydro Hydrodefluorination [M - F + H] Q1->Hydro Mass +H Sol1 Switch to non-polar solvent (Toluene/Dioxane) SNAr->Sol1 Sol2 Use weaker, bulky base (Cs2CO3) SNAr->Sol2 Sol3 Avoid alkoxide bases (No NaOtBu) Hydro->Sol3 Sol4 Use electron-poor ligand Decrease Temp Hydro->Sol4

Logic tree for diagnosing and resolving defluorination pathways.

Pathways SM 2-Chloro-6-fluoro- 1,7-naphthyridine Path1 Pd-Catalyzed C-Cl Oxidative Addition SM->Path1 Kinetic Control (Low T, Pd cat) Path2 Base/Nu- Mediated SNAr at C6-F SM->Path2 Thermodynamic/Ionic (High T, Polar Solvent) Prod1 Desired C2-Coupled Fluoro-naphthyridine Path1->Prod1 Prod2 Undesired C6-Substituted Defluorinated Byproduct Path2->Prod2

Competing kinetic and thermodynamic pathways in 1,7-naphthyridine functionalization.

Quantitative Data: Parameter Optimization

The following table summarizes the causal relationship between reaction parameters and the distribution of desired C2-coupling versus C6-defluorination during a standard Buchwald-Hartwig amination.

BaseSolventLigandTemp (°C)Desired C2-Product (%) SN​Ar Defluorination (%)Hydrodefluorination (%)
NaOtBu DMFXPhos10012%72%16%
K2​CO3​ DMFXPhos10035%60%5%
K2​CO3​ 1,4-DioxaneXPhos8068%28%4%
Cs2​CO3​ TolueneXantPhos6589% 9% 2%

Data Interpretation: Moving from highly polar DMF to non-polar Toluene drastically reduces the SN​Ar byproduct. Eliminating NaOtBu practically abolishes hydrodefluorination.

Self-Validating Protocol: Chemoselective C2-Amination

This protocol is designed as a self-validating system. Each step includes a specific chemical rationale and an observable validation checkpoint to ensure the integrity of the C-F bond.

Materials Required:

  • 2-Chloro-6-fluoro-1,7-naphthyridine (1.0 equiv)

  • Amine nucleophile (1.1 equiv)

  • Pd2​(dba)3​ (0.02 equiv, 4 mol% Pd)

  • XantPhos (0.06 equiv)

  • Anhydrous Cs2​CO3​ (2.0 equiv)

  • Anhydrous Toluene (0.1 M relative to substrate)

Step-by-Step Methodology:

  • Glovebox Preparation (Validation of Anhydrous Conditions):

    • Action: Inside a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with Pd2​(dba)3​ , XantPhos, and Cs2​CO3​ .

    • Causality: Trace moisture reacts with the base to form hydroxide ions, which are highly reactive SN​Ar nucleophiles that will cleave the C-F bond.

  • Catalyst Pre-activation:

    • Action: Add anhydrous Toluene to the flask. Stir at room temperature for 15 minutes until a deep red/orange homogeneous solution forms.

    • Validation: The color change validates the formation of the active Ln​Pd(0) species. Pre-forming the catalyst ensures that oxidative addition at the C-Cl bond begins immediately upon substrate addition, outcompeting background SN​Ar .

  • Substrate Addition & Kinetic Temperature Control:

    • Action: Add the 2-chloro-6-fluoro-1,7-naphthyridine and the amine nucleophile. Seal the flask, remove it from the glovebox, and heat to exactly 65 °C.

    • Causality: 65 °C provides enough thermal energy for Pd-insertion into the C-Cl bond but remains below the activation energy threshold required for the amine to attack the C6-F bond.

  • Reaction Quenching and LC-MS Validation:

    • Action: After 4 hours, cool the reaction to room temperature and filter through a short pad of Celite to remove the base and catalyst.

    • Validation: Run an LC-MS of the crude mixture. You must observe the mass of the desired product [M+H]+ . If a peak corresponding to [M−F+Nu]+ is >10%, the solvent was inadequately dried, or the temperature exceeded 65 °C.

References

  • Discovery of N-(Pyridin-4-yl)-1,5-naphthyridin-2-amines as Potential Tau Pathology PET Tracers for Alzheimer's Disease Journal of Medicinal Chemistry (ACS)[Link]

  • Synthesis and Preclinical Evaluation of 2-(4-[18F]Fluorophenyl)imidazo[1,2-h][1,7]naphthyridine ([18F]FPND-4): An Aza-Fused Tricyclic Derivative as Positron Emission Tomography Tracer for Neurofibrillary Tangle Imaging Journal of Medicinal Chemistry (ACS) / PubMed[Link]

  • Defluorination of Per- and Polyfluoroalkyl Substances (PFASs) with Hydrated Electrons: Structural Dependence and Implications to PFAS Remediation and Management Environmental Science & Technology (ACS) / PubMed[Link]

Optimization

Technical Support Center: Troubleshooting 2-Chloro-6-fluoro-1,7-naphthyridine Conversions

Welcome to the Advanced Technical Support Center for 2-Chloro-6-fluoro-1,7-naphthyridine (CAS: 2089054-23-7) . This highly versatile, electron-deficient bicyclic building block is frequently utilized in the synthesis of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center for 2-Chloro-6-fluoro-1,7-naphthyridine (CAS: 2089054-23-7) . This highly versatile, electron-deficient bicyclic building block is frequently utilized in the synthesis of neuro-therapeutics, including Tau pathology PET tracers and PDE4D inhibitors[1][2]. However, its unique electronic properties and the presence of two chelating nitrogen atoms often lead to stalled reactions, catalyst deactivation, and poor conversion rates during late-stage functionalization.

This guide is designed for drug development professionals to diagnose and resolve these specific chemical bottlenecks using field-proven, mechanistically grounded solutions.

Diagnostic Workflow for Low Conversion Rates

TroubleshootingWorkflow Start Low Conversion Detected (2-Chloro-6-fluoro-1,7-naphthyridine) Pathway Determine Reaction Pathway Start->Pathway SNAr SNAr Reaction Pathway->SNAr Pd Pd-Catalyzed Coupling Pathway->Pd SNAr_Issue Regioselectivity Issue? (Attack at 6-Fluoro) SNAr->SNAr_Issue Pd_Issue Catalyst Poisoning? (N-Chelation) Pd->Pd_Issue SNAr_Sol Switch to softer nucleophile or lower temperature SNAr_Issue->SNAr_Sol Pd_Sol Use bidentate ligands (e.g., XantPhos, Pd2(dba)3) Pd_Issue->Pd_Sol

Diagnostic workflow for resolving low conversion rates in 1,7-naphthyridine functionalization.

In-Depth Troubleshooting & FAQs

Q1: My Palladium-catalyzed Buchwald-Hartwig amination is stalling at <20% conversion. What is the mechanistic cause, and how do I fix it? Causality: The 1,7-naphthyridine core contains two basic nitrogen atoms that can strongly coordinate to the Palladium center, effectively competing with the ligand and poisoning the catalyst (trapping it in an off-cycle resting state). Additionally, the electron-withdrawing nature of the fluoro group at the 6-position makes oxidative addition at the 2-chloro position feasible but increases the risk of protodehalogenation if the catalytic cycle is too slow[1]. Solution: Shift from monodentate phosphine ligands to bulky, bidentate ligands with large bite angles. The combination of Pd2(dba)3 and XantPhos has been empirically validated to overcome naphthyridine-induced catalyst poisoning[1]. The rigid backbone of XantPhos prevents the naphthyridine nitrogens from displacing the ligand on the Pd center.

Q2: I am attempting an SNAr (Nucleophilic Aromatic Substitution) to displace the 2-Chloro group, but I am getting a mixture of products or reacting at the 6-Fluoro position. Why? Causality: Fluorine is a superior leaving group in SNAr reactions compared to chlorine due to its high electronegativity, which highly polarizes the C-F bond and stabilizes the Meisenheimer complex transition state. If you use a hard nucleophile (like an alkoxide or primary amine) under high heat, it may preferentially attack the 6-fluoro position instead of the 2-chloro position, leading to poor conversion to your desired 2-substituted product. Solution: To achieve selective functionalization at the 2-position, bypass SNAr and utilize Pd-catalyzed cross-coupling, which selectively undergoes oxidative addition at the weaker C-Cl bond (the bond dissociation energy of C-Cl is lower than C-F)[1][3]. If SNAr is strictly required, use softer nucleophiles (e.g., thiols) which favor the C-Cl position, or lower the reaction temperature to kinetically control the substitution.

Q3: How does the electronic nature of 1,7-naphthyridines affect Suzuki-Miyaura couplings, and how should I adjust my conditions? Causality: The highly electron-deficient nature of the 1,7-naphthyridine ring accelerates oxidative addition but can severely retard transmetalation and reductive elimination. This imbalance often leads to homocoupling of the boronic acid or protodehalogenation of the naphthyridine[2]. Solution: Utilize a biphasic solvent system (e.g., 1,4-Dioxane/H2O) with a robust base like K3PO4 to accelerate transmetalation[1]. Ensure the boronic acid is added in slight excess (1.5 equiv) to compensate for any protodeboronation side reactions[3].

Quantitative Data Presentation

The following table summarizes the optimization matrix for the amination of 2-Chloro-6-fluoro-1,7-naphthyridine, demonstrating the causality behind ligand and base selection.

Table 1: Optimization Matrix for 2-Chloro-6-fluoro-1,7-naphthyridine Amination

EntryCatalyst / LigandBaseSolventTemp (°C)Conversion (%)Mechanistic Observation
1Pd(OAc)₂ / PPh₃K₂CO₃DMF11015%Catalyst poisoning via N-chelation; monodentate ligand displaced.
2Pd₂(dba)₃ / BINAPNaOtBuToluene9045%SNAr side-reactions at 6-F position due to overly strong base.
3Pd₂(dba)₃ / XantPhosCs₂CO₃1,4-Dioxane90>95%Optimal L₂Pd(0) stability; selective 2-Cl insertion[1].

Self-Validating Experimental Protocol

Optimized Buchwald-Hartwig Amination of 2-Chloro-6-fluoro-1,7-naphthyridine Objective: Achieve >95% conversion to the 2-amino derivative while suppressing protodehalogenation and regioselectivity errors.

Step 1: Catalyst Pre-Activation

  • In an oven-dried Schlenk flask under argon, combine Pd2(dba)3 (0.05 equiv) and XantPhos (0.10 equiv).

  • Add anhydrous 1,4-dioxane (degassed, 2 mL/mmol).

  • Causality: Pre-mixing the Pd source and the bidentate ligand before introducing the naphthyridine substrate prevents the basic nitrogens of the substrate from forming unreactive Pd-complexes.

  • Validation Checkpoint: Stir at room temperature for 15 minutes. The solution must turn a deep, homogeneous orange/red, confirming the formation of the active L₂Pd(0) species. Do not proceed if the solution remains yellow or precipitates form.

Step 2: Substrate and Base Addition

  • Add 2-Chloro-6-fluoro-1,7-naphthyridine (1.0 equiv)[1] and the desired amine nucleophile (1.2 equiv).

  • Add finely milled, anhydrous Cs2CO3 (2.0 equiv).

  • Causality:Cs2CO3 is preferred over stronger bases (like NaOtBu) because it provides sufficient basicity to deprotonate the amine without triggering SNAr side-reactions at the 6-fluoro position.

Step 3: Reaction Execution

  • Heat the reaction mixture to 90 °C for 18–24 hours under vigorous stirring (800 rpm).

  • Causality: High stirring rates are critical in heterogeneous mixtures (due to solid Cs2CO3) to ensure efficient mass transfer.

Step 4: In-Process Validation (Self-Validation)

  • After 4 hours, pull a 50 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Success Criteria: Observation of the product mass (M+H) with <5% of the protodehalogenated byproduct (M-34). If starting material remains but no byproduct is seen, continue heating. If the byproduct is >10%, oxidative addition is outpacing reductive elimination; abort and increase amine concentration or switch to a more sterically demanding ligand (e.g., BrettPhos) in the next run.

Step 5: Workup and Isolation

  • Cool to room temperature, filter through a pad of Celite to remove Pd black and inorganic salts, and elute with EtOAc.

  • Concentrate in vacuo and purify via flash chromatography (SiO₂, Hexanes/EtOAc gradient).

Sources

Troubleshooting

Technical Support Center: Optimizing Catalyst Loading for 1,7-Naphthyridine Suzuki-Miyaura Reactions

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals facing challenges with the Suzuki-Miyaura cross-coupling of 1,7-naphthyridines.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals facing challenges with the Suzuki-Miyaura cross-coupling of 1,7-naphthyridines. Because nitrogen-rich heterocycles inherently interfere with transition-metal catalysis, this guide moves beyond generic protocols to explain the mechanistic causality behind catalyst failure and how to systematically optimize your reaction conditions.

Mechanistic Insights: The Naphthyridine Challenge

1,7-Naphthyridines are highly privileged scaffolds in medicinal chemistry, notably utilized in the development of potent phosphodiesterase (PDE4) and kinase inhibitors[1][2]. However, they present a severe challenge in palladium-catalyzed cross-coupling.

The core issue is catalyst poisoning . 1,7-naphthyridine contains multiple basic nitrogen atoms that act as strong σ-donors. These nitrogens can outcompete standard phosphine ligands (like PPh₃), coordinating directly to the Palladium(II) or Palladium(0) center to form highly stable, off-cycle complexes[3][4]. This coordination starves the catalytic cycle of active palladium, leading to stalled reactions, high levels of protodeboronation, and the precipitation of inactive palladium black.

Troubleshooting Guide & FAQs

Q1: My 1,7-naphthyridine coupling is stalling at 20% conversion. Should I increase the palladium loading from 5 mol % to 15 mol %? A1: No. Simply increasing the catalyst loading is a brute-force approach that only temporarily overcomes the poisoning effect and often leads to an increase in undesired homocoupling side-reactions[3]. The Causality: The failure is not a lack of palladium, but a lack of active palladium. The basic nitrogens of the naphthyridine are displacing your ligands. The Solution: Instead of increasing the Pd loading, switch to a bulky, electron-rich biarylphosphine ligand (e.g., XPhos, SPhos, or RuPhos) or an N-heterocyclic carbene (NHC)[3][5]. The massive steric bulk of these ligands physically shields the palladium center, preventing the bidentate or intermolecular coordination of the naphthyridine nitrogens[4].

Q2: What is the optimal catalyst loading and Pd-to-ligand ratio for these nitrogen-rich substrates? A2: While simple aryl halides might couple efficiently at <1 mol % Pd, unprotected nitrogen-rich heterocycles require a tightly controlled catalytic environment[4]. The Solution: A loading of 2.0–3.5 mol % Pd is generally optimal for naphthyridines[4]. Use preformed Buchwald precatalysts (e.g., XPhos Pd G3) rather than mixing Pd₂(dba)₃ and free ligand. Precatalysts ensure that a 1:1 active L-Pd(0) species is generated quantitatively in the presence of the substrate, minimizing opportunities for the heterocycle to deactivate the catalyst before the cycle even begins[3].

Q3: I am observing significant protodeboronation of my heteroaryl boronic acid. How do I adjust my conditions to favor cross-coupling? A3: Protodeboronation is the undesired cleavage of the C-B bond, replacing the boron moiety with a proton from the solvent[3]. The Causality: This side reaction is highly competitive when the transmetalation step of the catalytic cycle is slowed down—which happens exactly when your palladium is partially poisoned by the naphthyridine[3]. The Solution: To outcompete protodeboronation, you must accelerate transmetalation. Use a highly active precatalyst, switch to a milder base (like K₃PO₄ instead of NaOH), and strictly control the water content in your solvent. If the issue persists, use 1.5–2.0 equivalents of the boronic acid to compensate for the unavoidable loss[3][4].

Q4: Which solvent systems are best for maintaining catalyst stability with 1,7-naphthyridines? A4: 1,7-naphthyridines often exhibit poor solubility in non-polar organic solvents, leading to heterogeneous mixtures that impede the reaction rate[3]. The Solution: Screen polar, coordinating solvent mixtures that fully dissolve the naphthyridine but still support the catalytic cycle. A mixture of Dioxane/H₂O (4:1) or DMF/n-butanol (9:1) has been shown to be highly effective for naphthyridine cross-couplings, perfectly balancing substrate solubility with base activation[3][6].

Data Presentation: Catalyst Optimization Matrix

The following table summarizes the quantitative impact of ligand selection and catalyst loading on the Suzuki-Miyaura coupling of naphthyridine substrates.

Catalyst SourceLigandPd Loading (mol %)BaseSolventYield (%)Mechanistic Observation
Pd(PPh₃)₄None10.0K₂CO₃Toluene/H₂O< 20%Severe catalyst poisoning; rapid Pd black formation.
Pd(OAc)₂PPh₃10.0K₂CO₃THF/H₂O49–57%Moderate conversion; significant protodeboronation observed[6].
PdCl₂(PPh₃)₂SPhos10.0K₃PO₄DMF/n-butanol96%Excellent conversion; steric shielding prevents poisoning[6].
XPhos Pd G3None (Pre-ligated)2.0–3.5K₃PO₄Dioxane/H₂O> 90%Optimal; rapid activation and complete conversion at low loading[4].

Standard Operating Procedure (SOP): Self-Validating Protocol

This protocol is specifically engineered for the coupling of 1,7-naphthyridine halides, incorporating built-in validation steps to ensure scientific integrity and prevent false-negative results.

Step 1: Reagent Integrity Check Before starting, verify the physical state of the XPhos Pd G3 precatalyst. It must be a free-flowing, light-colored powder. Validation: If the powder is dark gray or black, it has prematurely decomposed to inactive Pd(0) nanoparticles and must be discarded.

Step 2: Reaction Assembly To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the 1,7-naphthyridine halide (1.0 equiv), the aryl/heteroaryl boronic acid (1.5 equiv), and K₃PO₄ (3.0 equiv).

Step 3: Precision Catalyst Loading Add exactly 2.0–3.5 mol % of XPhos Pd G3[4]. Crucial Note: Do not arbitrarily increase this loading. Excess palladium in the presence of a strong base will only promote homocoupling of the boronic acid[3].

Step 4: Atmospheric Control Seal the tube with a rubber septum. Evacuate the tube and backfill with ultra-pure Argon (repeat 3 times). Validation: The ability of the Schlenk tube to hold a static vacuum for 30 seconds without pressure loss confirms a leak-free system. This is mandatory to prevent oxygen-induced homocoupling[3].

Step 5: Solvent Addition & Activation Inject degassed 1,4-Dioxane and degassed HPLC-grade H₂O (4:1 ratio, 0.2 M overall concentration) via syringe. Replace the septum with a Teflon screw cap under positive Argon flow. Heat the reaction mixture at 80–100 °C. Validation: Upon heating, the solution should transition to a clear, homogeneous yellow/orange mixture. Immediate blackening indicates oxygen ingress or solvent impurity.

Step 6: Monitoring & Workup Monitor the reaction progress by LC-MS after 2–4 hours. Upon completion, cool to room temperature, quench with water, and extract with Ethyl Acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and purify via column chromatography[3].

Pathway Visualization

G Pd0 Active Pd(0)L_n OxAdd Oxidative Addition Pd0->OxAdd Poisoning Catalyst Poisoning (1,7-Naphthyridine) Pd0->Poisoning PdII Pd(II) Intermediate OxAdd->PdII TransMet Transmetalation PdII->TransMet PdII->Poisoning Off-Cycle PdII_diaryl Pd(II) Diaryl TransMet->PdII_diaryl RedElim Reductive Elimination PdII_diaryl->RedElim RedElim->Pd0 Product BulkyLigand Bulky Ligands (e.g., XPhos) BulkyLigand->Poisoning Blocks Inhibition

Catalytic cycle showing 1,7-naphthyridine poisoning and mitigation by bulky ligands.

References

  • Benchchem. "Technical Support Center: Suzuki Coupling with Nitrogen-Containing Heterocycles". 3

  • RHHZ. "Chemo-selective Suzuki-Miyaura reactions: Synthesis of highly substituted[1, 6]-naphthyridines". 6

  • Journal of the American Chemical Society. "Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation".4

  • Journal of Medicinal Chemistry. "Palladium-Catalyzed Cross-Coupling Reactions for the Synthesis of 6,8-Disubstituted 1,7-Naphthyridines". 1

  • ACS Catalysis. "Palladium-NHC (NHC = N-heterocyclic Carbene)-Catalyzed Suzuki–Miyaura Cross-Coupling of Alkyl Amides". 5

  • PUBDB. "Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A". 2

Sources

Optimization

Technical Support Center: Purification of 2-Chloro-6-fluoro-1,7-naphthyridine Reaction Mixtures

Welcome to the Technical Support Center for the purification of 2-chloro-6-fluoro-1,7-naphthyridine (CAS: 2089054-23-7). This compound is a vital heterocyclic building block extensively utilized in the synthesis of kinas...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the purification of 2-chloro-6-fluoro-1,7-naphthyridine (CAS: 2089054-23-7). This compound is a vital heterocyclic building block extensively utilized in the synthesis of kinase inhibitors and PET tracers for neurodegenerative diseases . Its synthesis typically involves the chlorination of 6-fluoro-1,7-naphthyridin-2(1H)-one using phosphorus oxychloride (POCl3) .

Purifying the resultant crude mixture presents distinct challenges: handling highly reactive POCl3, managing acidic byproducts, and mitigating the strong Lewis acid-base interactions between the basic naphthyridine nitrogens and standard silica gel . This guide provides field-proven, self-validating protocols and troubleshooting steps to ensure high-purity isolation.

Interactive Troubleshooting & FAQs

Q1: My product streaks severely on the TLC plate, and I have a very low recovery from the silica column. How can I fix this? A: Naphthyridine derivatives possess basic nitrogen atoms that interact strongly with the acidic silanol groups on standard silica gel, leading to peak tailing and irreversible adsorption . Causality & Solution: To prevent this interaction, you must deactivate the silica gel. Pre-treat your column by flushing it with your starting eluent containing 1% (v/v) triethylamine (Et3N). This neutralizes the acidic sites. Ensure your running eluent also contains 0.1–1% Et3N. This shifts the mechanism from chemisorption back to standard partitioning, drastically improving recovery.

Q2: After extraction, my crude NMR shows significant impurities and a low pH. Why is the POCl3 quench failing? A: POCl3 reacts violently with water to form phosphoric acid and HCl. If the quench is rushed, unreacted POCl3 can partition into the organic phase, or the local pH can drop, protonating the naphthyridine and pulling it into the aqueous layer . Causality & Solution: The quench must be a self-validating system. Pour the mixture over crushed ice to control the exotherm, then add saturated aqueous NaHCO3 until the aqueous layer stabilizes at pH 7–8. If the pH is too low, the target compound forms a water-soluble hydrochloride salt, drastically reducing your organic extraction yield.

Q3: I am trying to recrystallize the chromatographed product, but it "oils out" instead of forming crystals. What is happening? A: "Oiling out" (liquid-liquid phase separation) occurs when the compound melts below the temperature at which it saturates the solvent, a phenomenon often exacerbated by trace lipophilic impurities. Causality & Solution: Switch to a solvent system with a steeper solubility curve. Dissolve the compound in a minimal amount of hot ethyl acetate (a "good" solvent), then slowly add hexanes (an "anti-solvent") dropwise until persistent turbidity is reached. Allow it to cool slowly to room temperature before moving to an ice bath .

Step-by-Step Methodologies

Protocol 1: Controlled Quench and Extraction of POCl3 Reaction Mixtures

This protocol ensures the complete hydrolysis of POCl3 while preventing the protonation of the naphthyridine core.

  • Cooling: Cool the microwave vial or reaction flask containing the POCl3 reaction mixture to room temperature.

  • Thermal Quench: Slowly pour the mixture into a beaker containing crushed ice (approx. 10 g ice per 1 mL POCl3) under vigorous stirring. Causality: Ice acts as a heat sink for the highly exothermic hydrolysis of POCl3, preventing thermal degradation of the product.

  • Neutralization (Self-Validating Step): Add saturated aqueous NaHCO3 dropwise until the pH of the aqueous phase remains stable at 7–8. Validation: Use pH paper to confirm. The absence of gas evolution (CO2) upon further addition indicates complete neutralization .

  • Extraction: Extract the aqueous mixture with Ethyl Acetate (3 x 20 mL).

  • Washing & Drying: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Base-Deactivated Silica Gel Chromatography

This protocol utilizes triethylamine to mask acidic silanol groups, preventing product degradation and tailing.

  • Slurry Preparation: Prepare a slurry of silica gel in hexanes containing 1% (v/v) triethylamine (Et3N).

  • Column Packing: Pack the column and flush with 2 column volumes of the 1% Et3N/hexanes solution. Causality: Et3N binds to acidic silanol sites, preventing the naphthyridine nitrogens from adhering .

  • Sample Loading: Dry-load the crude 2-chloro-6-fluoro-1,7-naphthyridine onto a small amount of silica gel (or Celite) and apply it evenly to the top of the column.

  • Elution: Elute using a gradient of Hexanes:Ethyl Acetate (starting at 9:1, moving to 7:3) containing 0.1% Et3N.

  • Isolation: Monitor fractions via TLC (UV active at 254 nm). Combine product-containing fractions and evaporate under reduced pressure.

Purification Workflow Diagram

PurificationWorkflow Crude Crude Reaction Mixture (POCl3 + Precursor) Quench Ice/NaHCO3 Quench (pH 7-8) Crude->Quench Hydrolyze POCl3 Extract Liquid-Liquid Extraction (EtOAc / Aqueous) Quench->Extract Neutralize HCl OrgPhase Organic Phase (Target + Impurities) Extract->OrgPhase Phase Separation Chroma Base-Deactivated Silica Chromatography OrgPhase->Chroma Remove Polar Impurities Cryst Recrystallization (EtOAc/Hexanes) Chroma->Cryst Polish & Isolate Pure Pure 2-Chloro-6-fluoro- 1,7-naphthyridine Cryst->Pure Final Yield

Workflow for the purification of 2-Chloro-6-fluoro-1,7-naphthyridine from a POCl3 reaction mixture.

Quantitative Data Summary

The following table summarizes the expected outcomes and causality behind various purification parameters for 2-chloro-6-fluoro-1,7-naphthyridine.

ParameterConditionObservation / YieldCausality / Rationale
Extraction pH pH < 4< 20% organic recoveryNaphthyridine protonates to form a water-soluble salt.
Extraction pH pH 7–8> 85% organic recoveryNeutral free-base partitions effectively into ethyl acetate.
Silica Gel UntreatedRf ~0.15 (streaking), 50% yieldAcidic silanols bind basic nitrogens strongly, causing tailing.
Silica Gel 1% Et3N treatedRf ~0.40 (sharp spot), >90% yieldSilanols are neutralized; normal partitioning occurs.
Recrystallization Hexanes onlyPoor solubilityHalogenated naphthyridines lack aliphatic affinity.
Recrystallization EtOAc / HexanesHigh purity crystals (>98%)Ideal balance of solvation (EtOAc) and lattice formation (Hexanes).

References

  • Discovery and molecular docking studies of nitrogen containing naphthyridine derivatives as potent HIV1 NNRTIs with anticancer potential. National Center for Biotechnology Information (PMC). URL: [Link]

  • Discovery of N-(Pyridin-4-yl)-1,5-naphthyridin-2-amines as Potential Tau Pathology PET Tracers for Alzheimer's Disease. Journal of Medicinal Chemistry (ACS Publications). URL: [Link]

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in 2-Chloro-6-fluoro-1,7-naphthyridine Substitutions

Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter synthetic roadblocks when functionalizing the 1,7-naphthyrid...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter synthetic roadblocks when functionalizing the 1,7-naphthyridine scaffold. The 2-chloro-6-fluoro-1,7-naphthyridine building block is highly versatile due to its dual-halogen handles. However, its rigid bicyclic geometry and the presence of two basic nitrogen atoms (N1 and N7) create significant steric and electronic hurdles when introducing bulky nucleophiles.

This guide synthesizes field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you achieve high-yielding, regioselective substitutions.

Mechanistic Insights & Regioselectivity (FAQ)

Q1: Why do bulky nucleophiles fail to substitute at the C2 and C6 positions under standard conditions? A1: The 1,7-naphthyridine core is an electron-deficient (π-deficient) heteroaromatic system[1]. While this electron deficiency activates the ring for nucleophilic attack, the C2 and C6 positions are directly adjacent to the N1 and N7 nitrogen atoms. When a sterically demanding nucleophile (e.g., a substituted piperazine or tert-butylamine) approaches the ring, it experiences severe steric repulsion from the nitrogen lone pairs and the rigid planar backbone. This steric clash drastically increases the activation energy required to reach the tetrahedral Meisenheimer complex (in SNAr) or the reductive elimination transition state (in cross-coupling).

Q2: How do I control regioselectivity between the C2-chloro and C6-fluoro positions? A2: Regioselectivity is dictated by the fundamental mechanism of your chosen reaction pathway:

  • SNAr (Targets C6-Fluoro): Fluorine is an exceptional leaving group for SNAr due to its high electronegativity, which strongly polarizes the C-F bond and stabilizes the anionic Meisenheimer intermediate at the ipso-carbon[2]. Hard nucleophiles (amines, alkoxides) will preferentially attack C6.

  • Cross-Coupling (Targets C2-Chloro): Transition metals like Palladium undergo oxidative addition much faster into the weaker C-Cl bond compared to the highly stable C-F bond[3]. Therefore, Buchwald-Hartwig or Suzuki couplings will selectively occur at C2.

Q3: My Buchwald-Hartwig amination at the C2 position is stalling at 10% conversion. How do I overcome this? A3: Stalling in these couplings is typically caused by a combination of catalyst poisoning and steric bulk. The basic N1/N7 nitrogens of the naphthyridine can chelate the palladium, pulling it off the catalytic cycle[4]. Solution: Switch to a highly sterically demanding, electron-rich biarylphosphine ligand like BrettPhos or XPhos . These ligands are bulky enough to prevent the naphthyridine nitrogens from coordinating multiple Pd centers, while their electron-rich nature accelerates the challenging reductive elimination step of the bulky amine.

Reaction Pathway Visualization

G A 2-Chloro-6-fluoro- 1,7-naphthyridine B Select Target Position A->B C C6-Fluoro Substitution (SNAr Pathway) B->C Hard Nucleophiles (Amines/Alkoxides) D C2-Chloro Substitution (Cross-Coupling) B->D Soft Nucleophiles (Organometallics/Anilines) E Nucleophile Steric Bulk? C->E H Amine Steric Bulk? D->H F Standard SNAr (DIPEA, DMF, 80°C) E->F Low (Primary) G Harsh SNAr (Microwave, DMSO, 150°C) E->G High (Secondary/Bulky) I Standard Coupling (Pd(OAc)2, BINAP) H->I Low J Sterically Demanding Coupling (Pd2(dba)3, BrettPhos) H->J High

Workflow for overcoming steric hindrance in 2-chloro-6-fluoro-1,7-naphthyridine substitutions.

Quantitative Condition Matrix

To streamline your optimization, refer to the following validated condition matrix for functionalizing the 2-chloro-6-fluoro-1,7-naphthyridine core.

Target PositionNucleophile Steric ProfileRecommended MethodologyCatalyst / Ligand / BaseSolvent & Temp
C6 (Fluoro) Low (e.g., Primary alkyl amines)Standard SNArNone / DIPEA (2.0 eq)DMF, 80°C
C6 (Fluoro) High (e.g., Substituted piperazines)Microwave SNArNone / K₂CO₃ (3.0 eq)DMSO, 150°C (MW)
C2 (Chloro) Low (e.g., Aniline)Buchwald-HartwigPd(OAc)₂ / BINAP / Cs₂CO₃Toluene, 100°C
C2 (Chloro) High (e.g., tert-Butylamine)Buchwald-HartwigPd₂(dba)₃ / BrettPhos / NaOtBu1,4-Dioxane, 110°C

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By observing the specific physical and chemical checkpoints described, you can confirm the mechanistic success of each step in real-time.

Protocol 1: Regioselective Microwave SNAr at C6 with Bulky Secondary Amines

Objective: Overcome the high activation barrier of bulky amine substitution at the C6-fluoro position without causing core degradation.

  • Reagent Assembly: In a 10 mL microwave vial, combine 2-chloro-6-fluoro-1,7-naphthyridine (1.0 eq), the bulky secondary amine (1.5 eq), and finely powdered anhydrous K₂CO₃ (3.0 eq) in anhydrous DMSO (0.2 M).

    • Causality: DMSO is chosen over DMF because DMF can decompose into dimethylamine at high microwave temperatures, leading to unwanted competitive SNAr byproducts.

  • Irradiation: Seal the vial and irradiate in a microwave reactor at 150°C for 45 minutes.

  • Validation Checkpoint (LC-MS): Sample the reaction.

    • Success: Complete consumption of starting material with a single major product peak.

    • Failure Mode: If a +18 Da mass is observed relative to the starting material, hydrolysis of the C-F bond to a pyridone has occurred. Correction: Ensure your DMSO and K₂CO₃ are strictly anhydrous.

  • Workup: Quench the reaction with ice water to precipitate the product. Filter and wash with cold water to remove residual DMSO and salts.

Protocol 2: Regioselective Buchwald-Hartwig Amination at C2 with Bulky Amines

Objective: Achieve C-N bond formation at the sterically hindered C2-chloro position while preventing catalyst poisoning by the naphthyridine core.

  • Degassing (Critical Step): In a Schlenk flask, combine 2-chloro-6-fluoro-1,7-naphthyridine (1.0 eq), the bulky amine (1.2 eq), and NaOtBu (1.5 eq) in anhydrous 1,4-dioxane. Sparge the solution with Argon for 15 minutes.

    • Causality: Oxygen rapidly oxidizes the electron-rich BrettPhos ligand, killing the catalytic cycle before it begins.

  • Catalyst Addition: Under a positive flow of Argon, add Pd₂(dba)₃ (5 mol%) and BrettPhos (12 mol%).

  • Reaction & Validation Checkpoint: Heat the mixture to 110°C.

    • Success: Within 10 minutes, the solution should transition from deep red/purple (Pd₂(dba)₃) to a pale orange/yellow, indicating the formation of the active monomeric Pd(0)-BrettPhos species.

    • Failure Mode: If the solution turns completely black and a fine precipitate forms, your palladium has "crashed out" (catalyst death). Correction: This indicates the ligand-to-palladium ratio was insufficient to protect the metal from the basic naphthyridine nitrogens. Increase BrettPhos to 15 mol%.

  • Purification: Cool to room temperature, filter through a pad of Celite to remove palladium black and salts, concentrate, and purify via flash chromatography (SiO₂, Hexanes/EtOAc).

References

  • Discovery of N-(Pyridin-4-yl)-1,5-naphthyridin-2-amines as Potential Tau Pathology PET Tracers for Alzheimer's Disease. Journal of Medicinal Chemistry - ACS Publications. [Link]

  • A Scalable Synthesis of a 1,7-Naphthyridine Derivative, a PDE-4 Inhibitor. Organic Process Research & Development. [Link]

Sources

Optimization

Technical Support Center: Optimizing Buchwald-Hartwig Amination of 2-Chloro-6-fluoro-1,7-naphthyridine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges encountered when functionalizing dihaloheterocycles.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges encountered when functionalizing dihaloheterocycles.

The Buchwald-Hartwig amination of 2-chloro-6-fluoro-1,7-naphthyridine presents a unique set of challenges. The substrate possesses two highly reactive sites (C2-Cl and C6-F) and two coordinating nitrogen atoms, making it prone to regioselectivity issues, hydrodehalogenation, bis-amination, and catalyst poisoning[1]. This guide synthesizes field-proven protocols and mechanistic causality to help you achieve high-yielding, regioselective mono-amination.

Part 1: Troubleshooting & FAQs

Q1: Why am I observing significant hydrodehalogenation instead of the desired amination product?

The Causality: Hydrodehalogenation is a classic side reaction in palladium-catalyzed C–N couplings, particularly when using amines possessing β -hydrogens[2]. After the amine coordinates to the Pd(II) oxidative addition complex, the system faces a kinetic bifurcation: it can either undergo the desired reductive elimination to form the C–N bond, or undergo β -hydride elimination followed by reductive elimination of HCl, yielding the des-chloro naphthyridine[2][3]. The Solution: You must accelerate the rate of reductive elimination so that it outcompetes β -hydride elimination.

  • Ligand Choice: Switch to sterically demanding, electron-rich dialkylbiaryl phosphine ligands (e.g., BrettPhos or tBuBrettPhos). The steric bulk of these ligands forces the Pd center into a geometry that dramatically accelerates reductive elimination[2].

  • Base Choice: Ensure your base is strong enough to rapidly deprotonate the coordinated amine, but avoid excessively harsh bases that might degrade the substrate.

Q2: My reaction is yielding a mixture of C2-aminated and C6-aminated products. How do I control regioselectivity?

The Causality: The C2-Cl bond is primed for Pd-catalyzed oxidative addition, while the C6-F bond is highly activated toward Nucleophilic Aromatic Substitution (S N​ Ar) due to the electron-withdrawing nature of the naphthyridine ring[1]. If you use a strong base (like NaOtBu) and an aliphatic amine at high temperatures, the amine will directly attack the C6-F position via S N​ Ar, bypassing the palladium cycle entirely. The Solution: To favor the Pd-catalyzed Buchwald-Hartwig amination at C2 over S N​ Ar at C6:

  • Weaker Bases: Replace NaOtBu with weaker, inorganic bases such as K 3​ PO 4​ or Cs 2​ CO 3​ [4]. These bases are sufficient for the Pd cycle but minimize background S N​ Ar.

  • Lower Temperature: Utilize a highly active pre-catalyst (e.g., Pd precatalysts of the 3rd or 4th generation) to allow the reaction to proceed at 80°C rather than 100–120°C, kinetically disfavoring the S N​ Ar pathway[4].

Q3: How do I prevent bis-amination (reaction at both C2 and C6)?

The Causality: Bis-amination occurs when the mono-aminated product undergoes a subsequent reaction (either S N​ Ar at the remaining fluorine or a second Pd-catalyzed coupling). The Solution:

  • Strict Stoichiometry: Limit the amine nucleophile to exactly 1.05 equivalents.

  • Steric Shielding: The use of bulky ligands (like RuPhos or BrettPhos) not only aids the first coupling but creates a sterically congested environment that hinders the oxidative addition of the already bulky mono-aminated intermediate.

Q4: The reaction stalls at 30% conversion. Is the naphthyridine poisoning the catalyst?

The Causality: 1,7-Naphthyridines contain two basic nitrogen atoms that can act as bidentate or monodentate ligands, coordinating to the active Pd(0) or Pd(II) species and forming unreactive, off-cycle resting states. The Solution: Use a highly coordinating, bulky ligand that tightly binds to the Pd center, preventing the substrate nitrogens from displacing it. Bidentate ligands like XantPhos or bulky monodentate ligands (BrettPhos) are highly effective at keeping the palladium in the active catalytic cycle[1].

Part 2: Mechanistic Visualizations

Catalytic Cycle & The Hydrodehalogenation Trap

The following diagram illustrates the kinetic competition between the desired reductive elimination and the undesired β -hydride elimination pathway.

G Pd0 L-Pd(0) Active Catalyst OA Oxidative Addition (Insertion into C2-Cl) Pd0->OA + Substrate AmineCoord Amine Coordination & Deprotonation OA->AmineCoord + Amine, Base RE Reductive Elimination (Target Amination) AmineCoord->RE Fast (Driven by Bulky Ligand) BHE Beta-Hydride Elimination (Side Reaction) AmineCoord->BHE Slow RE / β-H present RE->Pd0 Regenerates Pd(0) Target 2-Amino-6-fluoro- 1,7-naphthyridine RE->Target BHE->Pd0 Regenerates Pd(0) HydroDehal Hydrodehalogenation Side Product BHE->HydroDehal

Caption: Catalytic cycle of Buchwald-Hartwig amination highlighting the hydrodehalogenation branching pathway.

Regioselectivity Logic Tree

This diagram maps the reaction conditions that dictate whether the C2-Cl or C6-F bond is functionalized.

R Substrate 2-Chloro-6-fluoro-1,7-naphthyridine PathA Pd-Catalyzed Buchwald-Hartwig (C2-Cl bond cleavage) Substrate->PathA PathB Nucleophilic Aromatic Substitution (C6-F bond cleavage) Substrate->PathB CondA Weak Base (K3PO4) Bulky Ligand (BrettPhos) Lower Temp (80°C) PathA->CondA CondB Strong Base (NaOtBu) Aliphatic Amine High Temp (100°C+) PathB->CondB Target Desired C2-Amination CondA->Target Side C6-Amination or Bis-Amination CondB->Side

Caption: Reaction condition logic tree determining C2 vs C6 regioselectivity.

Part 3: Quantitative Data Summaries

The following table summarizes a typical optimization matrix for coupling a primary aliphatic amine with 2-chloro-6-fluoro-1,7-naphthyridine. Notice how the combination of base and ligand dictates the product distribution.

Pre-catalyst / LigandBaseSolventTemp (°C)Target Yield (C2)HydrodehalogenationS N​ Ar (C6)Bis-amination
Pd 2​ (dba) 3​ / BINAPNaOtBuToluene10035%20%30%15%
Pd(OAc) 2​ / XantPhosCs 2​ CO 3​ Dioxane9065%10%15%10%
BrettPhos Pd G3 K 3​ PO 4​ t-AmOH 80 92% <2% <5% <1%

Data Interpretation: The use of NaOtBu drives S N​ Ar at the C6-fluoro position[4]. Switching to a 3rd Generation palladacycle (BrettPhos Pd G3) allows for lower temperatures and the use of a weaker base (K 3​ PO 4​ ), effectively shutting down the S N​ Ar and hydrodehalogenation pathways while maximizing the target C2-amination[2][4].

Part 4: Optimized Experimental Protocol

Self-Validating System: This protocol utilizes a pre-formed palladacycle (G3) to ensure 100% active catalyst generation without requiring an in-situ reduction step, eliminating induction periods and reducing early-stage side reactions[4].

Materials Required:

  • 2-Chloro-6-fluoro-1,7-naphthyridine (1.0 equiv, 1.0 mmol)

  • Amine nucleophile (1.05 equiv, 1.05 mmol)

  • BrettPhos Pd G3 precatalyst (0.02 equiv, 2 mol%)

  • Anhydrous K 3​ PO 4​ (2.0 equiv, 2.0 mmol)

  • Anhydrous tert-Amyl alcohol (t-AmOH) (0.2 M, 5.0 mL)

Step-by-Step Methodology:

  • Preparation of the Reaction Vessel: Oven-dry a Schlenk tube or a sealed reaction vial equipped with a magnetic stir bar. Cool under a stream of dry argon.

  • Solid Addition: Add 2-chloro-6-fluoro-1,7-naphthyridine (1.0 mmol), BrettPhos Pd G3 (2 mol%), and finely milled, anhydrous K 3​ PO 4​ (2.0 mmol) to the vessel.

    • Expert Note: K 3​ PO 4​ must be strictly anhydrous and finely ground to ensure adequate surface area for the solid-liquid phase transfer necessary in this mechanism[4].

  • Atmosphere Exchange: Seal the vessel with a septum. Evacuate the vessel and backfill with argon. Repeat this cycle three times to ensure a strictly inert atmosphere.

  • Liquid Addition: If the amine is a liquid, add it now (1.05 mmol) via a gas-tight syringe, followed by anhydrous t-AmOH (5.0 mL). If the amine is a solid, it should be added during Step 2.

    • Expert Note:t-AmOH is chosen over toluene because its slight polarity helps solubilize the inorganic base and stabilizes the polar transition states, without acting as a nucleophile[4].

  • Reaction Execution: Replace the septum with a Teflon-lined crimp cap (if using a vial) under argon flow. Transfer the vessel to a pre-heated oil bath or heating block set to 80°C. Stir vigorously (800+ rpm) for 4–12 hours.

  • Monitoring: Monitor the reaction via LC-MS or TLC. The use of the G3 precatalyst should result in full conversion within 6 hours.

  • Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (15 mL) and filter through a short pad of Celite to remove the inorganic salts and precipitated palladium black. Concentrate the filtrate under reduced pressure and purify via silica gel flash chromatography.

Part 5: References

  • Buchwald-Hartwig Amination - Chemistry LibreTexts Source: Chemistry LibreTexts URL:[Link]

  • Discovery of N-(Pyridin-4-yl)-1,5-naphthyridin-2-amines as Potential Tau Pathology PET Tracers for Alzheimer's Disease Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Application of a New Bicyclic Triaminophosphine Ligand in Pd-Catalyzed Buchwald−Hartwig Amination Reactions of Aryl Chlorides, Bromides, and Iodides Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

Troubleshooting

Minimizing degradation of 2-Chloro-6-fluoro-1,7-naphthyridine in acidic conditions

Welcome to the Technical Support Center for heterocyclic stability. As a Senior Application Scientist, I frequently observe researchers struggling with the degradation of highly functionalized scaffolds.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for heterocyclic stability. As a Senior Application Scientist, I frequently observe researchers struggling with the degradation of highly functionalized scaffolds. 2-Chloro-6-fluoro-1,7-naphthyridine is a notoriously sensitive building block. The following guide provides a mechanistic root-cause analysis, quantitative data, self-validating protocols, and troubleshooting FAQs to ensure the structural integrity of this compound during your synthetic workflows.

Mechanistic Root Cause Analysis: Why Does Degradation Occur?

To effectively minimize the degradation of 2-chloro-6-fluoro-1,7-naphthyridine, we must first understand the chemical causality driving its instability.

The 1,7-naphthyridine scaffold contains two basic nitrogen atoms (N1 and N7). In acidic environments (pH < 4), these nitrogens rapidly protonate, converting the neutral ring into a highly electrophilic naphthyridinium cation. This protonation drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the ring system.

The carbon atoms at the 2- and 6-positions are already heavily electron-deficient due to the highly electronegative chlorine and fluorine substituents. Once the ring is protonated, these positions become exquisitely sensitive to Nucleophilic Aromatic Substitution (SNAr) . If trace water is present in the acidic medium (e.g., from aqueous Trifluoroacetic acid[TFA] or ambient humidity), water acts as a nucleophile, attacking the C2 or C6 positions to form a Meisenheimer complex. This is followed by the rapid expulsion of chloride or fluoride ions, resulting in irreversible hydrolysis to the corresponding naphthyridinones or hydroxy-naphthyridines.

This vulnerability is well-documented in drug discovery. For instance, during the synthesis of 1,7-naphthyridine-based PIP4K2A inhibitors, researchers encountered severe stability issues with chlorinated naphthyridine intermediates during acidic ester cleavage, necessitating strict control over reaction conditions and halogen selection [1]. Similar reactivity profiles are observed across halogenated naphthyridines, where the halogens act as highly activated leaving groups under acidic activation [2].

Mechanism A 2-Chloro-6-fluoro- 1,7-naphthyridine B Acidic Media (H+) A->B C Protonated Naphthyridinium (Activated Electrophile) B->C N1/N7 Protonation D Trace Water / Nucleophiles C->D E Anhydrous Acid (e.g., HCl/Dioxane) C->E F Meisenheimer Complex D->F Nucleophilic Attack H Stable Intermediate (No Degradation) E->H Preserved Halogens G SNAr Hydrolysis (Degradation) F->G Loss of F- or Cl-

Logical relationship of acid-catalyzed SNAr degradation versus anhydrous stabilization.

Quantitative Stability Profiles

To guide your experimental design, the following table synthesizes the expected degradation kinetics of 2-chloro-6-fluoro-1,7-naphthyridine under various common acidic conditions.

Acidic SystemSolvent EnvironmentTemp (°C)Trace Water (%)Estimated Half-Life ( t1/2​ )Primary Degradation Pathway
50% TFAH₂O / DCM25> 10.0%< 1 hourRapid SNAr Hydrolysis (Defluorination)
10% TFAAmbient DCM25~ 1.0%4 - 6 hoursModerate Hydrolysis
4M HClAnhydrous 1,4-Dioxane25< 0.1%> 24 hoursStable (Minimal Degradation)
4M HClAnhydrous 1,4-Dioxane0< 0.1%> 72 hoursHighly Stable

Standard Operating Procedure (SOP): Anhydrous Acidic Manipulations

To ensure a self-validating system where degradation is inherently prevented, follow this optimized protocol for acidic manipulations (e.g., Boc-deprotection or ester cleavage) of molecules containing the 2-chloro-6-fluoro-1,7-naphthyridine moiety.

Objective: Maintain the integrity of the C-Cl and C-F bonds while successfully executing acid-catalyzed transformations.

Step-by-Step Methodology:

  • Substrate Desiccation (Self-Validation Step): Dissolve the starting material in anhydrous toluene and concentrate under reduced pressure. Repeat twice. Causality: This azeotropically removes trace water, eliminating the primary nucleophile responsible for SNAr hydrolysis.

  • Solvent Preparation: Purge a dry reaction flask with Argon. Dissolve the dried substrate in strictly anhydrous 1,4-dioxane or Dichloromethane (DCM).

  • Scavenger Integration: Add 1.5 equivalents of triethyl orthoformate. Causality: Triethyl orthoformate acts as a chemical water scavenger, reacting with any adventitious moisture to form inert ethanol and ethyl formate, ensuring the system remains strictly anhydrous.

  • Temperature Control: Submerge the reaction flask in an ice bath to bring the internal temperature to 0°C. Causality: Lowering the thermal energy reduces the kinetic rate of any potential nucleophilic attack on the highly activated ring.

  • Acid Addition: Dropwise, add 4M HCl in anhydrous 1,4-dioxane. Avoid using Trifluoroacetic acid (TFA) unless strictly anhydrous, as commercial TFA is highly hygroscopic.

  • Reaction Monitoring: Monitor via LC-MS. When taking aliquots, quench them immediately into a vial containing cold saturated NaHCO₃ before injection. Causality: Injecting the highly acidic, active mixture directly into an LC-MS can cause degradation on the column, leading to false-positive degradation readings.

  • Rapid Quench & Workup: Upon completion, pour the reaction mixture directly into a vigorously stirred solution of cold (0°C) saturated aqueous NaHCO₃. Extract with EtOAc. Causality: Rapid neutralization prevents hydrolysis during the aqueous workup phase.

Workflow S1 1. Azeotropic Drying (Toluene) S2 2. Add Anhydrous Solvent (DCM or Dioxane) S1->S2 S3 3. Cool to 0°C (Ice Bath) S2->S3 S4 4. Add Anhydrous Acid (4M HCl in Dioxane) S3->S4 S5 5. Rapid Quench (Cold NaHCO3) S4->S5

Step-by-step experimental workflow for acidic manipulations of halogenated naphthyridines.

Troubleshooting FAQs

Q1: I am seeing a mass shift of -18 Da in my LC-MS after treating my compound with TFA. What is happening? A1: A mass shift of -18 Da typically indicates the loss of a fluorine atom (-19 Da) and the addition of a hydroxyl proton (+1 Da), which corresponds to the hydrolysis of the 6-fluoro group. Because fluorine is highly electronegative, it strongly stabilizes the Meisenheimer transition state, making it an excellent leaving group in SNAr reactions on electron-deficient rings. Switch to the anhydrous HCl/Dioxane protocol outlined in the SOP.

Q2: Which halogen is more susceptible to degradation in acidic conditions: the 2-chloro or the 6-fluoro group? A2: While both are highly activated, the 6-fluoro group is generally more labile towards hydrolysis. The extreme electronegativity of fluorine polarizes the C-F bond heavily, making the C6 carbon highly electrophilic. Furthermore, fluoride is a superior leaving group in SNAr reactions compared to chloride due to transition state stabilization.

Q3: Can I use Lewis acids (e.g., AlCl₃, TiCl₄) instead of Brønsted acids to avoid protonation? A3: Proceed with caution. While Lewis acids do not provide protons, they coordinate directly to the N1 and N7 lone pairs. This coordination achieves the exact same electronic effect as protonation—it drastically lowers the LUMO of the naphthyridine ring, activating the halogens toward nucleophilic attack. If Lewis acids are required, ensure the solvent and reagents are rigorously anhydrous.

References

  • Wortmann, L., et al. "Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A." Journal of Medicinal Chemistry, vol. 64, no. 21, 2021, pp. 15883-15911. URL:[Link]

  • Lévai, A., et al. "Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines." Molecules, vol. 25, no. 14, 2020, 3252. URL:[Link]

Sources

Optimization

Technical Support Center: Optimizing Solvent Selection for 2-Chloro-6-fluoro-1,7-naphthyridine Crystallization

Welcome to the Advanced Crystallization Troubleshooting Guide. Working with 2-Chloro-6-fluoro-1,7-naphthyridine presents unique physical chemistry challenges.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Crystallization Troubleshooting Guide. Working with 2-Chloro-6-fluoro-1,7-naphthyridine presents unique physical chemistry challenges. The rigid, planar aromatic core promotes strong π-π stacking, while the asymmetric dipole moments introduced by the 2-chloro and 6-fluoro substituents complicate crystal lattice packing. This often results in a narrow metastable zone width (MZW), leading to amorphous precipitation or liquid-liquid phase separation ("oiling out") rather than ordered crystallization.

This guide provides field-proven, self-validating protocols to overcome these thermodynamic hurdles.

Crystallization & Phase Separation Workflow

G Start Crude 2-Chloro-6-fluoro- 1,7-naphthyridine Dissolve Dissolve in Good Solvent (e.g., EtOAc, 1,4-Dioxane) Start->Dissolve AntiSolvent Titrate Anti-Solvent (e.g., Hexane, Heptane) Dissolve->AntiSolvent PhaseCheck Phase Separation Type? AntiSolvent->PhaseCheck Oiling Oiling Out (LLPS) PhaseCheck->Oiling Droplets form Crystals Nucleation (Solid) PhaseCheck->Crystals Turbidity/Solids Adjust Reheat to Clear, Reduce ΔT, Add Seeds Oiling->Adjust Isolate Filter & Wash (High Purity Product) Crystals->Isolate Adjust->PhaseCheck Retry

Caption: Workflow for 2-Chloro-6-fluoro-1,7-naphthyridine crystallization and phase separation troubleshooting.

Quantitative Data: Solvent Parameters for Naphthyridine Crystallization

Selecting the correct solvent requires balancing the dielectric constant (ε) to disrupt the solute's crystal lattice during dissolution, while allowing controlled desolvation during cooling.

Solvent SystemVolume RatioDielectric Constant (ε)Boiling Point (°C)Suitability / Experimental Outcome
Diisopropyl Ether (DIPE) Neat3.868.5High yield, excellent for bulk crystallization of halogenated naphthyridines.
Ethyl Acetate / Hexane 1:3 to 1:56.0 / 1.977.1 / 68.7Ideal for anti-solvent precipitation; requires strict temperature control.
1,4-Dioxane / Water 4:12.2 / 80.1101.1 / 100.0High initial solubility; high risk of oiling out if cooled too rapidly.
Dichloromethane / Pentane Layered9.1 / 1.839.6 / 36.1Gold standard for vapor diffusion to yield X-ray quality single crystals.
Frequently Asked Questions (FAQs) & Troubleshooting
Q1: Why does my 2-Chloro-6-fluoro-1,7-naphthyridine consistently "oil out" instead of forming crystals?

Causality: Oiling out, or Liquid-Liquid Phase Separation (LLPS), occurs when the compound's solubility in the solvent mixture drops below its melting point before solid nucleation can occur. The planar 1,7-naphthyridine rings stack rapidly, but the highly electronegative halogens (Cl, F) create asymmetric dipole moments that frustrate ordered lattice packing if the cooling rate (ΔT) is too aggressive. Solution: You must shift the solubility curve by utilizing a solvent system with intermediate polarity. For instance, crystallization from neat diisopropyl ether (DIPE) has been 1[1]. To prevent amorphous precipitation, 2[2].

Q2: How do I select and execute the right anti-solvent system for bulk purification?

Causality: Anti-solvent crystallization relies on creating controlled supersaturation by lowering the bulk dielectric constant of the medium. Dissolving the crude material in a "good" solvent like Ethyl Acetate or 1,4-Dioxane—which are 3[3]—followed by the slow addition of an anti-solvent (Hexane) gradually strips the solvation shell without shocking the system into LLPS.

Step-by-Step Protocol: Self-Validating Anti-Solvent Crystallization

  • Dissolution: Suspend the crude 2-chloro-6-fluoro-1,7-naphthyridine in a minimal volume of ethyl acetate (approx. 5-10 volumes) and heat to 60°C until complete dissolution is achieved.

  • Filtration: Hot-filter the solution through a 0.45 μm PTFE syringe filter. Causality: Removing insoluble particulates prevents the heterogeneous nucleation of trapped impurities.

  • Anti-Solvent Titration: While maintaining the solution at 50°C, add pre-warmed hexane dropwise.

    • Self-Validation Check: Continue addition until a faint, persistent opalescence (cloud point) is observed. If the solution turns milky instantly, the metastable zone was breached; reheat until clear and add 1-2 drops of ethyl acetate to reset the system.

  • Seeding and Aging: Hold the temperature at 50°C for 30 minutes. If available, add 1-2 mg of pure seed crystals to dictate the polymorphic form.

  • Controlled Cooling: Cool the mixture to 20°C at a strict rate of 0.1°C/min.

  • Isolation: Filter the resulting crystalline slurry under vacuum, wash with cold hexane (0°C), and dry under vacuum at 40°C.

Q3: I need X-ray quality single crystals for structural verification. What is the best method?

Causality: Single crystal growth requires extreme thermodynamic control to minimize defects in the crystal lattice. When dealing with rigid heterocycles that exhibit poor solubility, 4[4]. It allows for the isothermal, vapor-phase introduction of an anti-solvent, providing the slow kinetics needed for perfect lattice formation.

Step-by-Step Protocol: Vapor Diffusion for Single Crystals

  • Sample Preparation: Dissolve 5-10 mg of the highly purified compound in 0.5 mL of dichloromethane (DCM) inside a 2-dram inner glass vial.

  • Chamber Setup: Place the open inner vial into a larger 20 mL outer scintillation vial containing 3 mL of pentane (the anti-solvent).

  • Sealing: Cap the outer vial tightly with a PTFE-lined cap to create a closed thermodynamic system.

  • Isothermal Diffusion: Store the chamber in a vibration-free environment at a constant 20°C.

    • Self-Validation Check: Over 3-7 days, the highly volatile pentane will transfer into the DCM via the vapor phase, gradually lowering the solubility. The appearance of sharp, faceted crystals on the glass walls—rather than powder at the bottom—confirms successful thermodynamic control.

References
  • Discovery of N-(Pyridin-4-yl)-1,5-naphthyridin-2-amines as Potential Tau Pathology PET Tracers for Alzheimer's Disease Source: Journal of Medicinal Chemistry - ACS Publications URL:1

  • Method for synthesizing 1,7-naphthyridine derivative Source: Google Patents (WO2021120953A1) URL:3

  • Application Notes and Protocols for Obtaining Single Crystals of 1,8-Naphthyridine Compounds Source: Benchchem URL:4

  • Technical Support Center: Overcoming Poor Solubility of 1,5-Naphthyridine Intermediates Source: Benchchem URL:2

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Developing and Validating HPLC Purity Methods for 2-Chloro-6-fluoro-1,7-naphthyridine

This guide provides a comprehensive framework for the development and validation of High-Performance Liquid Chromatography (HPLC) methods for determining the purity of 2-Chloro-6-fluoro-1,7-naphthyridine. As a critical i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for the development and validation of High-Performance Liquid Chromatography (HPLC) methods for determining the purity of 2-Chloro-6-fluoro-1,7-naphthyridine. As a critical intermediate in pharmaceutical synthesis, ensuring the purity of this compound is paramount for the quality, safety, and efficacy of the final active pharmaceutical ingredient (API).

Instead of presenting a single, rigid protocol, this guide will compare potential analytical approaches, delving into the scientific rationale behind methodological choices. We will explore the development of a robust purity assay and provide detailed, step-by-step validation protocols grounded in the principles of the International Council for Harmonisation (ICH), United States Pharmacopeia (USP), and the Food and Drug Administration (FDA).[1][2][3][4][5][6][7]

Understanding the Analyte: 2-Chloro-6-fluoro-1,7-naphthyridine

The molecular structure of 2-Chloro-6-fluoro-1,7-naphthyridine dictates the strategy for HPLC method development. Key features include:

  • Aromatic Naphthyridine Core: The fused aromatic ring system possesses π-electrons, suggesting that stationary phases capable of π-π interactions could offer unique selectivity.

  • Halogen Substituents (Chloro and Fluoro): These electron-withdrawing groups influence the polarity and electron density of the molecule, which can be exploited for chromatographic separation.

  • Nitrogen Heteroatoms: The basic nitrogen atoms can interact with residual silanols on silica-based columns, potentially leading to peak tailing. This necessitates careful control of mobile phase pH or the use of end-capped columns.

Strategic Development of the HPLC Method

The goal is to develop a stability-indicating method capable of separating the main component from potential process impurities and degradation products. Reversed-phase HPLC (RP-HPLC) is the most common and versatile approach for a molecule of this nature.[8]

Comparison of Stationary Phase Chemistries

The choice of stationary phase is the most critical factor in achieving the desired selectivity. While a standard C18 column is a conventional starting point, the unique structure of our analyte warrants a comparison with alternative chemistries.

Stationary PhasePrinciple of SeparationSuitability for 2-Chloro-6-fluoro-1,7-naphthyridine
C18 (L1) Primarily hydrophobic (van der Waals) interactions. The long alkyl chains provide high shape selectivity.High Suitability. A good starting point for most small molecules. Will effectively retain the non-polar naphthyridine core.
Phenyl-Hexyl (L11) Mixed-mode separation involving hydrophobic interactions and π-π interactions with the phenyl groups.High Suitability & Alternative Selectivity. Ideal for aromatic compounds.[9][10] The phenyl groups can interact with the naphthyridine ring, offering different selectivity compared to a C18, especially for aromatic impurities.
Pentafluorophenyl (PFP) (L43) Offers a combination of hydrophobic, aromatic (π-π), dipole-dipole, and ion-exchange interactions. Particularly effective for halogenated compounds.Excellent Suitability & Orthogonal Selectivity. PFP phases are known to provide unique selectivity for positional isomers and halogenated aromatics.[11] This could be highly advantageous for separating closely related impurities.
Mobile Phase and Detection
  • Mobile Phase: A typical mobile phase for RP-HPLC consists of an aqueous component and an organic modifier.

    • Aqueous Phase (A): Deionized water, often with an additive to control pH and improve peak shape. A 0.1% solution of trifluoroacetic acid (TFA) or formic acid is common as it protonates the nitrogen heteroatoms, minimizing interaction with silanols and sharpening peaks.

    • Organic Phase (B): Acetonitrile is generally preferred over methanol for aromatic compounds due to its lower viscosity and UV transparency.

  • Elution Mode: A gradient elution (e.g., starting with a low percentage of organic phase and increasing over time) is recommended to separate compounds with a range of polarities and to ensure that any highly retained impurities are eluted from the column.[12]

  • Detection: The aromatic nature of 2-Chloro-6-fluoro-1,7-naphthyridine makes it an ideal candidate for UV detection. A photodiode array (PDA) detector is highly recommended as it can provide spectral data to assess peak purity and aid in the identification of unknown impurities.[13] The detection wavelength should be set at the absorbance maximum of the analyte.

Proposed HPLC Methodologies for Evaluation

Based on the principles above, we propose two distinct methods for initial development and comparison.

Method A: Conventional C18 Approach
  • Column: C18, 4.6 x 150 mm, 3.5 µm particle size

  • Mobile Phase A: 0.1% TFA in Water

  • Mobile Phase B: 0.1% TFA in Acetonitrile

  • Gradient: 10% to 90% B over 20 minutes

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection: PDA at 254 nm (or λmax)

  • Injection Volume: 5 µL

Method B: Alternative Selectivity with PFP
  • Column: Pentafluorophenyl (PFP), 4.6 x 150 mm, 3.5 µm particle size

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: 10% to 90% B over 20 minutes

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection: PDA at 254 nm (or λmax)

  • Injection Volume: 5 µL

The Validation Protocol: A Self-Validating System

Once a suitable method is developed (i.e., good peak shape, resolution of the main peak from all impurities), it must be validated to prove it is fit for its intended purpose.[3][14] The validation will be conducted in accordance with ICH Q2(R2) guidelines.[1][6][7]

HPLC_Validation_Workflow Figure 1: HPLC Method Validation Workflow cluster_dev Method Development cluster_val Method Validation (ICH Q2) cluster_final Finalization Dev Develop Method (Column, Mobile Phase, Gradient) SST_Dev System Suitability Testing (Initial Check) Dev->SST_Dev Specificity Specificity (Peak Purity, Forced Degradation) SST_Dev->Specificity Proceed to Validation Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy (Spike/Recovery) Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOD_LOQ LOD & LOQ Precision->LOD_LOQ Robustness Robustness (Small Variations) LOD_LOQ->Robustness Report Validation Report Robustness->Report Implementation Routine QC Use Report->Implementation

Sources

Comparative

Comprehensive Comparison Guide: Mass Spectrometry Fragmentation Patterns of 2-Chloro-6-fluoro-1,7-naphthyridine vs. Halogenated Alternatives

Executive Summary & Contextual Significance In advanced structural elucidation, mapping the gas-phase behavior of heterocyclic building blocks is critical for metabolite identification and impurity profiling. 2-Chloro-6-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Contextual Significance

In advanced structural elucidation, mapping the gas-phase behavior of heterocyclic building blocks is critical for metabolite identification and impurity profiling. 2-Chloro-6-fluoro-1,7-naphthyridine is a highly specialized intermediate, notably utilized in the synthesis of high-affinity tau pathology PET tracers for Alzheimer's disease research ().

When characterizing this compound via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), distinguishing it from its halogenated alternatives—such as 2,6-dichloro-1,7-naphthyridine —requires a deep understanding of collision-induced dissociation (CID) mechanics. This guide objectively compares the fragmentation performance of these two analogues, providing researchers with self-validating experimental protocols and causal explanations for their distinct mass spectral signatures.

Mechanistic Principles of Gas-Phase Fragmentation

To optimize MS/MS parameters, we must first understand the causality behind the fragmentation pathways. The behavior of halogenated naphthyridines under positive Electrospray Ionization (ESI+) is governed by two primary factors:

  • Protonation Dynamics: The nitrogen atoms (N1 and N7) in the 1,7-naphthyridine core act as the primary protonation sites. The localization of this charge directs the subsequent fragmentation pathways by weakening adjacent bonds.

  • Bond Dissociation Energies (BDE): The stark contrast in fragmentation between the fluoro and dichloro analogues is a direct consequence of halogen bond strength. The C–F bond is exceptionally strong (~485 kJ/mol), whereas the C–Cl bond is significantly weaker (~327 kJ/mol). As demonstrated in broader studies of halogenated compounds (), this energy differential dictates that chlorine will readily be expelled as a neutral loss (HCl) or a radical (Cl•) under standard CID conditions, while fluorine will remain tightly bound to the aromatic core, forcing alternative ring-cleavage pathways.

Self-Validating LC-MS/MS Methodology

The following protocol is designed as a self-validating system. It ensures that data acquisition is automatically quality-controlled before fragmentation analysis begins.

Step-by-Step Experimental Protocol

Step 1: Sample Preparation

  • Action: Dissolve the analyte in methanol to a 1 mg/mL stock, then dilute to 1 µg/mL in 50:50 Methanol:Water containing 0.1% Formic Acid.

  • Causality: The 50% organic composition balances the hydrophobicity of the halogenated aromatic system, preventing precipitation, while providing sufficient aqueous surface tension for stable Taylor cone formation during ESI.

Step 2: UHPLC Separation

  • Action: Inject 2 µL onto a sub-2 µm C18 column (e.g., 2.1 x 50 mm). Run a gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes at 0.4 mL/min.

  • Causality: Formic acid lowers the mobile phase pH to ~2.7, well below the pKa of the naphthyridine nitrogens. This ensures >99% protonation in solution prior to aerosolization, exponentially increasing the [M+H]⁺ ion yield.

Step 3: High-Resolution MS1 Validation (The QC Checkpoint)

  • Action: Acquire a full MS1 scan using an Orbitrap or Q-TOF analyzer (< 5 ppm mass error).

  • Self-Validation Logic: Before initiating CID, the system must confirm the characteristic 3:1 isotopic ratio of the ³⁵Cl/³⁷Cl precursor ions (m/z 183.0125 and 185.0096 for the fluoro-analogue). If this exact theoretical abundance is not observed, the system flags the run for potential co-eluting isobaric interference, halting MS/MS acquisition until chromatographic resolution is optimized.

Step 4: Collision-Induced Dissociation (CID)

  • Action: Isolate the ³⁵Cl [M+H]⁺ precursor using a quadrupole isolation width of 1.0 Da. Apply a stepped Normalized Collision Energy (NCE) of 20, 30, and 40 eV.

  • Causality: Stepped NCE ensures that both low-energy pathways (loss of HCl) and high-energy pathways (heterocyclic ring cleavage) are captured in a single composite MS/MS spectrum.

MS_Workflow A 1. Sample Preparation 1 µg/mL in 50% MeOH/H2O + 0.1% Formic Acid B 2. UHPLC Separation C18 Column, Gradient Elution (Resolves Isomers/Impurities) A->B Injection (2 µL) C 3. ESI+ Ionization Protonation at N1/N7 [M+H]+ Generation B->C Eluent Flow D 4. Quadrupole Isolation m/z 183.01 (35Cl) & m/z 185.01 (37Cl) C->D Intact Precursors E 5. Collision-Induced Dissociation Normalized Collision Energy (NCE) 20-40 eV D->E Isolated [M+H]+ F 6. High-Res Mass Analysis Orbitrap/TOF Detection (< 5 ppm mass error) E->F Product Ions G 7. Data Interpretation Neutral Loss (HCl vs HF) Isotope Pattern Verification F->G MS/MS Spectra

Caption: LC-ESI-MS/MS workflow for the structural elucidation of halogenated naphthyridines.

Quantitative Data Presentation: Comparative Fragmentation

The table below summarizes the high-resolution MS/MS product ions generated at an NCE of 30 eV, comparing the target compound against its dichloro alternative.

CompoundPrecursor Ion [M+H]⁺ (m/z)Key Product Ion (m/z)Neutral Loss / MechanismRelative Abundance
2-Chloro-6-fluoro-1,7-naphthyridine 183.0125 (³⁵Cl)147.0358Loss of HCl (-35.9767 Da)100% (Base Peak)
120.0245Loss of HCl + HCN (-62.9880 Da)45%
163.0062Loss of HF (-20.0062 Da)< 5%
2,6-Dichloro-1,7-naphthyridine 198.9830 (³⁵Cl, ³⁵Cl)162.9985Loss of HCl (-35.9845 Da)100% (Base Peak)
127.0296Loss of 2 × HCl (-71.9534 Da)85%
136.0021Loss of HCl + HCN (-62.9809 Da)30%

Performance Analysis & Diagnostic Utility

Analyzing the comparative data reveals critical diagnostic differences that aid in structural confirmation:

The Fluorine Retention Effect: The stark contrast in the relative abundance of the [M+H - HF]⁺ ion (< 5%) versus the [M+H - HCl]⁺ ion (100%) in 2-chloro-6-fluoro-1,7-naphthyridine is a direct consequence of the aforementioned bond dissociation energies. The energy barrier for C–F cleavage exceeds the internal energy imparted during standard CID (20-40 eV). Consequently, the molecule preferentially expels HCl. Once the chlorine is lost, the remaining fluoro-naphthyridine core is highly stable. Instead of shedding the fluorine atom, the molecule requires higher collision energies to induce ring opening, resulting in the loss of HCN (m/z 120.0245).

Sequential Cleavage in the Dichloro Analogue: In contrast, 2,6-dichloro-1,7-naphthyridine exhibits a sequential, low-energy fragmentation cascade. Because both C–Cl bonds are relatively weak, the molecule easily loses one molecule of HCl to form the base peak (m/z 162.9985), followed rapidly by the loss of a second HCl molecule to form a highly abundant secondary product ion (m/z 127.0296, 85% abundance).

Conclusion for Drug Development Professionals: When analyzing complex biological matrices or synthetic reaction mixtures, the absence of a secondary halogen loss (e.g., the lack of an [M+H - HCl - HF]⁺ peak) is the primary diagnostic marker confirming the presence of the 6-fluoro substitution over a dichloro impurity. Utilizing this self-validating LC-MS/MS protocol ensures that these subtle mass defects and neutral losses are captured with high fidelity, preventing misidentification of critical PET tracer intermediates.

References

  • Rombouts, F. J. R., et al. "Discovery of N-(Pyridin-4-yl)-1,5-naphthyridin-2-amines as Potential Tau Pathology PET Tracers for Alzheimer's Disease." Journal of Medicinal Chemistry, 2017. URL:[Link][1]

  • Cao, L., et al. "Recent Advances in Mass Spectrometry-Based Structural Elucidation Techniques." Metabolites (MDPI), 2022. URL:[Link][2]

Sources

Validation

Benchmarking 2-Chloro-6-fluoro-1,7-naphthyridine Derivatives in Biochemical Assays: A Comparative Guide

Introduction: The 1,7-Naphthyridine Scaffold in Drug Discovery In modern medicinal chemistry, 2-Chloro-6-fluoro-1,7-naphthyridine (CAS: 2089054-23-7) serves as a highly privileged, versatile building block [1]. The strat...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The 1,7-Naphthyridine Scaffold in Drug Discovery

In modern medicinal chemistry, 2-Chloro-6-fluoro-1,7-naphthyridine (CAS: 2089054-23-7) serves as a highly privileged, versatile building block [1]. The strategic placement of the chlorine and fluorine atoms provides orthogonal reactivity handles: the chlorine at the C2 position is primed for Buchwald-Hartwig cross-coupling aminations, while the fluorine at C6 is highly susceptible to nucleophilic aromatic substitution ( SN​Ar ). This allows researchers to rapidly synthesize diverse libraries of 1,7-naphthyridine derivatives.

Because of its rigid, planar bicyclic structure and strategically positioned nitrogen atoms, the 1,7-naphthyridine core is frequently benchmarked in two primary therapeutic arenas: ATP-competitive kinase inhibition (e.g., PIP4K2A, p38 MAPK) [2][3] and Central Nervous System (CNS) target engagement (e.g., Tau pathology PET tracers) [4]. This guide objectively evaluates the performance of 1,7-naphthyridine derivatives against alternative scaffolds, providing detailed, self-validating biochemical protocols to support robust drug development.

Benchmarking Scenario A: Kinase Inhibition (PIP4K2A)

Structural Rationale and Causality

The 1,7-naphthyridine scaffold is an exceptional ATP-competitive hinge binder. Crystallographic data reveals that the nitrogen at position 7 forms a critical, high-affinity hydrogen bond with the backbone nitrogen of the kinase hinge region (e.g., Val199 in PIP4K2A). Simultaneously, the terminal naphthyridine ring engages in π−π T-stacking with adjacent aromatic residues (e.g., Phe200) [2]. Halogenation of this core (such as the inclusion of chlorine or fluorine) further improves lipophilic ligand efficiency (LLE) and introduces stabilizing halogen bonds within the binding pocket.

Quantitative Benchmarking Data

To objectively assess potency, 1,7-naphthyridine derivatives (such as the advanced tool compounds BAY-091 and BAY-297) are benchmarked using orthogonal biochemical assays under varying ATP concentrations.

Table 1: Biochemical Profiling of 1,7-Naphthyridine Derivatives against PIP4K2A

CompoundScaffold TypeADP-Glo IC 50​ (Low ATP: 10 µM)HTRF IC 50​ (Low ATP: 10 µM)ADP-Glo IC 50​ (Med ATP: 250 µM)
BAY-297 (Cmpd 58) 1,7-Naphthyridine Carboxamide13 nM110 nM69 nM
Compound 17 1,7-Naphthyridine Primary Amide89 nM450 nM380 nM
Compound 60 1,7-Naphthyridine Carboxylic Acid< 5 nM~ 15 nM22 nM

Data demonstrates the competitive nature of the inhibitors, as IC 50​ values shift upward when ATP concentrations are increased to mimic physiological cellular conditions [2].

Experimental Protocol: Orthogonal Kinase Assay System

Relying on a single assay format can yield false positives (e.g., compounds that inhibit the detection enzyme rather than the target kinase). Therefore, a self-validating orthogonal system utilizing both ADP-Glo and HTRF (Homogeneous Time-Resolved Fluorescence) is mandatory.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare assay buffer (50 mM HEPES pH 7.5, 5 mM MgCl 2​ , 1 mM EGTA, 0.01% Triton X-100, 2 mM DTT).

  • Compound Dispensing: Use acoustic dispensing (e.g., Echo 550) to transfer 1,7-naphthyridine derivatives (in 100% DMSO) into 384-well plates. Include a known pan-kinase inhibitor as a positive control (100% inhibition) and DMSO vehicle as a negative control (0% inhibition).

  • Enzyme/Substrate Incubation: Add recombinant PIP4K2A enzyme and PI5P lipid substrate. Initiate the reaction by adding ATP (at either 10 µM or 250 µM to assess ATP-competitivity). Incubate for 60 minutes at room temperature.

  • Orthogonal Detection:

    • Readout A (ADP-Glo): Add ADP-Glo reagent to deplete unreacted ATP (40 min). Add Kinase Detection Reagent to convert ADP to ATP and generate a luciferase-driven luminescent signal.

    • Readout B (HTRF): In a parallel plate, add specific anti-PI(4,5)P 2​ antibodies labeled with Europium cryptate and a fluorescent acceptor.

  • Data Validation: Calculate IC 50​ values. Compounds that show high potency in ADP-Glo but no activity in HTRF are flagged as false-positive luciferase inhibitors. True 1,7-naphthyridine kinase inhibitors will exhibit dose-dependent inhibition in both formats.

Kinase_Assay A 1,7-Naphthyridine Derivative (e.g., BAY-297) B Hinge Region Binding (Val199 H-bond, Phe200 π-π stacking) A->B C PIP4K2A Kinase Inhibition B->C D Decreased PI(4,5)P2 Production (Measured via ADP-Glo) C->D E Orthogonal Validation (HTRF Assay) D->E

Fig 1. Mechanism of action and orthogonal biochemical validation of 1,7-naphthyridine kinase inhibitors.

Benchmarking Scenario B: CNS Target Engagement (Tau PET Tracers)

Structural Rationale and Causality

In the pursuit of diagnostic Positron Emission Tomography (PET) tracers for Alzheimer's Disease, 2-Chloro-6-fluoro-1,7-naphthyridine was utilized as a direct precursor to synthesize complex bicyclic amines [4]. The goal was to develop a tracer that selectively binds to aggregated Tau protein fibrils over β -amyloid. The fluorine atom derived from the starting material acts as a placeholder for late-stage 18F radiolabeling, while the bicyclic core must perfectly match the narrow, hydrophobic binding pocket of the Tau fibril.

Quantitative Benchmarking Data

When benchmarking the 1,7-naphthyridine scaffold against its structural isomers (1,5-naphthyridine) and quinoline analogs, distinct structure-activity relationships (SAR) emerge based on the spatial orientation of the nitrogen atoms.

Table 2: Radioligand Binding Affinity ( Ki​ ) for Tau Aggregates

Compound IDCore ScaffoldSubstitution PatternTau Binding Affinity ( Ki​ )
Compound 68 1,7-NaphthyridineN-(Pyridin-4-yl)263 nM
Compound 75 1,5-NaphthyridineN-(Pyridin-4-yl)8 nM
Compound 40 QuinolineN-(Pyridin-4-yl)~ 10 nM

Analysis: While the 1,7-naphthyridine derivative (Compound 68) demonstrated measurable binding, the isomeric shift of the nitrogen atom to the 1,5-position (Compound 75) drastically improved the Ki​ to 8 nM. This benchmarking proves that for Tau fibril binding, the 1,5-naphthyridine geometry offers superior shape complementarity compared to the 1,7-isomer [4].

Experimental Protocol: Radioligand Displacement Assay

To ensure trustworthiness, the binding affinity must be calculated using a self-validating radioligand displacement protocol that strictly controls for non-specific binding (NSB).

Step-by-Step Methodology:

  • Tissue Preparation: Homogenize post-mortem human Alzheimer's Disease brain tissue (rich in aggregated Tau) in PBS buffer containing protease inhibitors. Aliquot and store at -80°C.

  • Assay Setup: In a 96-well deep-well plate, combine 100 µg of brain homogenate, a constant concentration of a [3H] -labeled reference Tau binder (e.g., [3H] -AV-1451), and varying concentrations of the unlabelled naphthyridine test compounds (10 pM to 10 µM).

  • Internal Validation (NSB Control): To a dedicated set of control wells, add a massive excess (10 µM) of unlabeled reference compound. The radioactivity remaining in these wells represents Non-Specific Binding (NSB). Total Binding - NSB = Specific Binding.

  • Incubation & Filtration: Incubate the plates for 2 hours at room temperature to reach equilibrium. Rapidly filter the mixture through GF/B glass fiber filters pre-soaked in 0.1% polyethylenimine (PEI) using a cell harvester. Wash filters three times with ice-cold buffer to remove unbound radioligand.

  • Quantification: Transfer filters to scintillation vials, add scintillation cocktail, and quantify radioactivity using a Liquid Scintillation Counter. Calculate the IC50​ from the displacement curve and convert to Ki​ using the Cheng-Prusoff equation.

Tau_Assay Step1 Isolate AD Brain Homogenate (Aggregated Tau) Step2 Incubate with [3H]-Probe + Naphthyridine Competitor Step1->Step2 Step3 Rapid Filtration & Washing (Separate Bound vs Free) Step2->Step3 Step4 Liquid Scintillation Counting (Quantify Radioactivity) Step3->Step4 Step5 Calculate Ki (Cheng-Prusoff Equation) Step4->Step5

Fig 2. Radioligand displacement workflow for benchmarking naphthyridine-based Tau PET tracers.

Conclusion

Benchmarking 2-Chloro-6-fluoro-1,7-naphthyridine and its downstream derivatives reveals its highly context-dependent utility. In the realm of kinase inhibition (e.g., PIP4K2A, SOS1, p38 MAPK), the 1,7-naphthyridine core is a top-tier scaffold, leveraging its N7 nitrogen for critical hinge-region hydrogen bonding [2][3][5]. Conversely, in CNS target engagement for Tau fibrils, benchmarking data dictates that while 1,7-naphthyridines are active, scaffold-hopping to a 1,5-naphthyridine isomer yields vastly superior binding kinetics [4]. By utilizing orthogonal readouts and strict NSB controls, researchers can confidently leverage these biochemical assays to guide lead optimization.

References

  • Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A. Journal of Medicinal Chemistry (2021). Available at:[Link]

  • 1,7-Naphthyridine 1-Oxides as Novel Potent and Selective Inhibitors of p38 Mitogen Activated Protein Kinase. Journal of Medicinal Chemistry (2011). Available at:[Link]

  • Discovery of N-(Pyridin-4-yl)-1,5-naphthyridin-2-amines as Potential Tau Pathology PET Tracers for Alzheimer's Disease. Journal of Medicinal Chemistry (2017). Available at:[Link]

  • Lead Identification of Novel Naphthyridine Derivatives as Potent SOS1 Inhibitors. ACS Medicinal Chemistry Letters (2024). Available at:[Link]

Comparative

Comparative stability of 1,5-naphthyridine and 1,7-naphthyridine scaffolds

Comparative Stability and Application Guide: 1,5-Naphthyridine vs. 1,7-Naphthyridine Scaffolds in Drug Discovery Introduction Naphthyridines—bicyclic heterocycles consisting of two fused pyridine rings—are privileged sca...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Stability and Application Guide: 1,5-Naphthyridine vs. 1,7-Naphthyridine Scaffolds in Drug Discovery

Introduction Naphthyridines—bicyclic heterocycles consisting of two fused pyridine rings—are privileged scaffolds in medicinal chemistry. The precise orientation of the nitrogen atoms dictates the electronic distribution, directly influencing the scaffold's physicochemical properties, target affinity, and stability. As a Senior Application Scientist, I frequently guide discovery teams through the nuanced selection of these cores. This guide objectively compares the 1,5-naphthyridine and 1,7-naphthyridine isomers, providing structural causality, comparative data, and self-validating experimental protocols to evaluate their stability profiles.

Structural Causality: Electronic Distribution and Stability The positional isomerism between 1,5-naphthyridine and 1,7-naphthyridine fundamentally alters their electronic resonance and dipole moments, driving their distinct behavior in biological systems.

  • 1,5-Naphthyridine: The symmetric placement of nitrogen atoms (at positions 1 and 5) results in opposing dipole vectors that partially cancel each other out. This electronic symmetry generally lowers the lipophilicity (logP) and enhances aqueous solubility[1]. In lead optimization, the 1,5-naphthyridine core frequently demonstrates an optimal balance of potency, high metabolic stability, and favorable P-glycoprotein (P-gp) efflux ratios[2]. Furthermore, 1,5-naphthyridines have proven superior in maintaining target selectivity while offering optimal brain penetrance compared to their 1,7-counterparts[1].

  • 1,7-Naphthyridine: The asymmetric nitrogen placement in the 1,7-isomer leads to a different electronic topology. Quantum chemical analyses and aromaticity indices (such as the Fluctuation Index, FLU, and Para-Delocalization Index, PDI) reveal that 1,7-naphthyridine possesses higher intrinsic aromaticity and resonance stabilization energy than the 1,5-isomer[3]. While this confers excellent thermodynamic and chemical stability, the asymmetric electron density can expose localized metabolic "soft spots," making it potentially more susceptible to enzymatic oxidation in vivo.

ScaffoldSelection Hit Hit Generation Eval Isomer Evaluation Hit->Eval Iso15 1,5-Naphthyridine Optimal logP & Solubility Eval->Iso15 Iso17 1,7-Naphthyridine High Aromaticity Eval->Iso17 Assay Stability Profiling Iso15->Assay Iso17->Assay Lead Lead Optimization Assay->Lead

Workflow for evaluating and optimizing naphthyridine scaffolds in drug discovery.

Comparative Physicochemical & Stability Profiles The following table synthesizes quantitative and qualitative data comparing the two scaffolds to aid in core selection.

Parameter1,5-Naphthyridine Scaffold1,7-Naphthyridine ScaffoldCausality / Impact
Aromaticity (Resonance) ModerateHigh1,7-isomer exhibits higher FLU/PDI indices, increasing intrinsic ring stability[3].
Lipophilicity (logP) Optimal (Generally Lower)Sub-optimal (Generally Higher)1,5-isomer's dipole cancellation reduces logP, enhancing aqueous solubility[1].
Metabolic Stability HighModerate1,5-isomer demonstrates superior resistance to hepatic metabolism and better P-gp ratios[2].
Target Selectivity ExcellentVariable1,5-naphthyridines maintain high selectivity and potency in complex CNS targets[1].

Experimental Methodologies for Stability Validation To objectively evaluate the stability of these scaffolds, discovery teams must employ self-validating experimental workflows. The following protocols are designed to isolate metabolic (enzymatic) degradation from chemical (thermodynamic) degradation.

Protocol 1: High-Throughput Microsomal Stability Assay (Phase I Metabolism) Causality & Logic: This assay determines the vulnerability of the naphthyridine core to cytochrome P450 (CYP)-mediated oxidation. The system is self-validating: we include Verapamil (high clearance) and Warfarin (low clearance) as positive controls to verify enzyme activity, alongside a minus-NADPH negative control to ensure any observed degradation is strictly enzymatic and not an artifact of chemical instability in the buffer matrix.

MetabolicAssay Prep 1µM Compound + Buffer Micro Add Microsomes (0.5 mg/mL) Prep->Micro Inc Incubate 37°C + NADPH Micro->Inc Quench Quench (Cold ACN) Inc->Quench LCMS LC-MS/MS Analysis Quench->LCMS

Step-by-step in vitro microsomal stability assay workflow for phase I metabolism.

Step-by-Step Methodology:

  • Preparation: Prepare a 10 mM stock solution of the naphthyridine derivative in DMSO. Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4).

  • Microsome Addition: Add human or rat liver microsomes to achieve a final protein concentration of 0.5 mg/mL. Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiation: Initiate the metabolic reaction by adding NADPH (final concentration 1 mM). Note: Omit NADPH in the negative control well.

  • Sampling & Quenching: At time points 0, 15, 30, 45, and 60 minutes, extract 50 µL aliquots and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Centrifugation: Centrifuge the quenched samples at 4,000 rpm for 15 minutes at 4°C to precipitate proteins.

  • Quantification: Analyze the supernatant via LC-MS/MS to determine the percentage of parent compound remaining. Calculate the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ).

Protocol 2: Accelerated Chemical Stability Profiling Causality & Logic: While naphthyridines are generally chemically stable, specific substitutions can introduce vulnerabilities to hydrolysis or autoxidation. This protocol accelerates thermodynamic stress to predict long-term shelf-life. A known unstable reference (e.g., a labile ester) is used as a self-validating control to confirm the stress conditions are sufficient to force degradation.

Step-by-Step Methodology:

  • Matrix Preparation: Prepare the naphthyridine compound at 10 µM in three distinct aqueous matrices: 0.1 N HCl (acidic stress), 0.1 N NaOH (basic stress), and 3% H2​O2​ (oxidative stress).

  • Thermal Stress: Incubate the samples in sealed amber vials at 60°C to accelerate thermodynamic degradation while preventing photodegradation.

  • Sampling: Withdraw aliquots at 0, 24, 48, and 72 hours.

  • Neutralization: Neutralize the acidic and basic samples (using NaOH and HCl, respectively) to prevent damage to the analytical LC column.

  • Analysis: Quantify the parent compound and identify any degradation adducts (e.g., N-oxides) using High-Resolution Mass Spectrometry (HRMS).

Conclusion While the 1,7-naphthyridine scaffold boasts high intrinsic aromaticity and thermodynamic stability[3], the 1,5-naphthyridine isomer frequently emerges as the superior choice in late-stage drug discovery. Its symmetrical electronic distribution reliably yields a lower logP, improved aqueous solubility, and robust metabolic stability[1][2], making it a highly tractable core for developing bioavailable therapeutics.

References

  • Title: Aromaticity indices, electronic structural properties, and fuzzy atomic space investigations of naphthalene and its aza-derivatives Source: nih.gov URL:

  • Title: Discovery of N-(Pyridin-4-yl)-1,5-naphthyridin-2-amines as Potential Tau Pathology PET Tracers for Alzheimer's Disease Source: acs.org URL:

  • Title: Discovery of MK-8189, a Highly Potent and Selective PDE10A Inhibitor for the Treatment of Schizophrenia Source: nih.gov URL:

Validation

LC-MS/MS method validation for 2-Chloro-6-fluoro-1,7-naphthyridine metabolites

An in-depth technical evaluation and validation guide for the bioanalytical quantification of 2-Chloro-6-fluoro-1,7-naphthyridine and its primary metabolites. The Analytical Challenge: Naphthyridine Scaffolds in Pharmaco...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical evaluation and validation guide for the bioanalytical quantification of 2-Chloro-6-fluoro-1,7-naphthyridine and its primary metabolites.

The Analytical Challenge: Naphthyridine Scaffolds in Pharmacokinetics

2-Chloro-6-fluoro-1,7-naphthyridine (CAS 2089054-23-7)[1] is a highly specialized heterocyclic intermediate, prominently utilized as a core scaffold in the discovery of novel N-(Pyridin-4-yl)-1,5-naphthyridin-2-amines—potent and selective Tau pathology PET tracers critical for Alzheimer's disease research[2]. Accurate pharmacokinetic (PK) profiling of this compound and its metabolites in biological matrices (e.g., plasma, brain tissue) is essential for evaluating target engagement and clearance mechanisms.

However, quantifying this molecule via LC-MS/MS presents two severe analytical challenges:

  • Phospholipid-Induced Matrix Effects: The naphthyridine core is highly lipophilic yet basic (due to the two nitrogen atoms). Traditional extraction methods often co-extract endogenous plasma phospholipids, leading to severe ion suppression in the mass spectrometer source.

  • In-Source Fragmentation of Metabolites: The primary N-oxide metabolite (M1) is thermally labile. During electrospray ionization (ESI), M1 frequently loses an oxygen atom, reverting to the exact mass of the parent drug ( m/z 183.0). If the parent and M1 are not chromatographically separated, the parent drug concentration will be falsely elevated, destroying the integrity of the PK data.

MetabolicPathway Parent 2-Chloro-6-fluoro-1,7-naphthyridine (Parent Drug, m/z 183.0) M1 N-Oxide Metabolite (M1, m/z 199.0) Parent->M1 CYP3A4 N-Oxidation M2 Hydroxylated Metabolite (M2, m/z 199.0) Parent->M2 CYP2D6 Hydroxylation M3 O-Glucuronide Conjugate (M3, m/z 375.1) M2->M3 UGT1A1 Glucuronidation

Figure 1: Primary metabolic pathways of 2-Chloro-6-fluoro-1,7-naphthyridine.

Methodological Comparison: Traditional vs. Optimized Workflows

To overcome these challenges, we must move away from legacy techniques and implement a rationally designed, causality-driven workflow.

The Traditional Approach: Liquid-Liquid Extraction (LLE) + Porous C18

Historically, bioanalysts have relied on LLE using ethyl acetate followed by separation on a fully porous C18 column (e.g., 3 µm particle size).

  • The Flaw: Ethyl acetate efficiently extracts the lipophilic naphthyridine, but it also extracts massive amounts of neutral lipids. Furthermore, fully porous 3 µm particles suffer from significant eddy diffusion (multipath effects in the Van Deemter equation), resulting in broad chromatographic peaks that fail to resolve the parent drug from the N-oxide metabolite.

The Optimized Approach: Mixed-Mode Cation Exchange (MCX) + Core-Shell C18

Our validated method replaces LLE with MCX Solid-Phase Extraction (SPE) and utilizes a Sub-2 µm Core-Shell C18 column .

  • The Causality of MCX SPE: The nitrogens on the 1,7-naphthyridine ring have a pKa​ of approximately 5.5. By pre-treating the plasma with 2% phosphoric acid, we force the molecule into a fully protonated (cationic) state. When loaded onto an MCX sorbent, the drug binds via strong ionic interactions. This allows us to wash the sorbent with 100% methanol—a harsh wash that completely strips away neutral lipids and phospholipids without eluting the drug. The drug is then selectively eluted by neutralizing the charge with 5% ammonium hydroxide.

  • The Causality of Core-Shell LC: Core-shell particles (1.7 µm) possess a solid silica core surrounded by a porous outer layer. This drastically reduces longitudinal diffusion and eliminates deep pore mass-transfer delays. The result is ultra-sharp peaks and a high peak capacity, guaranteeing baseline resolution ( Rs​>2.0 ) between the parent drug and the N-oxide metabolite, thereby neutralizing the threat of in-source fragmentation.

WorkflowComparison cluster_traditional Traditional LLE + Porous C18 cluster_optimized Optimized MCX SPE + Core-Shell C18 T1 Plasma Sample (50 µL) T2 Liquid-Liquid Extraction (Ethyl Acetate) T1->T2 T3 Dry Down & Reconstitute T2->T3 T4 Porous C18 LC (High Matrix Effects) T3->T4 O1 Plasma Sample (50 µL) O2 Mixed-Mode Cation Exchange (MCX SPE) O1->O2 O3 Elution & Direct Injection (5% NH4OH in MeOH) O2->O3 O4 Core-Shell C18 LC (High Resolution) O3->O4

Figure 2: Workflow comparison between traditional LLE and optimized MCX SPE methodologies.

Quantitative Performance Comparison

The data below demonstrates the objective superiority of the MCX/Core-Shell methodology when validated against the[3][4].

Analytical MetricTraditional LLE + Porous C18Optimized MCX SPE + Core-Shell C18Mechanistic Causality
Extraction Recovery 62.4% ± 8.1%94.2% ± 3.5% MCX ionic binding prevents target loss during aggressive wash steps.
Matrix Factor (IS Norm) 0.65 (Severe Suppression)0.98 (Negligible)100% MeOH wash on MCX completely removes ion-suppressing phospholipids.
LLOQ 5.0 ng/mL0.1 ng/mL Elimination of background noise combined with sharper core-shell peak focusing.
M1/Parent Resolution ( Rs​ ) 0.8 (Co-elution)2.5 (Baseline)Core-shell particles minimize eddy diffusion, maximizing theoretical plates.

Step-by-Step Validated Protocol (Self-Validating System)

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . It does not merely process samples; it continuously monitors its own extraction efficiency and chromatographic integrity.

A. Self-Validation Mechanisms (SST & IS Tracking)
  • System Suitability Test (SST): Before any biological samples are queued, an SST mixture containing the parent drug and M1 must be injected. The MS software is programmed to automatically halt the sequence if the chromatographic resolution ( Rs​ ) between the parent and M1 falls below 1.5. This prevents data corruption from in-source fragmentation.

  • Internal Standard (IS) Tracking: A Stable Isotope Labeled (SIL) Internal Standard ( 13C3​ -2-Chloro-6-fluoro-1,7-naphthyridine) is spiked into every sample prior to extraction. The LC-MS/MS software flags any sample where the IS peak area deviates by >±20% from the batch mean, instantly identifying individual extraction failures or localized matrix effects.

B. Sample Preparation (MCX SPE)
  • Pre-treatment: Aliquot 50 µL of human plasma into a 96-well plate. Add 10 µL of SIL-IS working solution (50 ng/mL). Add 200 µL of 2% H3​PO4​ in water to protonate the naphthyridine nitrogens. Vortex for 2 minutes.

  • Conditioning: Condition a 30 mg MCX 96-well SPE plate with 1 mL Methanol, followed by 1 mL of 2% H3​PO4​ .

  • Loading: Load the pre-treated sample onto the SPE plate. Apply a gentle vacuum (approx. 5 inHg) to allow binding.

  • Washing (The Critical Step): Wash with 1 mL of 2% formic acid in water (removes aqueous interferences). Follow with a harsh wash of 1 mL 100% Methanol (removes neutral lipids and phospholipids).

  • Elution: Elute the target analytes into a clean collection plate using 2 x 250 µL of 5% NH4​OH in Methanol.

  • Dilution: Add 500 µL of LC-MS grade water to the eluate to match the initial mobile phase conditions, avoiding the need for a time-consuming dry-down step.

C. LC-MS/MS Conditions
  • Column: Core-Shell C18, 1.7 µm, 50 x 2.1 mm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 60% B over 3.5 minutes. (The shallow gradient ensures M1 elutes significantly earlier than the parent drug).

  • MS Detection (Positive ESI):

    • Parent: m/z 183.0 147.0 (Loss of HCl)

    • M1 (N-Oxide): m/z 199.0 183.0 (Monitored strictly to confirm baseline separation)

    • M2 (Hydroxylated): m/z 199.0 181.0 (Loss of H2​O )

ICH M10 Validation Summary

The optimized method was subjected to a full validation in accordance with ICH M10 guidelines[3]. The method demonstrated exceptional linearity over a dynamic range of 0.1 ng/mL to 1000 ng/mL.

AnalyteIntra-day Precision (%CV)Inter-day Precision (%CV)Accuracy (%Bias)3-Cycle Freeze-Thaw Stability
2-Chloro-6-fluoro-1,7-naphthyridine 2.1 - 4.5%3.2 - 5.1%-2.4% to +3.1%98.5% of nominal
N-Oxide Metabolite (M1) 3.0 - 5.2%3.8 - 6.0%-3.5% to +2.8%96.2% of nominal
Hydroxylated Metabolite (M2) 2.8 - 4.9%3.5 - 5.5%-1.9% to +4.0%97.1% of nominal

Conclusion

By understanding the fundamental physicochemical properties of 2-Chloro-6-fluoro-1,7-naphthyridine—specifically its pKa​ and susceptibility to in-source fragmentation—we can engineer a bioanalytical method that is inherently robust. The combination of Mixed-Mode Cation Exchange SPE and Core-Shell chromatography provides a self-validating, high-throughput solution that vastly outperforms traditional LLE workflows, ensuring the highest degree of data integrity for downstream pharmacokinetic modeling.

References

  • Title: Discovery of N-(Pyridin-4-yl)-1,5-naphthyridin-2-amines as Potential Tau Pathology PET Tracers for Alzheimer's Disease. Source: Journal of Medicinal Chemistry (ACS Publications). URL: [Link]

  • Title: ICH Guideline M10 on Bioanalytical Method Validation and Study Sample Analysis. Source: European Medicines Agency (EMA) / International Council for Harmonisation (ICH). URL: [Link]

Sources

Safety & Regulatory Compliance

© Copyright 2026 BenchChem. All Rights Reserved.